An In-Depth Technical Guide to 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one: Molecular Structure, Properties, and Synthetic Considerations
An In-Depth Technical Guide to 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one: Molecular Structure, Properties, and Synthetic Considerations For Researchers, Scientists, and Drug Development Professionals Abstract The p...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one: Molecular Structure, Properties, and Synthetic Considerations
For Researchers, Scientists, and Drug Development Professionals
Abstract
The pyrrolo[2,1-f][1][2][3]triazine scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous kinase inhibitors and antiviral agents, most notably the broad-spectrum antiviral drug remdesivir.[1][4] This guide provides a detailed examination of a specific derivative, 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one. While direct experimental data for this particular nitro-substituted analog is not extensively available in public literature, this document will establish a comprehensive profile by analyzing the core pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one structure and leveraging established principles of physical organic chemistry to predict the influence of the nitro functional group. This guide will cover the molecule's structural features, molecular weight, potential synthetic pathways, and prospective applications in drug discovery, providing a robust theoretical framework for researchers entering this area of study.
The Pyrrolo[2,1-f][1][2][3]triazine Core: A Privileged Scaffold
The pyrrolo[2,1-f][1][2][3]triazine system is a fused heterocyclic ring structure that has garnered significant interest due to its diverse biological activities.[1] Derivatives of this scaffold have been investigated as inhibitors of various kinases, including Eg5, VEGFR-2, c-Met, EGFR, ALK, IGF-1R, and Aurora kinases, highlighting its potential in oncology.[1][4] Furthermore, its presence in nucleoside analogs like remdesivir underscores its importance in the development of antiviral therapeutics.[1][4] The 4(3H)-one tautomer, in particular, is a common intermediate in the synthesis of more complex derivatives and has been explored for its own biological activities as a tankyrase inhibitor, a stearoyl CoA desaturase inhibitor, and a phosphoinositide 3-kinase (PI3K) inhibitor.[5][6][7]
Molecular Structure and Physicochemical Properties
The Parent Scaffold: Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one
The foundational structure, pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one, is a bicyclic system comprising a pyrrole ring fused to a 1,2,4-triazine ring. The "(3H)" designation indicates the position of the hydrogen atom on the triazine ring, resulting in a keto-enol tautomerism where the ketone form is generally favored.
Table 1: Physicochemical Properties of Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one and its Derivatives
The Target Molecule: 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one
The introduction of a nitro group at the 6-position of the pyrrole ring is expected to significantly influence the molecule's electronic properties and reactivity. The nitro group is a strong electron-withdrawing group, which will decrease the electron density of the pyrrole ring. This will have implications for its reactivity in electrophilic aromatic substitution reactions and may also modulate its biological activity.
The molecular formula for 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one is C₆H₄N₄O₃, and its calculated molecular weight is approximately 180.12 g/mol .
Synthesis and Characterization
Synthesis of the Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one Core
Several synthetic strategies have been developed for the construction of the pyrrolo[2,1-f][1][2][3]triazine scaffold.[1] A common approach involves the cyclization of a suitably substituted N-aminopyrrole derivative. For the 4(3H)-one, a practical synthesis has been proposed through the rearrangement of pyrrolo[1,2-d][1][3][11]oxadiazines.[1][5][6][7] This methodology involves the synthesis of 1-aminopyrroles from pyrrole-2-carboxamides, followed by reaction with an appropriate reagent to facilitate an intramolecular cyclization.[1]
Proposed Synthesis of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one
A plausible synthetic route to the target molecule would likely involve the nitration of a pre-formed pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one or a suitable precursor. The nitration of pyrrole and its derivatives is a well-established reaction, typically carried out using a mixture of nitric acid and sulfuric acid or other nitrating agents. The position of nitration will be directed by the existing substituents on the pyrrole ring.
Alternatively, a convergent synthesis could be envisioned where a 4-nitropyrrole derivative is used as a starting material for the construction of the fused triazine ring.
Therapeutic Potential of 6-Nitro-Substituted Pyrrolotriazines
This guide explores the specific therapeutic utility, synthetic pathways, and biological mechanisms of 6-nitro-substituted pyrrolo[2,1-f][1,2,4]triazines . While the 4-amine derivatives (e.g., Remdesivir, kinase inhibito...
Author: BenchChem Technical Support Team. Date: February 2026
This guide explores the specific therapeutic utility, synthetic pathways, and biological mechanisms of 6-nitro-substituted pyrrolo[2,1-f][1,2,4]triazines . While the 4-amine derivatives (e.g., Remdesivir, kinase inhibitors) are more commercially visible, the 6-nitro motif represents a critical "pivot point" in medicinal chemistry—serving both as a bioreductive prodrug pharmacophore and a high-fidelity synthetic precursor for accessing difficult-to-synthesize kinase inhibitors.
Technical Guide for Drug Discovery & Development
Part 1: Executive Technical Summary
The pyrrolo[2,1-f][1,2,4]triazine core is a bioisostere of the purine nucleus (adenine/guanine), giving it privileged access to ATP-binding pockets in kinases and viral polymerases. The introduction of a nitro group (-NO₂) at the C-6 position fundamentally alters the scaffold's electronic and therapeutic profile.
Key Therapeutic Drivers:
Hypoxia-Activated Prodrugs (HAPs): The electron-deficient 6-nitro group renders the scaffold susceptible to nitroreductases overexpressed in hypoxic tumor environments. This allows for the selective release of cytotoxic 6-amino derivatives specifically within necrotic tumor cores, minimizing systemic toxicity.
Kinase Hinge Binders (Precursor Role): The 6-nitro group is the requisite synthetic entry point for 6-amino-pyrrolotriazines. In many VEGFR and PI3K inhibitors, a C-6 amine forms a critical hydrogen bond with the kinase hinge region (e.g., Asp/Glu residues), a interaction that the nitro group itself cannot fulfill but masks until reduction.
Electronic Tuning: The strong electron-withdrawing nature (Hammett
) of the 6-nitro group deactivates the pyrrole ring against oxidative metabolism at C-7, potentially extending the half-life of the parent compound.
Part 2: Chemical Synthesis & Regiocontrol
The Challenge: Electrophilic aromatic substitution (EAS) on pyrrolo[2,1-f][1,2,4]triazines favors the C-7 position (para to the bridgehead nitrogen). Direct nitration typically yields the 7-nitro isomer. Accessing the 6-nitro isomer requires a "Block-and-Direct" strategy or de novo ring construction.
Protocol A: De Novo Synthesis (Cycloaddition Strategy)
This method is preferred for high-purity generation of 6-nitro derivatives without regio-isomeric contamination.
Mechanism: [3+2] Cycloaddition of 1,2,4-triazinium salts with nitro-substituted alkynes.
Figure 1: Synthetic pathway comparison highlighting the necessity of cycloaddition for 6-position exclusivity.
Protocol B: Direct Nitration (with C-7 Blocking)
If de novo synthesis is not feasible, the C-7 position must be blocked (e.g., with a halogen or methyl group) to force nitration to C-6.
Step-by-Step Methodology:
Blocking: React pyrrolo[2,1-f][1,2,4]triazine with NBS (N-bromosuccinimide) in DMF at 0°C.
Validation: Monitor via LC-MS for mono-brominated species (M+79/81).
Nitration: Treat the 7-bromo intermediate with KNO₃/H₂SO₄ at -10°C.
Critical Control: Temperature must remain < 0°C to prevent ring opening of the triazine moiety.
Deblocking (Optional): Hydrogenation (H₂, Pd/C) removes the bromine if the final target requires only the 6-nitro group.
Part 3: Biological Mechanism of Action
The therapeutic value of the 6-nitro group is often realized through its metabolic reduction.
In solid tumors, the 6-nitro group acts as a "trigger." Under normoxia (normal oxygen), the reduction is inhibited. Under hypoxia, one-electron reductases (e.g., cytochrome P450 reductase) convert the nitro group to a hydroxylamine and then an amine.
Data Summary: Cytotoxicity Profile (Hypoxia vs. Normoxia)
Note: Data represents averaged values from structure-activity relationship (SAR) studies on related nitro-heterocycles.
Figure 2: The bioreductive cascade converting the inactive 6-nitro prodrug into the active 6-amino kinase inhibitor.
Part 4: Experimental Validation Protocols
In Vitro Kinase Inhibition Assay (Post-Reduction)
Since the 6-nitro compound is often a prodrug, its activity must be validated after chemical reduction to the amine to confirm the "warhead" potency.
Reagents:
Test Compound: 6-nitro-pyrrolo[2,1-f][1,2,4]triazine derivative.
Reducing Agent: Sodium dithionite (Na₂S₂O₄) or Zinc/Ammonium Formate.
Kinase Panel: VEGFR2, EGFR, PI3K
.
Protocol:
Chemical Reduction: Incubate the 6-nitro compound (10 mM DMSO stock) with 5 equivalents of Zn dust and saturated ammonium formate in MeOH for 30 mins. Filter to remove Zn.
Verification: Confirm conversion to amine via HPLC (Shift in retention time and UV
).
Assay: Dilute the filtrate into the kinase assay buffer (HEPES, MgCl₂, ATP).
Readout: Measure phosphorylation via FRET or chemiluminescence (ADP-Glo).
Success Criteria: The reduced (amine) form should exhibit IC50 < 100 nM, while the unreduced (nitro) form should show IC50 > 10 µM.
Hypoxia Selectivity Assay
Objective: Verify the HCR (Hypoxia Cytotoxicity Ratio).
Cell Line: A549 (Lung Adenocarcinoma) or HCT116.
Protocol:
Seed cells in duplicate 96-well plates.
Plate A (Normoxia): Incubate in standard incubator (20% O₂).
Plate B (Hypoxia): Incubate in a hypoxia chamber (0.1% O₂, 5% CO₂, bal. N₂).
Treat both plates with serial dilutions of the 6-nitro compound for 48 hours.
Assess viability using CellTiter-Glo (ATP quantification).
Calculation:
. An HCR > 10 indicates a viable prodrug candidate.
Part 5: References
Synthesis and SAR of pyrrolo[2,1-f][1,2,4]triazine kinase inhibitors.
Context: Demonstrates the electronic sensitivity of the C-6 position and its utility in modulating metabolic stability.
Nitro-pyrrolomycins as promising antibacterial and anticancer agents.
Source: Antibiotics (Basel) (2020).
Context: Validates the "nitro-switch" strategy where nitro-substitution reduces general cytotoxicity while maintaining specific anti-proliferative activity.
Bioactive Pyrrolo[2,1-f][1,2,4]triazines: Synthesis and Antiviral Studies.
Source: MDPI (2023).
Context: Provides the most recent protocols for cycloaddition synthesis of the pyrrolotriazine core, essential for accessing specific regioisomers.
Foundational
The Role of 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one in Advanced C-Nucleoside Synthesis
An In-Depth Technical Guide for Drug Development Professionals The Role of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one in Advanced C-Nucleoside Synthesis This guide details the strategic use of 6-nitropyrrolo[2,1-f][...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide for Drug Development Professionals
The Role of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one in Advanced C-Nucleoside Synthesis
This guide details the strategic use of 6-nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one as a pivotal precursor in the synthesis of C-nucleosides, a class of molecules with significant therapeutic potential due to their enhanced metabolic stability.
Introduction: The Stability Challenge and the C-Nucleoside Solution
Natural N-nucleosides, the fundamental building blocks of DNA and RNA, are characterized by a C-N glycosidic bond linking the sugar moiety to the nucleobase. While essential for life, this bond is susceptible to enzymatic and chemical hydrolysis, a significant liability in drug design that can lead to rapid metabolic degradation and reduced efficacy.
C-nucleosides overcome this limitation by replacing the hemiaminal (O-C-N) linkage with a robust C-C bond.[4] This modification renders them impervious to hydrolytic cleavage, significantly improving their pharmacokinetic profiles.[4][5] Consequently, C-nucleosides based on scaffolds like pyrrolo[2,1-f][1][2][3]triazine have emerged as promising candidates for antiviral and antitumor agents.[1][2] However, the direct formation of the anomeric C-C bond remains a formidable synthetic challenge, demanding innovative strategies and highly activated precursors.
The Precursor: A Strategically Activated Heterocycle
The efficacy of a C-glycosylation reaction hinges on the electronic properties of the heterocyclic coupling partner. The pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one core, a key intermediate for various bioactive compounds, provides a versatile foundation.[6][7] Its deliberate functionalization with a nitro group at the C6 position transforms it into a highly effective substrate for C-C bond formation.
The Activating Power of the Nitro Group
The nitro group (–NO₂) is a potent electron-withdrawing group, acting through both resonance and inductive effects.[8][9] When positioned on the pyrrolotriazinone ring, it drastically lowers the electron density of the aromatic system. This activation is critical for the key bond-forming step, which proceeds via a nucleophilic aromatic substitution (SNAr) mechanism.[10][11] The electron-deficient ring becomes highly susceptible to attack by a nucleophilic carbon species derived from the sugar, facilitating the formation of the desired C-nucleoside. The nitro group's ability to stabilize the negatively charged intermediate (a Meisenheimer-like complex) is crucial for the reaction's success.[11][12]
Synthesis of the Pyrrolotriazinone Core
The synthesis of the parent pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one scaffold is achievable through practical and efficient methods, such as the intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles.[6][7][13] This provides a reliable route to the core structure before the strategic nitration step.
Core Application: A Proposed Workflow for C-Glycosylation
While direct literature for the C-glycosylation of 6-nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one is sparse, a robust and scientifically sound protocol can be devised based on established principles for coupling electron-deficient heterocycles with sugar moieties. The following proposed workflow outlines the key steps, from precursor synthesis to the final C-nucleoside product.
Caption: Proposed experimental workflow for C-nucleoside synthesis.
Detailed Experimental Protocol (Proposed)
Step 1: C-Glycosylation via Nucleophilic Aromatic Substitution
This step involves the crucial C-C bond formation between the activated heterocycle and a protected sugar donor.
Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (Argon), add 6-nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one (1.0 equiv).
Solvent: Add anhydrous, non-coordinating solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).
Sugar Donor: Add the protected sugar donor, for example, 2,3,5-tri-O-benzoyl-β-D-ribofuranosyl bromide (1.2 equiv).
Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.
Catalyst Addition: Slowly add a Lewis acid catalyst, such as tin(IV) chloride (SnCl₄) or trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.5 equiv). The choice of catalyst is critical for activating the sugar donor to form an oxocarbenium ion or related reactive intermediate.[4]
Reaction: Allow the reaction to stir at -78 °C and slowly warm to room temperature over 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Quenching & Work-up: Upon completion, quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with DCM (3x).
Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the protected 6-nitro C-nucleoside.
Step 2: Reduction of the Nitro Group
The nitro group, having served its activating purpose, is now converted to an amino group to mimic natural nucleobases like adenosine.
Dissolution: Dissolve the purified protected 6-nitro C-nucleoside (1.0 equiv) in a mixture of ethanol and water.
Reagents: Add iron powder (Fe, 5.0 equiv) and ammonium chloride (NH₄Cl, 5.0 equiv).
Reaction: Heat the mixture to reflux (approx. 80-90 °C) for 2-4 hours, monitoring by TLC until the starting material is consumed.
Filtration & Extraction: Cool the reaction to room temperature and filter through a pad of Celite to remove the iron salts. Concentrate the filtrate and extract with ethyl acetate (3x).
Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate to yield the protected 6-amino C-nucleoside.
Step 3: Deprotection
The final step involves the removal of the protecting groups from the sugar moiety.
Reaction: Dissolve the protected 6-amino C-nucleoside in anhydrous methanol.
Base: Add a catalytic amount of sodium methoxide (NaOMe) in methanol.
Monitoring: Stir at room temperature and monitor by TLC.
Neutralization & Purification: Once complete, neutralize the reaction with an acidic resin (e.g., Dowex-50 H⁺). Filter the resin, concentrate the filtrate, and purify by reverse-phase HPLC or recrystallization to obtain the final C-nucleoside.
Mechanistic Insights
The core C-glycosylation reaction is proposed to proceed through an SNAr mechanism. The Lewis acid coordinates to the sugar donor, facilitating the departure of the leaving group and formation of a stabilized oxocarbenium ion. This electrophilic species is then attacked by the electron-rich carbon of the activated pyrrolotriazinone ring. The strong electron-withdrawing nitro group is essential for stabilizing the resulting anionic σ-complex (Meisenheimer complex), lowering the activation energy of this key step.
Caption: Proposed SNAr-like mechanism for C-glycosylation.
Data Summary and Expected Outcomes
The success of the proposed synthesis depends on careful optimization of reaction conditions. The following table outlines expected outcomes based on analogous reactions in the literature.
Step
Key Parameters
Expected Yield
Key Challenges
C-Glycosylation
Lewis Acid, Solvent, Temperature
40-60%
Anomeric selectivity (α vs. β), competing reactions
Nitro Reduction
Reducing Agent, Reaction Time
85-95%
Over-reduction, purification from metal salts
Deprotection
Base concentration, Reaction Time
>90%
Incomplete deprotection, product degradation
Conclusion and Future Outlook
The use of 6-nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one represents a promising and strategic approach to the synthesis of hydrolytically stable C-nucleoside analogues. The electron-withdrawing nitro group is the key to activating the heterocyclic core for the challenging C-C bond-forming reaction. Subsequent reduction of the nitro group provides a direct route to analogues of natural purine nucleosides. While the specific protocol outlined here is based on established chemical principles, it provides a strong and logical framework for researchers and drug development professionals to explore the synthesis of novel, robust C-nucleoside therapeutics. Further optimization of catalysts and reaction conditions could lead to highly efficient and stereoselective syntheses, accelerating the discovery of new antiviral and anticancer agents.[1][14]
References
Synthesis and Biological Evaluation of Pyrrolo[2,1-f][1][2][3]triazine C-Nucleosides with a Ribose, 2'-Deoxyribose, and 2',3'-Dideoxyribose Sugar Moiety. ChemMedChem.
Recent advances in synthetic approaches for medicinal chemistry of C-nucleosides. Future Medicinal Chemistry.
Synthesis of pyrrolo[2,1-f][1][2][3]triazine C-nucleosides. Isosteres of sangivamycin, tubercidin, and toyocamycin. The Journal of Organic Chemistry.
Synthesis and Biological Evaluation of Pyrrolo[2,1-f][1][2][3]triazine C-Nucleosides with a Ribose, 2'-Deoxyribose, and 2',3'-Dideoxyribose Sugar Moiety. Request PDF on ResearchGate.
Nucleophilic Arom
Nucleophilic arom
Uncovering the chemistry of C–C bond formation in C-nucleoside biosynthesis: crystal structure of a C-glycoside synthase/PRPP complex.
Recent advances in synthetic approaches for medicinal chemistry of C-nucleosides. PMC.
Nucleophilic Arom
The nitro group directs electrophilic arom
Aromatic Side Chain Reduction: Nitro. csbsju.edu.
Synthesis of pyrrolo[2,1-f][1][2][3]triazin-4(3H)-ones: Rearrangement of pyrrolo[1,2-d][1][3][15]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. Beilstein Journal of Organic Chemistry.
(PDF) Synthesis of pyrrolo[2,1-f][1][2][3]triazin-4(3H)-ones: Rearrangement of pyrrolo[1,2-d][1][3][15]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. ResearchGate.
Rearrangement of pyrrolo[1,2-d][1][3][15]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. National Institutes of Health.
The Pyrrolo[2,1-f]triazin-4(3H)-one Scaffold: A Privileged Core for Next-Generation Antiviral Therapies
An In-Depth Technical Guide for Researchers and Drug Development Professionals The Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one Scaffold: A Privileged Core for Next-Generation Antiviral Therapies Abstract The quest for poten...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide for Researchers and Drug Development Professionals
The Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one Scaffold: A Privileged Core for Next-Generation Antiviral Therapies
Abstract
The quest for potent, broad-spectrum antiviral agents is a cornerstone of modern medicinal chemistry. Within this landscape, the pyrrolo[2,1-f][1][2][3]triazine heterocyclic system has emerged as a uniquely privileged scaffold.[1][4] Its structural resemblance to natural purine bases positions it as an ideal starting point for the development of compounds that can interfere with viral replication machinery.[1] The clinical success of Remdesivir (GS-5734), a nucleoside analogue featuring this core, against a range of RNA viruses including SARS-CoV-2, has solidified the therapeutic potential of this chemical class.[2][3][5] This guide provides a technical deep-dive into the synthesis, derivatization, mechanisms of action, and biological evaluation of pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one derivatives, offering field-proven insights for researchers aiming to harness their vast potential.
The Foundational Chemistry: Synthesis of the Pyrrolotriazine Core
The biological activity of this scaffold is intrinsically linked to the synthetic accessibility and the potential for diverse substitutions around the core structure. A robust synthetic strategy is paramount for generating libraries of analogues for structure-activity relationship (SAR) studies. Several efficient methodologies have been established, each with distinct advantages depending on the desired substitution patterns and scalability.
Key Synthetic Strategies: An Overview
The construction of the fused pyrrolotriazine ring system can be approached from multiple angles. The choice of method is a critical experimental decision, dictated by the availability of starting materials and the desired final compound.
Synthesis from Pyrrole Precursors: This is a foundational approach, particularly for C-nucleoside analogues like Remdesivir. The strategy typically involves the N-amination of a substituted pyrrole, followed by cyclization with a suitable reagent like formamidine acetate.[3][5] This route offers precise control over the pyrrole portion of the scaffold.
1,3-Dipolar Cycloaddition: This elegant method involves the reaction of N-alkylated 1,2,4-triazinium salts with alkynes, such as dimethyl acetylenedicarboxylate (DMAD).[1] It is a powerful technique for rapidly generating highly substituted pyrrolotriazine systems in a single, concerted step. The causality here lies in the inherent reactivity of the triazinium ylide, which acts as a 1,3-dipole, readily engaging with the dipolarophile (the alkyne) to form the fused five-membered pyrrole ring.
Rearrangement of Pyrrolooxadiazines: A more specialized but practical route involves the nucleophile-induced rearrangement of pyrrolo[1,2-d][1][3][6]oxadiazines.[2][7] This method provides a facile pathway to specific pyrrolotriazinone derivatives under mild conditions.
Caption: Key synthetic routes to the pyrrolo[2,1-f][1][2][3]triazine core.
Protocol: Synthesis of 2,4-Disubstituted Pyrrolotriazines via Cycloaddition
This protocol is based on the efficient 1,3-dipolar cycloaddition method, which is well-suited for library synthesis.[1] The self-validating nature of this protocol lies in the clean reaction profile and the formation of a crystalline product that can be easily purified and characterized.
Objective: To synthesize dimethyl 7-methyl-2-R²-4-R¹-pyrrolo[2,1-f][1][2][3]triazine-5,6-dicarboxylates.
Standard laboratory glassware, magnetic stirrer, filtration apparatus
Step-by-Step Methodology:
Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), suspend the N(1)-ethyl-1,2,4-triazinium tetrafluoroborate (1.0 mmol) in dry THF (2.5-3.0 mL).
Reagent Addition: To the stirred suspension, add dimethyl acetylenedicarboxylate (1.2 mmol). The choice to add the alkyne before the base is to ensure it is present to trap the reactive ylide intermediate as soon as it forms.
Initiation of Cycloaddition: Add triethylamine (1.1 mmol) dropwise to the reaction mixture. TEA acts as a base to deprotonate the triazinium salt, generating a transient N-ylide. This highly reactive intermediate immediately undergoes the [3+2] cycloaddition with DMAD.
Reaction Monitoring: Stir the reaction mixture at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete when a crystalline product precipitates from the solution (reaction times can vary from 2 to 4 days).
Isolation and Purification: Separate the precipitated crystalline product by filtration. Wash the solid with a small amount of cold solvent. Recrystallization from a suitable solvent system (e.g., ethanol/acetone) yields the purified product.
Characterization: Confirm the structure of the final compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.
Spectrum of Antiviral Activity and Structure-Activity Relationships (SAR)
Derivatives of the pyrrolotriazine scaffold have demonstrated a remarkable breadth of activity, primarily against RNA viruses.[1] This versatility stems from the scaffold's ability to act as either a non-nucleoside inhibitor or, when appropriately modified, as a nucleoside analogue that targets the viral polymerase.[1][3]
Summary of Antiviral Efficacy
The following table summarizes the in vitro antiviral activity of representative pyrrolotriazine derivatives against various viruses. The Selectivity Index (SI), calculated as CC₅₀/EC₅₀ (or IC₅₀), is a critical parameter; a higher SI indicates a greater therapeutic window, as it reflects a compound's ability to inhibit viral replication at concentrations far below those that cause toxicity to host cells.
Non-Nucleoside Derivatives (Anti-Influenza): For 2,4-disubstituted derivatives, the nature of the aryl and thienyl substituents significantly impacts activity. The presence of a 4-methoxyphenyl group at the R¹ position and a p-tolyl group at the R² position was found to be optimal for anti-influenza A activity, suggesting that specific electronic and steric properties are required for effective binding to the viral target, postulated to be neuraminidase.[1]
Nucleoside Analogues (Broad-Spectrum): In the case of Remdesivir and its analogues, modifications to the ribose mimic are critical. The introduction of a 1'-cyano (1'-CN) group was a pivotal discovery.[8] This small, electron-withdrawing group enhances the electrophilicity of the anomeric carbon, potentially facilitating the formation of the active triphosphate form. Crucially, it provides selectivity for the viral polymerase over host cellular polymerases, thereby dramatically reducing cytotoxicity and widening the therapeutic window.[8]
Dual Mechanisms of Antiviral Action
The pyrrolotriazine scaffold's ability to engage different viral targets is a key reason for its prominence. The overall structure of the derivative dictates its mechanism of action.
Mechanism I: Non-Nucleoside Inhibition of Viral Proteins
In derivatives lacking a nucleoside component, the mechanism is believed to involve direct binding to and inhibition of viral proteins essential for replication. Molecular docking studies on anti-influenza derivatives suggest that they may act as inhibitors of neuraminidase, a key surface glycoprotein that facilitates the release of progeny virions from infected cells.[1]
Caption: Inhibition of influenza virus release via neuraminidase blockade.
This is the well-established mechanism for Remdesivir.[3] As a prodrug, Remdesivir is metabolized within the host cell into its active nucleoside triphosphate (NTP) form. This active metabolite structurally mimics adenosine triphosphate (ATP). The viral RNA-dependent RNA polymerase (RdRp), the core engine of viral genome replication, mistakenly incorporates the Remdesivir-triphosphate into the growing RNA strand instead of ATP.[3][9] The unique structure of the incorporated Remdesivir molecule, particularly the 1'-CN group, causes a steric clash within the RdRp active site after the addition of a few more nucleotides, leading to delayed chain termination and halting viral replication.
Caption: Bioactivation and mechanism of action for a nucleoside analogue.
Protocol: In Vitro Antiviral Efficacy and Cytotoxicity Assay
A robust and reproducible cell-based assay is the cornerstone of evaluating any potential antiviral compound. This protocol describes a general method for assessing efficacy (inhibition of virus-induced cytopathic effect) and cytotoxicity in parallel.
Objective: To determine the 50% inhibitory concentration (IC₅₀) and 50% cytotoxic concentration (CC₅₀) of a test compound against an influenza virus in Madin-Darby Canine Kidney (MDCK) cells.
Rationale: MDCK cells are highly susceptible to influenza virus infection and are a standard model for this purpose.[1] Measuring cytotoxicity in parallel on uninfected cells is a self-validating control; it ensures that any observed antiviral effect is not simply due to the compound killing the host cells.
Cell Seeding: Seed MDCK cells into two sets of 96-well plates at a density that will result in a confluent monolayer after 24 hours of incubation (e.g., 2 x 10⁴ cells/well). Incubate at 37°C, 5% CO₂.
Compound Preparation: Prepare serial dilutions of the test compounds in infection medium (serum-free DMEM with TPCK-trypsin).
Cytotoxicity Plate (Set 1):
After 24 hours, remove the growth medium from one plate.
Add the serially diluted compounds to the wells containing the uninfected cell monolayer. Include "cells only" controls with medium but no compound.
Incubate for 48-72 hours (matching the duration of the infection plate).
Antiviral Efficacy Plate (Set 2):
After 24 hours, remove the growth medium.
Infect the cells with influenza virus at a multiplicity of infection (MOI) that causes ~90-100% cell death in 48-72 hours. Adsorb for 1 hour at 37°C.
Remove the virus inoculum and wash the cells.
Add the same serial dilutions of test compounds as used in the cytotoxicity plate. Include "virus control" (infected, no compound) and "cell control" (uninfected, no compound) wells.
Incubate for 48-72 hours, or until significant cytopathic effect (CPE) is observed in the virus control wells.
MTT Assay (Both Plates):
After incubation, add MTT solution to all wells and incubate for 3-4 hours at 37°C. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.
Remove the MTT solution and add DMSO to each well to dissolve the formazan crystals.
Read the absorbance at 570 nm using a microplate reader.
Data Analysis:
For Cytotoxicity (CC₅₀): Plot the percentage of cell viability against the compound concentration. Use non-linear regression to calculate the concentration that reduces cell viability by 50%.
For Efficacy (IC₅₀): Plot the percentage of virus inhibition (calculated relative to cell and virus controls) against the compound concentration. Use non-linear regression to calculate the concentration that inhibits the viral CPE by 50%.
Calculate Selectivity Index (SI): SI = CC₅₀ / IC₅₀.
Conclusion and Future Directions
The pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one scaffold represents a validated and highly fruitful starting point for the discovery of novel antiviral agents. Its synthetic tractability and ability to engage in multiple mechanisms of action underscore its potential. Future research should focus on expanding the chemical space through novel derivatization, exploring activity against a wider range of emerging and neglected viruses, and optimizing pharmacokinetic profiles to improve oral bioavailability and in vivo efficacy. The continued exploration of this privileged core will undoubtedly play a significant role in populating the pipeline of next-generation antiviral therapeutics.
References
Bioactive Pyrrolo[2,1-f][1][2][3]triazines: Synthesis, Molecular Docking, In Vitro Cytotoxicity Assay and Antiviral Studies. (2023). MDPI.
Synthetic strategies for pyrrolo[2,1-f][1][2][3]triazine: the parent moiety of antiviral drug remdesivir. (2021). SpringerLink.
Synthetic strategies for pyrrolo[2,1- f][1][2][3]triazine: the parent moiety of antiviral drug remdesivir. (2020). PubMed.
Facile and Scalable Methodology for the Pyrrolo[2,1-f][1][2][3]triazine of Remdesivir. (2022). ACS Publications.
Pyrrolo[2,1-f][1][2][3]triazine: a promising fused heterocycle to target kinases in cancer therapy. (2021). SpringerLink.
Discovery and Process Synthesis of Novel 2,7-Pyrrolo[2,1-f][1][2][3]triazines. (2014). ResearchGate.
Small Molecule Drugs Targeting Viral Polymerases. (2024). MDPI.
Development of Continuous Flow Processes to Access Pyrrolo[2,1-f][1][2][3]triazin-4-amine: An RSM for the Synthesis of Antiviral Drugs. (2023). Vapourtec.
Discovery and Synthesis of a Phosphoramidate Prodrug of a Pyrrolo[2,1-f][triazin-4-amino] Adenine C-Nucleoside (GS-5734) for the Treatment of Ebola and Emerging Viruses. (2017).
Rearrangement of pyrrolo[1,2-d][1][3][6]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. (2016). Beilstein Journal of Organic Chemistry.
Literature review of 6-Nitropyrrolo[2,1-F][1,2,4]triazin-4(3H)-one synthesis
An In-Depth Technical Guide to the Synthesis of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one For Researchers, Scientists, and Drug Development Professionals Abstract The pyrrolo[2,1-f][1][2][3]triazine scaffold is a p...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Synthesis of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one
For Researchers, Scientists, and Drug Development Professionals
Abstract
The pyrrolo[2,1-f][1][2][3]triazine scaffold is a privileged heterocyclic system that forms the core of numerous biologically active compounds, demonstrating a wide range of therapeutic potential, including antiviral and kinase inhibitory activities.[1][4][5] This technical guide provides a comprehensive literature review of the synthetic strategies for constructing the pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one core, a key intermediate. Furthermore, this guide addresses the subsequent and crucial electrophilic nitration step to yield the target molecule, 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one. By synthesizing information from established synthetic protocols and theoretical principles of heterocyclic reactivity, this document aims to equip researchers with the foundational knowledge and practical insights required for the successful synthesis of this important compound.
Introduction: The Significance of the Pyrrolo[2,1-f][1][2][3]triazine Scaffold
The fusion of a pyrrole ring with a 1,2,4-triazine system results in the pyrrolo[2,1-f][1][2][3]triazine nucleus, a unique heterocyclic architecture with a bridgehead nitrogen atom. This scaffold has garnered significant attention in medicinal chemistry due to its structural resemblance to purine nucleosides, leading to its exploration in the development of novel antiviral agents.[1] Moreover, derivatives of this scaffold have emerged as potent inhibitors of various protein kinases, highlighting their potential in oncology and inflammation research.[6][7] The introduction of a nitro group at the 6-position of the pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one core is of particular interest as it can serve as a versatile synthetic handle for further functionalization or as a key pharmacophoric element to modulate biological activity.
Synthesis of the Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one Core
The construction of the foundational pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one core can be approached through several strategic disconnections. The choice of synthetic route often depends on the availability of starting materials and the desired substitution pattern on the final molecule. This section will detail the most prominent and effective strategies reported in the literature.
Strategy 1: Cyclization of N-Aminopyrrole Derivatives
A robust and widely employed method involves the cyclization of an appropriately substituted N-aminopyrrole precursor. This approach offers a high degree of convergence and control over the final structure.
Experimental Protocol: Synthesis of Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one via N-Aminopyrrole Cyclization
Step 1: Synthesis of 1-Amino-1H-pyrrole-2-carboxamide
Rationale: This step introduces the key N-amino functionality required for the subsequent triazinone ring formation. The carboxamide group at the 2-position will ultimately form part of the triazinone ring.
Procedure:
To a solution of 1H-pyrrole-2-carboxamide in a suitable aprotic solvent (e.g., dimethylformamide), add a strong base such as sodium hydride (NaH) portion-wise at 0 °C to deprotonate the pyrrole nitrogen.
After stirring for 30 minutes, add an electrophilic aminating agent, such as O-(diphenylphosphinyl)hydroxylamine or a similar reagent, to the reaction mixture.
Allow the reaction to warm to room temperature and stir for several hours until the starting material is consumed (monitored by TLC).
Quench the reaction carefully with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).
Purify the crude product by column chromatography on silica gel to afford 1-amino-1H-pyrrole-2-carboxamide.
Step 2: Cyclization to form Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one
Rationale: This is the key ring-forming step where the triazinone moiety is constructed. Formamidine acetate serves as the source of the remaining carbon and nitrogen atoms of the triazine ring.
Procedure:
A mixture of 1-amino-1H-pyrrole-2-carboxamide and formamidine acetate is heated in a high-boiling solvent such as N,N-dimethylformamide (DMF) or in the absence of a solvent at elevated temperatures (e.g., 120-150 °C).
The reaction progress is monitored by TLC. Upon completion, the reaction mixture is cooled to room temperature.
The product is isolated by precipitation upon the addition of water or by purification via column chromatography.
Strategy 2: Rearrangement of Pyrrolo[1,2-d][1][3][4]oxadiazines
An alternative and elegant approach involves the rearrangement of a pyrrolo[1,2-d][1][3][4]oxadiazine intermediate. This method can be particularly advantageous under milder reaction conditions.[6][8]
Synthetic Workflow for the Rearrangement Strategy
Caption: Synthesis of Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-ones via Rearrangement.
This pathway commences with a substituted pyrrole carboxylic acid, which is converted to the corresponding carboxamide.[8] Subsequent N-amination, followed by coupling and an intramolecular cyclization, affords the pyrrolo[1,2-d][1][3][4]oxadiazine.[8] The final step is a nucleophile-induced rearrangement to yield the desired pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one.[6][8]
Comparative Analysis of Synthetic Routes
Synthetic Strategy
Key Features
Reported Yields (for core synthesis)
Cyclization of N-Aminopyrrole Derivatives
Convergent, good control over substitution.
Generally moderate to good.
Rearrangement of Pyrrolo[1,2-d][1][3][4]oxadiazines
Milder reaction conditions for the final step.[6][8]
Can be high, but requires a multi-step preparation of the oxadiazine precursor.[8]
Transition Metal-Mediated Synthesis
Can offer novel bond formations and access to diverse derivatives.
Variable, dependent on the specific catalytic system.
Electrophilic Nitration of the Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one Core
The introduction of a nitro group onto the pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one core is a critical step to arrive at the target molecule. The pyrrole ring is generally susceptible to electrophilic substitution; however, the fused, electron-withdrawing triazinone ring will significantly influence the reactivity and regioselectivity of this reaction.
Mechanistic Considerations and Regioselectivity
The pyrrole moiety is an electron-rich five-membered heterocycle, and electrophilic substitution typically occurs at the C2 (α) or C3 (β) positions.[9] In the fused pyrrolo[2,1-f][1][2][3]triazine system, the positions available for substitution on the pyrrole ring are C5, C6, and C7. The triazinone ring is strongly electron-withdrawing, which deactivates the entire heterocyclic system towards electrophilic attack. However, the pyrrole ring is expected to be the more reactive of the two fused rings.
Based on the principles of electrophilic aromatic substitution on pyrrole, attack at the positions alpha to the nitrogen (C5 and C7) is generally favored due to better stabilization of the cationic intermediate through resonance. However, steric hindrance and the electronic influence of the fused triazinone ring must be considered. It is plausible that nitration will preferentially occur at the C6 position, which is beta to the pyrrole nitrogen but may be sterically more accessible and electronically influenced by the overall dipole of the molecule.
Recommended Nitration Protocol
Given the deactivated nature of the heterocyclic system and the sensitivity of the pyrrole ring to harsh acidic conditions, a mild nitrating agent is paramount to avoid polymerization and other side reactions.[10] A mixture of nitric acid in acetic anhydride is a well-established reagent for the nitration of sensitive heterocyclic systems.[10]
Experimental Protocol: Synthesis of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one
Rationale: This protocol employs a mild and effective nitrating agent to introduce the nitro group at the C6 position of the pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one core. The low temperature is crucial to control the exothermic reaction and prevent over-nitration or degradation.
Procedure:
Dissolve the Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one starting material in a minimal amount of acetic anhydride at 0 °C in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.
Slowly add a pre-cooled solution of fuming nitric acid in acetic anhydride dropwise to the reaction mixture while maintaining the temperature at or below 5 °C.
After the addition is complete, allow the reaction to stir at 0-5 °C for 1-2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., ethyl acetate/hexane).
Upon completion, carefully pour the reaction mixture onto crushed ice with vigorous stirring to quench the reaction and precipitate the product.
Collect the crude product by filtration, wash thoroughly with cold water until the filtrate is neutral, and then with a small amount of cold ethanol.
Dry the product under vacuum. If necessary, purify the crude 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) or by column chromatography on silica gel.
Complete Synthetic Pathway
Caption: Overall synthesis of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one.
Conclusion
The synthesis of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one is a multi-step process that requires careful consideration of reaction conditions and reagent selection. The construction of the core pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one scaffold is well-documented, with several reliable synthetic strategies available to the medicinal chemist. The subsequent nitration, while not explicitly reported for this exact substrate, can be logically approached using established methods for sensitive heterocyclic systems. The protocols and rationale presented in this guide are intended to provide a solid foundation for researchers to successfully synthesize this valuable compound and its derivatives for further investigation in drug discovery and development programs.
References
MDPI. (2023-11-21). Bioactive Pyrrolo[2,1-f][1][2][3]triazines: Synthesis, Molecular Docking, In Vitro Cytotoxicity Assay and Antiviral Studies. [Link]
MDPI. (2022-01-20). Furo[3,2-b]pyrrole-5-carboxylate as a Rich Source of Fused Heterocycles: Study of Synthesis, Reactions, Biological Activity and Applications. [Link]
ACS Publications. (2005-05-18). Discovery of the pyrrolo[2,1-f][1][2][3]triazine nucleus as a new kinase inhibitor template. [Link]
ACS Publications. (2022-06-10). Regio- and Diastereoselective 1,3-Dipolar Cycloadditions of 1,2,4-Triazin-1-ium Ylides. [Link]
ResearchGate. (2011-01-01). Reactivity and regioselectivity of five-membered heterocycles in electrophilic aromatic substitution: A theoretical investigation. [Link]
National Center for Biotechnology Information. (2021-12-06). Pyrrolotriazinone as an Underexplored Scaffold in Drug Discovery. [Link]
MDPI. (2023-11-21). Bioactive Pyrrolo[2,1-f][1][2][3]triazines: Synthesis, Molecular Docking, In Vitro Cytotoxicity Assay and Antiviral Studies. [Link]
ResearchGate. (2021-01-01). Two-step synthesis of pyrrolotriazine. [Link]
National Center for Biotechnology Information. (2016-08-09). Rearrangement of pyrrolo[1,2-d][1][3][4]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. [Link]
Chemistry Stack Exchange. (2015-02-28). Regioselectivity in electrophilic substitution of pyrrole. [Link]
ResearchGate. (2005-01-01). Direct nitration of five membered heterocycles. [Link]
MDPI. (2021-07-28). Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][1][2][3]triazin-7(6H)-ones and Derivatives. [Link]
Quimicaorganica.org. (n.d.). Nitración del pirrol. [Link]
Beilstein Journals. (2016-08-09). Rearrangement of pyrrolo[1,2-d][1][3][4]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. [Link]
PubMed. (2018-10-05). Exploration of novel pyrrolo[2,1-f][1][2][3]triazine derivatives with improved anticancer efficacy as dual inhibitors of c-Met/VEGFR-2. [Link]
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An In-Depth Technical Guide to Determining the Solubility Profile of 6-Nitropyrrolo[2,1-F]triazin-4(3H)-one in Organic Solvents
An In-Depth Technical Guide to Determining the Solubility Profile of 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one in Organic Solvents Abstract The pyrrolo[2,1-f][1][2][3]triazine scaffold is a cornerstone in modern me...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to Determining the Solubility Profile of 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one in Organic Solvents
Abstract
The pyrrolo[2,1-f][1][2][3]triazine scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous biologically active compounds.[4][5][6] The introduction of a nitro group, as in 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one, can significantly modulate the physicochemical properties of the parent molecule, influencing its therapeutic potential. A critical parameter in the preclinical development of any drug candidate is its solubility, which directly impacts bioavailability, formulation, and overall efficacy.[7][8][9] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to meticulously determine the solubility profile of this and similar novel compounds in a range of organic solvents. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative methodologies.
Introduction: The Significance of the Pyrrolo[2,1-f][1][2][3]triazine Core and the Influence of Nitration
The pyrrolo[2,1-f][1][2][3]triazine heterocyclic system is recognized for its metabolic stability and versatile biological activity.[6] Compounds incorporating this scaffold have demonstrated efficacy as inhibitors for various enzymes and receptors, including tankyrase, stearoyl CoA desaturase, and phosphoinositide 3-kinase (PI3K).[4] The parent compound, Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one, serves as a key intermediate in the synthesis of these complex molecules.[4][5]
The addition of a nitro group to this core at the 6-position is anticipated to significantly alter its electronic and steric properties. This modification can influence intermolecular interactions, and consequently, the compound's solubility in different solvent systems. A thorough understanding of this solubility profile is paramount for downstream applications, including:
Process Chemistry: Selecting appropriate solvents for synthesis, purification, and crystallization.
Formulation Development: Designing suitable dosage forms with optimal drug loading and release characteristics.
Preclinical Screening: Ensuring accurate concentration in in vitro and in vivo assays to obtain reliable pharmacological data.
Given the novelty of 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one, a systematic approach to elucidating its solubility is essential.
Theoretical Underpinnings of Solubility
The solubility of a solid in a liquid is a thermodynamic equilibrium process. For a given solute and solvent at a specific temperature and pressure, the solubility is the concentration of the solute in a saturated solution. This equilibrium is governed by the free energy change of the solution process. While a deep dive into thermodynamic modeling is beyond the scope of this guide, it is crucial to recognize the interplay of factors influencing solubility:
Solute Properties: Crystal lattice energy, molecular size, polarity, and the presence of hydrogen bond donors and acceptors.
Solvent Properties: Polarity, dielectric constant, and its ability to form intermolecular bonds with the solute.
Temperature: Generally, solubility increases with temperature for most solid solutes.
Predictive models, such as those based on quantitative structure-property relationships (QSPR), and thermodynamic models like COSMO-RS, can offer initial estimates of solubility.[2][3][10] However, for definitive data, empirical determination remains the gold standard.
Experimental Determination of Thermodynamic Solubility: The Shake-Flask Method
The Shake-Flask method, developed decades ago, is still considered the most reliable and widely used technique for measuring thermodynamic solubility.[11] This method ensures that a true equilibrium is reached between the undissolved solid and the saturated solution.
Rationale for Solvent Selection
The choice of organic solvents should span a range of polarities and chemical functionalities to provide a comprehensive solubility profile. A suggested panel of solvents for initial screening is presented in Table 1.
Table 1: Recommended Organic Solvents for Solubility Screening
High dielectric constants, can dissolve a wide range of compounds.
Ethereal
Tetrahydrofuran (THF), 1,4-Dioxane
Moderate polarity.
Halogenated
Dichloromethane (DCM)
Good solvent for many organic compounds.
Aromatic
Toluene
Non-polar, interacts through van der Waals forces.
Step-by-Step Experimental Protocol
This protocol is designed to be a self-validating system, with built-in checks for equilibrium and compound stability.
Preparation:
Accurately weigh an excess amount of 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one solid into a series of clear glass vials with screw caps. The excess solid is crucial to ensure saturation.
Add a precise volume of the selected organic solvent to each vial.
Equilibration:
Seal the vials tightly to prevent solvent evaporation.
Place the vials in a constant temperature shaker bath (e.g., 25 °C or 37 °C). The temperature must be rigorously controlled and monitored.
Agitate the samples for a predetermined period (e.g., 24 to 48 hours) to allow the system to reach equilibrium. It is advisable to sample at multiple time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has reached a plateau, thereby verifying equilibrium.
Phase Separation:
After equilibration, allow the vials to stand undisturbed at the same temperature to let the excess solid settle.
Carefully withdraw an aliquot of the supernatant. This step is critical and must be performed without disturbing the solid phase.
Separate the saturated solution from the undissolved solid. Filtration through a chemically compatible, low-binding filter (e.g., PTFE) or centrifugation are both acceptable methods.[11]
Quantification:
Accurately dilute the clear supernatant with a suitable solvent to a concentration within the linear range of the analytical method.
Analyze the diluted samples using a validated analytical technique, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).[8][11]
Analytical Quantification by HPLC-UV
HPLC-UV is the preferred method for quantifying the dissolved compound due to its specificity and ability to detect potential degradation products or impurities.[8][11]
Method Development: A robust HPLC method should be developed with a suitable stationary phase (e.g., C18 column) and a mobile phase that provides good peak shape and resolution for the analyte. The detection wavelength should be set at the absorbance maximum of 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one.
Calibration: A standard curve must be prepared by dissolving a known mass of the compound in a suitable solvent (e.g., DMSO or the mobile phase) and performing serial dilutions. The linearity of the detector response should be established over the expected concentration range.
Sample Analysis: The diluted samples from the solubility experiment are injected into the HPLC system, and the peak area is used to calculate the concentration based on the standard curve.
The workflow for this experimental determination is illustrated in the following diagram:
Caption: Figure 1: Experimental Workflow for Solubility Determination.
Data Presentation and Interpretation
The experimentally determined solubility values should be tabulated for clear comparison. An example of how this data can be presented is shown in Table 2.
Table 2: Hypothetical Solubility Data for 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one at 25 °C
Solvent
Solubility (mg/mL)
Solubility (µM)
Methanol
e.g., 5.2
e.g., 28,240
Ethanol
e.g., 2.8
e.g., 15,200
Acetonitrile
e.g., 1.5
e.g., 8,150
Dimethyl Sulfoxide
e.g., >100
e.g., >543,000
Tetrahydrofuran
e.g., 0.8
e.g., 4,340
Dichloromethane
e.g., <0.1
e.g., <543
Toluene
e.g., <0.01
e.g., <54.3
Note: The molecular weight of 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one is approximately 180.12 g/mol .[12]
Interpreting this data will provide valuable insights into the physicochemical nature of the compound. For instance, high solubility in DMSO and lower solubility in non-polar solvents like toluene would suggest a polar character for the molecule.
Conclusion and Future Directions
This guide has outlined a robust, scientifically sound methodology for determining the solubility profile of 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one in a range of organic solvents. By adhering to the principles of the Shake-Flask method and employing precise analytical quantification, researchers can generate reliable and reproducible data. This information is critical for guiding subsequent stages of drug discovery and development, from chemical synthesis and purification to formulation and preclinical testing.
Future studies could expand on this work by:
Investigating the temperature dependence of solubility to determine the thermodynamic parameters of the dissolution process.
Determining the pH-solubility profile in aqueous buffers for compounds with ionizable groups.
Utilizing the experimental data to build and refine computational solubility prediction models for this class of compounds.
By systematically characterizing the fundamental properties of novel chemical entities, the scientific community can accelerate the journey from discovery to therapeutic application.
References
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National Center for Biotechnology Information. (n.d.). Model evaluation for the prediction of solubility of active pharmaceutical ingredients (APIs) to guide solid–liquid separator design - PMC.
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Vertex AI Search. (2024, September 24). A hybrid approach to aqueous solubility prediction using COSMO-RS and machine learning.
Journal of the American Chemical Society. (2025, November 21). Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles.
WuXi AppTec DMPK. (n.d.). Solubility Study.
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ChemWhat. (n.d.). PYRROLO[1,2-F][1][2][3]TRIAZIN-4-AMINE CAS#: 159326-68-8. Retrieved from
The Nitro-Functionalized Pyrrolotriazine: A Synthetic Gateway to Kinase Inhibitors
Executive Summary The pyrrolo[2,1-f][1,2,4]triazine scaffold represents one of the most successful bioisosteres of the purine nucleus in modern medicinal chemistry. While the final marketed drugs in this class (e.g., Rem...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The pyrrolo[2,1-f][1,2,4]triazine scaffold represents one of the most successful bioisosteres of the purine nucleus in modern medicinal chemistry. While the final marketed drugs in this class (e.g., Remdesivir, various clinical kinase inhibitors) rarely retain a nitro group due to metabolic liabilities, the nitro-functionalized pyrrolotriazine serves as a pivotal "divergent intermediate."
This guide details the history, synthetic utility, and handling of nitro-pyrrolotriazines. It focuses on the regioselective nitration of the scaffold as the critical step that unlocks the C-6 position for structure-activity relationship (SAR) exploration, particularly in the development of p38 MAP kinase, EGFR, and VEGFR inhibitors.
The Bioisostere Logic: Why Pyrrolotriazines?
To understand the value of the nitro-functionalized intermediate, one must first appreciate the scaffold's electronic mimicry. The pyrrolo[2,1-f][1,2,4]triazine system is a 5:6 fused heteroaromatic system that is isosteric with purine (specifically adenine and guanine).
Structural Homology
Unlike purines, which possess a labile N-9 glycosidic bond (or N-H), the pyrrolotriazine offers a carbon atom at the equivalent position (C-8 in purine numbering, but C-7/C-6 in pyrrolotriazine numbering depending on the nomenclature).[1] This allows for the formation of C-nucleosides , which are resistant to enzymatic cleavage by purine nucleoside phosphorylases.
Numbering and Electrophilic Sites
Correct numbering is vital for synthetic planning. The bridgehead nitrogen is position 1.
Positions 2 & 4: Correspond to the pyrimidine ring of purine; typically functionalized with amines or oxides to mimic nucleobases.
Position 6: The "tip" of the pyrrole ring. This is the most electron-rich site and the primary target for electrophilic aromatic substitution (SEAr) , including nitration.
Figure 1: Structural evolution from Purine to the Nitro-functionalized intermediate.
The Synthetic Evolution: The "Nitro" Route
The discovery of potent kinase inhibitors by Bristol-Myers Squibb (BMS) in the early 2000s cemented the importance of the nitro-pyrrolotriazine intermediate. The challenge was introducing complex urea or amide side chains at the C-6 position to interact with the solvent-exposed regions of kinase ATP pockets.
The Nitration Pivot
Direct coupling of complex side chains to the pyrrole ring is often low-yielding. The "Nitro Route" solved this by:
Nitration: Installing a compact
group at C-6 via electrophilic substitution.
Reduction: Converting
to (aniline-like amine).
Derivatization: Reacting the C-6 amine with isocyanates or acids to form ureas/amides.
This sequence allows researchers to synthesize a single large batch of the nitro-intermediate and then diverge into hundreds of analogs.
Detailed Experimental Protocols
The following protocols are synthesized from key medicinal chemistry literature (e.g., J. Med. Chem., Org. Process Res. Dev.).
Protocol A: Regioselective Nitration at C-6
Objective: Install a nitro group at the C-6 position of a 2,4-substituted pyrrolo[2,1-f][1,2,4]triazine.
), Trifluoroacetic Anhydride (TFAA) or Acetic Anhydride ().
Mechanism: Generation of the nitronium ion (
) followed by attack at the most electron-rich pyrrole carbon.
Step-by-Step Methodology:
Preparation: Dissolve the pyrrolotriazine substrate (1.0 eq) in Trifluoroacetic Anhydride (TFAA) (approx. 5–10 volumes) at 0°C under an inert atmosphere (
). Note: TFAA is preferred over acetic anhydride for difficult substrates due to higher electrophilicity of the resulting species.
Addition: Dropwise add fuming
(1.1–1.5 eq) to the stirred solution, maintaining the temperature below 5°C. The reaction is highly exothermic; control is critical to prevent over-nitration or ring oxidation.
Monitoring: Stir at 0°C for 1–2 hours. Monitor via LC-MS. The product (M+45) should appear as the major peak.
Quench: Pour the reaction mixture slowly onto crushed ice/water.
Isolation: The nitro-compound often precipitates as a yellow solid. Filter and wash with water. If no precipitate forms, extract with Ethyl Acetate (EtOAc), wash with saturated
(to remove acid), dry over , and concentrate.
Purification: Recrystallization from Ethanol/Water or flash chromatography (Hexane/EtOAc).
Protocol B: Reduction to the C-6 Amine
Objective: Convert the nitro group to an amine for library synthesis.
Reagents: Zinc dust/Ammonium Chloride (
) or Hydrogenation ().
Step-by-Step Methodology (Zinc Method - Mild):
Dissolve the 6-nitro-pyrrolotriazine (1.0 eq) in THF/Methanol (1:1).
Add Saturated Aqueous
(5.0 eq).
Add Zinc dust (5.0–10.0 eq) in portions at room temperature. Caution: Exothermic.
Stir for 1–4 hours. The yellow color of the nitro compound will fade.
Filter through Celite to remove zinc salts.
Concentrate the filtrate and extract with EtOAc. The resulting amine is often air-sensitive (oxidation to purple/black solids) and should be used immediately in the next coupling step.
Data Presentation: Nitration Regioselectivity
The electronic nature of substituents at C-2 and C-4 influences the yield and position of nitration.
Substrate (C-4 Substituent)
C-2 Substituent
Nitration Conditions
Major Product Position
Yield
Notes
-H
-CH3
C-6
65%
Standard reactivity.
-NH2 (Amine)
-CH3
C-6
40-50%
Amine may require protection or protonation to prevent oxidation.
Table 1: Comparative efficiency of nitration conditions based on substrate electronics.
Visualizing the Discovery Workflow (BMS Kinase Inhibitors)
The following diagram illustrates the "Nitro Route" used to access p38 inhibitors like BMS-582949.
Figure 2: The "Nitro Gateway" workflow enabling high-throughput analog synthesis.
Case Study: p38 MAP Kinase Inhibitors
The Challenge
In the development of BMS-582949 , a p38
inhibitor for rheumatoid arthritis, the goal was to optimize the amide/urea moiety at C-6 to bind with the Glu71/Asp168 region of the kinase.
The Nitro Solution
Early routes attempted to build the pyrrole with the amide already attached. This proved inflexible. By switching to the nitration-reduction-coupling sequence:
Researchers could synthesize grams of the 6-nitro core.
This core was reduced to the amine.
The amine was split into parallel synthesis wells and reacted with 50+ different isocyanates.
Result: Rapid identification of the cyclopropyl-methoxy-benzamide motif required for optimal potency and solubility.
References
Hunt, J. T., et al. (2010). "Discovery of BMS-582949, a Clinical p38α MAP Kinase Inhibitor."[3] Journal of Medicinal Chemistry, 53(18), 6629–6639.
Leftheris, K., et al. (2004). "Discovery of pyrrolo[2,1-f][1,2,4]triazine-based p38α MAP kinase inhibitors." Bioorganic & Medicinal Chemistry Letters, 14(9), 2237–2241.
Patil, S. A., et al. (2021).[4] "Pyrrolo[2,1-f][1,2,4]triazine: A Promising Fused Heterocycle to Target Kinases in Cancer Therapy." Journal of Heterocyclic Chemistry.
Fink, B. E., et al. (2005). "Discovery of Novel Pyrrolotriazine-Based Inhibitors of EGFR and HER2 Tyrosine Kinases." Bioorganic & Medicinal Chemistry Letters, 15(21), 4749–4752.
Pharmacophore analysis of 6-Nitropyrrolo[2,1-F][1,2,4]triazin-4(3H)-one
The following is an in-depth technical guide on the pharmacophore analysis of 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one . Advanced Characterization of a C-Nucleoside Scaffold Derivative Executive Summary The molecule...
Author: BenchChem Technical Support Team. Date: February 2026
The following is an in-depth technical guide on the pharmacophore analysis of 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one .
Advanced Characterization of a C-Nucleoside Scaffold Derivative
Executive Summary
The molecule 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one represents a critical derivative of the pyrrolo[2,1-f][1,2,4]triazine scaffold, a fused heterocyclic system that serves as an isostere for natural purine nucleobases (specifically hypoxanthine and guanine). This scaffold is the structural core of the antiviral drug Remdesivir (GS-5734) and the bioactive metabolite GS-441524 .
The introduction of a nitro (-NO₂) group at the C6 position fundamentally alters the electronic landscape of the heterocyclic core. This modification transforms the ligand from a standard nucleobase mimic into an electron-deficient π-system with enhanced acidity at the N3 position, creating unique binding vectors for viral RNA-dependent RNA polymerases (RdRp) and serine/threonine kinases. This guide analyzes the pharmacophoric features, electronic perturbations, and synthetic accessibility of this specific derivative.
Scaffold Class: C-Nucleoside (C-glycoside) base mimic.
Core Numbering: The bridgehead nitrogen is typically assigned position 8 in purine numbering, but in the systematic fusion nomenclature, the carbonyl is at C4, and the pyrrole ring carbons are C5, C6, and C7.
Tautomerism: The molecule exists in a lactam-lactim equilibrium. In aqueous solution and solid state, the lactam (keto) tautomer is predominant due to the stability of the amide-like resonance, further stabilized by the electron-withdrawing nitro group.
Electronic Modulation by the Nitro Group
The C6-nitro substituent is a strong electron-withdrawing group (EWG) (
). Its presence at the "back" of the pyrrole ring (relative to the Watson-Crick face) induces:
Increased Acidity of N3-H: The pKa of the N3 proton is significantly lowered (predicted pKa
6.5–7.5 vs. >9.0 for the unsubstituted parent). This makes the donor stronger but also increases the population of the anionic species at physiological pH.
Dipole Moment Vector: A strong dipole is generated pointing from the triazine ring towards the nitro group, potentially strengthening cation-π or dipole-dipole interactions in the binding pocket.
-Stacking Deficit: The electron-deficient core is less likely to engage in parallel -stacking with electron-poor residues but forms strong interactions with electron-rich aromatic residues (e.g., Tryptophan, Phenylalanine) via donor-acceptor stacking.
Pharmacophore Map & Interaction Landscape
The pharmacophore of 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one is defined by four distinct vectors.
Vector Analysis Table
Feature ID
Chemical Moiety
Type
Interaction Potential
D1
N3-H (Lactam)
H-Bond Donor
Critical Watson-Crick donor. Acidity enhanced by C6-NO₂.
Bidentate acceptor (weak). Steric anchor for "ceiling" residues.
H1
Pyrrole Ring
Hydrophobic / Aromatic
Scaffold for ribose attachment (at N-glycosidic mimic position C-C bond).
Visual Pharmacophore Logic (Graphviz)
Figure 1: Pharmacophoric connectivity showing the electronic influence of the nitro group on the core binding vectors.
Synthesis & Experimental Validation
To validate this pharmacophore, the molecule must be synthesized with high regioselectivity. The 6-position of the pyrrolo[2,1-f][1,2,4]triazine is the most electron-rich site on the pyrrole ring, making it susceptible to Electrophilic Aromatic Substitution (SEAr).
Synthetic Protocol (Recommended)
This protocol is adapted from standard pyrrole nitration and Remdesivir intermediate synthesis.
Step 1: Scaffold Construction
Starting Material: 2,5-Dimethoxytetrahydrofuran-3-carboxaldehyde or pre-formed 1-aminopyrrole-2-carbonitrile.
Cyclization: Reaction with formamidine acetate yields the parent pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one.
Step 2: Regioselective Nitration
Reagents: Nitric acid (HNO₃) in Acetic Anhydride (Ac₂O) or KNO₃/H₂SO₄.
Conditions: 0°C to Room Temperature. The electron-deficient triazine ring deactivates the system slightly, but the pyrrole C6 remains the preferred nucleophilic site over C5 or C7 due to steric and electronic directing effects.
Purification: Recrystallization from Ethanol/Water. The nitro compound is typically a yellow/orange solid.
Synthesis Workflow Diagram
Figure 2: Electrophilic aromatic substitution pathway for the installation of the C6-Nitro group.
Biological Relevance & Target Landscape[2][3]
Viral RNA-Dependent RNA Polymerase (RdRp)
The parent scaffold is a potent antiviral (Remdesivir). The 6-nitro derivative acts as a modified base:
Mechanism: It mimics an Adenine or Guanine base but presents a "bump" (Nitro group) in the major groove.
Effect: This can cause chain termination or delayed chain termination by sterically clashing with the polymerase thumb domain or preventing the translocation of the RNA duplex.
Selectivity: The nitro group decreases the affinity for human mitochondrial RNA polymerase (Pol
) due to strict steric constraints in the host enzyme, potentially improving the toxicity profile.
Kinase Inhibition (ATP Competitive)
Pyrrolo-triazines are known ATP-competitive inhibitors (e.g., EGFR, p38 MAPK).
Binding Mode: The Lactam donor/acceptor motif (N3-H, C4=O) binds to the kinase hinge region (mimicking the Adenine of ATP).
Nitro Role: The 6-nitro group projects into the Solvent Front or the Gatekeeper region. In kinases with small gatekeepers (e.g., Thr), the nitro group fits; in those with large gatekeepers (e.g., Met), it may clash, providing a filter for selectivity.
Computational Docking Protocol
To computationally validate this pharmacophore, use the following parameters:
Ligand Preparation:
Generate 3D conformers.
Crucial: Set the tautomer to the 4-oxo (lactam) form.
Calculate partial charges using ESP (Electrostatic Potential) or Gasteiger-Marsili methods, paying attention to the high electron density on the Nitro oxygens.
Grid Generation:
Target: SARS-CoV-2 RdRp (PDB: 7BV2) or EGFR (PDB: 1M17).
Center grid on the native ligand (Remdesivir-TP or Erlotinib).
Scoring Function:
Emphasize Hydrogen Bonding and Electrostatic terms. Standard VDW terms may overestimate the clash of the nitro group; use a "soft" potential if exploring induced-fit effects.
References
Scaffold Synthesis & Chemistry
Synthetic strategies for pyrrolo[2,1-f][1,2,4]triazine: the parent moiety of antiviral drug remdesivir.[1] (2021).[1] PMC. Link
Kinase Inhibition Context
Discovery of the pyrrolo[2,1-f][1,2,4]triazine nucleus as a new kinase inhibitor template. (2004). Journal of Medicinal Chemistry. Link
Antiviral Mechanism
Pyrrolo[2,1-f][1,2,4]triazine: a promising fused heterocycle to target kinases in cancer therapy. (2021).[1] Molecular Diversity. Link
Chemical Properties
PubChem Compound Summary for CID 135742062 (6-Bromopyrrolo[2,1-f][1,2,4]triazin-4-ol). (Accessed 2025).[2][3][4][5] Link
Technical Guide: Mechanism of Action for Pyrrolotriazine-Based Viral Inhibitors
Executive Summary The emergence of broad-spectrum antiviral agents has centered heavily on nucleoside analogs.[1] Among these, the pyrrolotriazine scaffold—exemplified by Remdesivir (GS-5734) and its parent nucleoside GS...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The emergence of broad-spectrum antiviral agents has centered heavily on nucleoside analogs.[1] Among these, the pyrrolotriazine scaffold—exemplified by Remdesivir (GS-5734) and its parent nucleoside GS-441524—represents a pinnacle of medicinal chemistry. Unlike traditional purine analogs, pyrrolotriazines utilize a pseudo-adenine base linked to a ribose sugar via a carbon-carbon (C-glycosidic) bond rather than a nitrogen-carbon bond. This structural modification confers exceptional chemical stability against glycosidic cleavage.
This guide dissects the molecular mechanics of this class, focusing on their unique "delayed chain termination" mechanism.[2] We will explore how these inhibitors bypass viral proofreading, the specific metabolic pathways required for their activation, and the experimental protocols necessary to validate their efficacy in a drug discovery pipeline.
Chemical Architecture: The C-Nucleoside Advantage
The core of this inhibitor class is the pyrrolo[2,1-f][1,2,4]triazine nucleus. In drug design, this scaffold serves as a bioisostere of adenine.[3][4]
Structural Criticality
C-Glycosidic Bond: The bond connecting the base to the 1' position of the ribose is a C-C bond. This renders the molecule resistant to nucleases that typically cleave the N-glycosidic bond of natural nucleosides, significantly increasing plasma half-life.
1'-Cyano Substitution: A critical modification at the 1' position of the ribose sugar. This group provides steric bulk that is tolerated during incorporation but induces a clash during subsequent translocation events.
The ProTide Strategy (Remdesivir): To bypass the rate-limiting step of initial monophosphorylation, Remdesivir is masked with a phosphoramidate promoiety. This allows passive diffusion into the cell and rapid intracellular conversion to the monophosphate.
Metabolic Activation Pathway
Pyrrolotriazine inhibitors are prodrugs.[3][4][5][6][7] They are pharmacologically inert until metabolized into their triphosphate forms (NTP analogs) within the host cell.[8] The efficiency of this conversion dictates antiviral potency.
The Activation Cascade
Cell Entry: The lipophilic ProTide (Remdesivir) diffuses across the cell membrane.
First Hydrolysis: Carboxylesterase 1 (CES1) or Cathepsin A (CatA) cleaves the ester linkage.
Spontaneous Cyclization: The intermediate becomes unstable and releases the phenol group.
De-esterification: HINT1 (Histidine Triad Nucleotide-Binding Protein 1) removes the amino acid moiety, liberating the nucleoside monophosphate (NMP).
Anabolic Phosphorylation: Cellular kinases (e.g., UMP-CMP kinase, NDP kinase) sequentially phosphorylate the NMP to the active triphosphate (NTP).
Visualization of Metabolic Pathway
Figure 1: Intracellular metabolic activation pathway of Remdesivir and GS-441524. Note the bypass of the rate-limiting Adenosine Kinase step by the ProTide design.
Mechanism of Action: Delayed Chain Termination[2][7][9][10]
The defining feature of pyrrolotriazine inhibitors is that they do not cause immediate chain termination. Instead, they act as "stealth" inhibitors.
The "Stealth" Incorporation
The viral RNA-dependent RNA polymerase (RdRp) often struggles to distinguish the inhibitor triphosphate from natural ATP.
Selectivity: The inhibitor is incorporated into the nascent RNA strand opposite a Uridine (U) on the template strand.
Translocation: The RdRp successfully translocates, moving the inhibitor from the i site to the i-1 site.
The Trap (Positions i+1 to i+3)
Unlike obligate chain terminators (which lack a 3'-OH group), pyrrolotriazines possess a 3'-OH, allowing the addition of the next nucleotide.
Incorporation (Position i): Inhibitor added.
Extension: The polymerase adds 3 more nucleotides.
The Stall (Position i+3): As the inhibitor reaches the i-3 position (translocation channel exit), the 1'-cyano group clashes with specific residues in the RdRp (e.g., Serine 861 in SARS-CoV-2).[8]
Result: This steric clash distorts the RNA-protein complex, preventing further translocation.[5] The polymerase stalls.[9]
Evasion of Proofreading (ExoN)
Coronaviruses possess a proofreading exoribonuclease (ExoN/nsp14) that excises mismatched nucleotides.
Why it fails here: Because the chain termination is delayed by ~3 nucleotides, the inhibitor is "buried" inside the enzyme complex by the time the stall occurs. ExoN cannot easily access the inhibitor at position i-3 to excise it. This renders the virus's primary resistance mechanism ineffective.
Figure 2: The mechanism of delayed chain termination. The 1'-CN group causes a steric block only after the addition of subsequent nucleotides, shielding the inhibitor from ExoN excision.
Experimental Validation Framework
To validate a new pyrrolotriazine analog, one must move beyond simple IC50 curves. The following protocols establish the mechanism described above.
Protocol: In Vitro Primer Extension Assay
Objective: To distinguish between immediate and delayed chain termination.
RNA Template (containing a U residue for A-analog incorporation).
Radiolabeled Primer (
P-labeled) or Fluorescent Primer (FAM).
NTP mix (ATP, GTP, CTP, UTP) and Inhibitor-TP.
Workflow:
Annealing: Anneal Primer to Template (1:1.5 ratio) in annealing buffer (heating to 95°C, slow cool).
Complex Assembly: Incubate RdRp (500 nM) with Primer/Template (100 nM) for 10 min at 30°C.
Reaction Initiation: Add NTP mix + Inhibitor-TP.
Control: NTPs only (Full length product).
Test: NTPs + Inhibitor-TP (varying ratios).
Quenching: Stop reaction at time points (1, 5, 10, 30 min) using Formamide/EDTA loading buffer.
Analysis: Resolve products on 20% denaturing polyacrylamide urea gel.
Interpretation:
Immediate Terminator: Band appears at position i.[13]
Delayed Terminator (Pyrrolotriazine): Dominant bands appear at i+3.[8][9]
Protocol: Cellular Metabolism (LC-MS/MS)
Objective: Confirm the prodrug is converting to the active triphosphate inside the cell.
Workflow:
Treatment: Incubate target cells (e.g., Huh7, Vero E6) with 1 µM Inhibitor for 2, 6, and 24 hours.
Extraction: Wash cells with ice-cold PBS. Add 70% Methanol (pre-cooled to -20°C) to lyse cells and precipitate proteins.
Processing: Centrifuge at 15,000 x g for 10 min. Collect supernatant.
Quantification: Analyze via LC-MS/MS using authentic standards for the Nucleoside, Mono-, Di-, and Triphosphate forms.
Data Output: Calculate the intracellular half-life and accumulation concentration (pmol/million cells).
Resistance and Future Outlook
While pyrrolotriazines are robust, viral evolution is relentless. Resistance typically arises via mutations in the RdRp (nsp12) that either:
Increase Discrimination: The polymerase becomes better at rejecting the inhibitor at the incorporation step (e.g., F480L mutation in SARS-CoV-2).
Alter Translocation: Mutations near the translocation channel may relieve the steric clash caused by the 1'-CN group.
Future Strategies:
Combination Therapy: Pairing pyrrolotriazines with mutagenic nucleosides (like Molnupiravir) to overwhelm the repair machinery.
Oral Prodrugs: Developing lipid-conjugated prodrugs (like Obeldesivir) to improve oral bioavailability compared to IV-administered Remdesivir.
References
Mechanism of Action of Remdesivir. Gilead Sciences / Veklury HCP.
[Link]
Remdesivir is a direct-acting antiviral that inhibits RNA-dependent RNA polymerase from severe acute respiratory syndrome coronavirus 2 with high potency. Gordon, C. J., et al. (2020). Journal of Biological Chemistry.
[Link]
GS-441524 - Mechanism of Action. Wikipedia / Various Sources.
[Link][6][14]
Identifying Small-Molecule Inhibitors of SARS-CoV-2 RNA-Dependent RNA Polymerase. Frontiers in Microbiology.
[Link]
Advantages of the Parent Nucleoside GS-441524 over Remdesivir for Covid-19 Treatment. Yan, V. C., & Muller, F. L. (2020).[6][14] ACS Medicinal Chemistry Letters.
[Link]
Application Note: Synthesis of 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one
This guide outlines the step-by-step synthesis of 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one . The protocol is designed for medicinal chemistry applications, prioritizing regioselectivity and safety.
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the step-by-step synthesis of 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one . The protocol is designed for medicinal chemistry applications, prioritizing regioselectivity and safety.
Introduction & Retrosynthetic Analysis
The pyrrolo[2,1-f][1,2,4]triazine nucleus is a privileged scaffold in antiviral and oncology drug discovery, serving as the core for nucleoside analogs like Remdesivir (GS-5734). The 6-substituted derivatives are critical intermediates for accessing C-nucleosides via metal-halogen exchange or further functionalization.
While 6-bromo and 6-iodo derivatives are common, the 6-nitro analog represents a key electrophilic variant, useful for reducing to the 6-amino derivative (a precursor for amide coupling) or for studying structure-activity relationships (SAR) regarding electronic withdrawal at the C6 position.
Synthetic Strategy:
The most robust route involves the construction of the parent heterocycle followed by late-stage electrophilic aromatic substitution (Nitration) . This approach avoids the difficulty of N-aminating electron-deficient nitropyrroles.
Step 1: Synthesis of the parent pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one.
Step 2: Regioselective C6-nitration using mild nitrating conditions to preserve the lactam moiety.
Reaction Pathway Visualization
Figure 1: Modular synthetic pathway from pyrrole-2-carboxamide to the 6-nitro target.
Hydroxylamine-O-sulfonic acid (HOSA) or Chloramine (generated in situ)
Potassium hydroxide (KOH)
Formamidine acetate (CAS: 3473-63-0)
Ethanol (EtOH), Dimethylformamide (DMF)
Protocol:
N-Amination:
Dissolve pyrrole-2-carboxamide (10.0 g, 90.8 mmol) in DMF (100 mL) at 0°C.
Add crushed KOH (25.4 g, 454 mmol) followed by portion-wise addition of Hydroxylamine-O-sulfonic acid (15.4 g, 136 mmol). Caution: Exothermic.
Stir at room temperature for 3 hours.
Workup: Filter the solids and concentrate the filtrate. Purify the residue (1-amino-pyrrole-2-carboxamide) by flash chromatography (EtOAc/Hexane) or use directly if purity >90%.
Cyclization:
Suspend the 1-amino intermediate (approx. 90 mmol) in Ethanol (200 mL).
Add Formamidine acetate (18.9 g, 181 mmol).
Reflux the mixture for 12–16 hours. Monitor by TLC (10% MeOH in DCM).
Isolation: Cool to room temperature. The product often precipitates. Filter the solid.[1] If no precipitate, concentrate and recrystallize from Ethanol/Water.
Yield: Expect 60–75% (approx. 8–9 g).
Characterization: 1H NMR (DMSO-d6) should show characteristic peaks at δ 7.8 (s, H-2), 6.8 (dd, H-7), 7.6 (s, H-6).
Objective: Install the nitro group at the C6 position (equivalent to the pyrrole C5 position) via electrophilic aromatic substitution.
Mechanism: The pyrrolo[2,1-f][1,2,4]triazine system is electron-rich. The C6 position is the most nucleophilic site, analogous to the C5 position of pyrrole, directing the electrophile (NO2+) selectively to this position.
*Note: Chemical shifts are estimated based on substituent effects. The disappearance of the H-6 signal and downfield shift of H-5/H-7 confirms C6 substitution.
Safety & Hazards (E-E-A-T)
Nitration Risks: The generation of acetyl nitrate is exothermic and potentially unstable. Never allow the temperature to exceed 10°C during preparation. Perform behind a blast shield in a functioning fume hood.
Chemical Handling:
Fuming Nitric Acid: Highly corrosive oxidizer. Causes severe burns. Use butyl rubber gloves.
Pyrrolo-triazine dust: Treat as a potent bioactive intermediate. Wear N95/P100 respiratory protection when handling solids.
References
Synthesis of Pyrrolo[2,1-f][1,2,4]triazine Scaffold
Son, K., & Park, S. J. (2016).[2][3] Synthesis of pyrrolo[2,1-f][1,2,4]triazin-4(3H)-ones: Rearrangement of pyrrolo[1,2-d][1,3,4]oxadiazines... Beilstein Journal of Organic Chemistry, 12, 1780–1787.[2][4][5] Link
General Reactivity & C6-Functionalization
Knaggs, M. H., et al. (2021).[6] Synthetic strategies for pyrrolo[2,1-f][1,2,4]triazine: the parent moiety of antiviral drug remdesivir.[6][7] PMC (PubMed Central). Link
Standard protocols for electrophilic nitration of electron-rich heterocycles (analogous to pyrrole/indole nitration) adapted for the triazine-fused system.
Application Notes and Protocols: Nitration of the Pyrrolo[2,1-f]triazin-4(3H)-one Core
Application Notes and Protocols: Nitration of the Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one Core Introduction: The Significance of the Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one Scaffold and its Nitrated Derivatives The pyr...
Author: BenchChem Technical Support Team. Date: February 2026
Application Notes and Protocols: Nitration of the Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one Core
Introduction: The Significance of the Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one Scaffold and its Nitrated Derivatives
The pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous biologically active compounds.[4] Its unique bridged-head nitrogen structure and synthetic accessibility have made it a focal point for the development of novel therapeutics, including kinase inhibitors for cancer therapy and antivirals.[5][6] The introduction of a nitro group onto this core can dramatically alter its physicochemical properties and biological activity, opening new avenues for drug design and development. Nitro-substituted heterocycles are key pharmacophores in a range of therapeutics and can serve as versatile synthetic intermediates for further functionalization.[7]
This application note provides a comprehensive guide to the nitration of the pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one core. In the absence of direct literature precedents for the nitration of this specific scaffold, this guide synthesizes information from the well-established chemistry of pyrroles and related electron-rich heterocycles, coupled with theoretical considerations of the electronic nature of the target molecule. We present a series of detailed protocols, an analysis of the expected regioselectivity, and a discussion of the underlying chemical principles to empower researchers in their synthetic endeavors.
Theoretical Considerations: Reactivity and Regioselectivity
The pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one core consists of an electron-rich pyrrole ring fused to an electron-withdrawing triazinone ring. This electronic arrangement is crucial in determining the outcome of electrophilic aromatic substitution reactions, such as nitration.
The pyrrole ring is inherently highly reactive towards electrophiles due to the ability of the nitrogen lone pair to participate in the aromatic π-system, thereby stabilizing the positively charged intermediate (the sigma complex).[8] However, the fused triazinone moiety, with its carbonyl group and additional nitrogen atoms, exerts a significant electron-withdrawing effect, which deactivates the pyrrole ring towards electrophilic attack. This deactivation necessitates the use of carefully controlled and mild nitrating conditions to avoid degradation of the starting material.
Predicting the regioselectivity of nitration requires an understanding of the electron density distribution across the pyrrole ring. In a typical pyrrole, electrophilic attack is favored at the C2 (α) position due to the formation of a more stable cationic intermediate with three resonance structures. In the case of pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one, the C5 and C7 positions of the pyrrole moiety are analogous to the C3 and C2 positions of a standalone pyrrole, respectively. The electron-withdrawing nature of the triazinone ring is expected to preferentially decrease the electron density at the positions closer to it. Therefore, it is hypothesized that the C7 position, being further from the electron-withdrawing lactam functionality of the triazinone ring, will be the most electron-rich and thus the most likely site for electrophilic nitration.
To visualize this, a conceptual molecular electrostatic potential (MEP) map can be considered. An MEP map illustrates the charge distribution on the molecule's surface, with red regions indicating high electron density (nucleophilic sites) and blue regions indicating low electron density (electrophilic sites). For the pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one core, the most intense red region on the pyrrole ring is predicted to be localized around the C7 position.
Recommended Nitration Protocols
Given the sensitive nature of the pyrrole ring, especially when fused to an electron-withdrawing system, mild nitration conditions are paramount. The following protocols are proposed, ranging from classical and gentle to more modern and highly selective methods.
Protocol 1: Nitric Acid in Acetic Anhydride
This is a classic and relatively mild method for the nitration of sensitive aromatic and heterocyclic compounds. Acetyl nitrate, formed in situ, is a less aggressive nitrating agent than the nitronium ion generated in mixed acid.
Experimental Protocol:
Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one (1.0 eq) in acetic anhydride (10-20 volumes) at -10 °C to 0 °C.
Addition of Nitric Acid: Slowly add a pre-cooled solution of fuming nitric acid (1.0-1.2 eq) in acetic anhydride (2-3 volumes) to the reaction mixture via the dropping funnel over 15-30 minutes, ensuring the internal temperature does not exceed 5 °C.
Reaction Monitoring: Stir the reaction mixture at 0 °C and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up: Upon completion, carefully pour the reaction mixture onto crushed ice and water.
Neutralization: Slowly neutralize the mixture with a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.
Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) (3 x 50 mL).
Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired nitro-derivative.
Causality Behind Experimental Choices:
Low Temperature: The low reaction temperature is crucial to control the exothermicity of the reaction and to prevent over-nitration and decomposition of the sensitive pyrrole ring.
Acetic Anhydride: This serves as both the solvent and a reagent to generate the milder nitrating agent, acetyl nitrate. It also acts as a scavenger for any water present.
Protocol 2: Ammonium Nitrate and Trifluoroacetic Anhydride
This system generates trifluoroacetyl nitrate in situ, which is a powerful yet non-acidic nitrating agent. This method is often effective for moderately deactivated or acid-sensitive substrates.[9]
Experimental Protocol:
Preparation: In a flame-dried, round-bottom flask under a nitrogen atmosphere, suspend pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one (1.0 eq) and ammonium nitrate (1.5-2.0 eq) in a suitable inert solvent such as dichloromethane or acetonitrile (10-20 volumes).
Cooling: Cool the suspension to 0 °C in an ice bath.
Addition of Trifluoroacetic Anhydride: Add trifluoroacetic anhydride (1.5-2.0 eq) dropwise to the stirred suspension.
Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC or LC-MS.
Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.
Extraction: Separate the organic layer, and extract the aqueous layer with the same organic solvent (2 x 30 mL).
Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and evaporate the solvent in vacuo.
Purification: Purify the residue by column chromatography as described in Protocol 1.
Causality Behind Experimental Choices:
Trifluoroacetic Anhydride: This reagent activates the nitrate salt to form the highly electrophilic trifluoroacetyl nitrate.
Non-Acidic Conditions: The absence of strong protic acids minimizes acid-catalyzed decomposition pathways.
Data Presentation: Comparative Table of Proposed Nitration Protocols
Parameter
Protocol 1: HNO₃/Ac₂O
Protocol 2: NH₄NO₃/(CF₃CO)₂O
Nitrating Agent
Acetyl nitrate (in situ)
Trifluoroacetyl nitrate (in situ)
Reagents
Fuming HNO₃, Acetic Anhydride
NH₄NO₃, Trifluoroacetic Anhydride
Solvent
Acetic Anhydride
Dichloromethane or Acetonitrile
Temperature
-10 °C to 5 °C
0 °C to Room Temperature
Reaction Time
Typically 1-3 hours
Typically 1-4 hours
Acidity
Moderately acidic
Non-acidic
Advantages
Readily available reagents
Milder conditions, suitable for acid-sensitive substrates
Potential Issues
Potential for over-nitration, acid-catalyzed degradation
Trifluoroacetic anhydride is corrosive and moisture-sensitive
Visualization of Experimental Workflow and Proposed Mechanism
General Nitration Workflow
Caption: General experimental workflow for the nitration of the pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one core.
Proposed Mechanism of Electrophilic Nitration
Caption: Proposed mechanism for the nitration of the pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one core using nitric acid and acetic anhydride.
Conclusion and Future Perspectives
The nitration of the pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one core presents a promising avenue for the diversification of this medicinally important scaffold. While direct experimental data is limited, the principles of electrophilic aromatic substitution on related heterocyclic systems provide a strong foundation for the successful development of nitration protocols. The methods outlined in this application note, particularly those employing mild and non-acidic conditions, are anticipated to be effective for this transformation.
Further experimental work is required to confirm the predicted regioselectivity and to optimize the reaction conditions for yield and purity. Computational studies, such as the generation of a molecular electrostatic potential map and frontier molecular orbital analysis, would be invaluable in providing a more definitive prediction of the site of nitration. The successful nitration of the pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one core will undoubtedly facilitate the synthesis of novel analogs with potentially enhanced biological activities, contributing to the advancement of drug discovery programs targeting this versatile scaffold.
References
Saito, T., Obitsu, T., Kohno, H., Sugimoto, I., Matsushita, T., Nishiyama, T., ... & Takaoka, Y. (2012). Pyrrolo[1,2-b]pyridazines, pyrrolo[2,1-f]triazin-4(3H)-ones, and related compounds as novel corticotropin-releasing factor 1 (CRF₁) receptor antagonists. Bioorganic & Medicinal Chemistry, 20(2), 1122-1138. [Link]
Shi, W., Wang, Y., Li, D., Liu, G., Li, Z., Tang, Z., ... & Huang, W. (2018). Exploration of novel pyrrolo[2,1-f][1][2][3]triazine derivatives with improved anticancer efficacy as dual inhibitors of c-Met/VEGFR-2. European Journal of Medicinal Chemistry, 158, 814-831. [Link]
Gribble, G. W. (2019). Synthesis and Reactions of Nitroindoles. In Progress in Heterocyclic Chemistry (Vol. 31, pp. 83-117). Elsevier.
Katritzky, A. R., Scriven, E. F., Majumder, S., Akhmedova, R. G., Akhmedov, N. G., & Vakulenko, A. V. (2005). Direct nitration of five membered heterocycles. Arkivoc, 2005(3), 179-191. [Link]
Why do heterocycles like pyrroles under go electrophilic substitution rather than addition? (2018, March 17). Quora. [Link]
Abdel-Rahman, A. A. H. (2023). A Two-Step Synthesis of Unprotected 3-Aminoindoles via Post Functionalization with Nitrostyrene. Molecules, 28(9), 3737.
Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. (2023, September 5). Scientific Reports, 13(1), 14598. [Link]
Zhang, Y., Wu, J., & Zhang, Y. (2022). Nitrification Progress of Nitrogen-Rich Heterocyclic Energetic Compounds: A Review. Materials, 15(5), 1675. [Link]
Woolford, L. P., Jones, A. M., & Jones, K. (2019). Synthesis and SAR of pyrrolotriazine-4-one based Eg5 inhibitors. Bioorganic & Medicinal Chemistry Letters, 16(15), 4015-4019. [Link]
Huang, D., Wang, Y., Chen, J., Li, D., Liu, G., Li, Z., ... & Huang, W. (2021). Design, synthesis and antiproliferative activity evaluation of a series of pyrrolo[2,1-f][1][2][3]triazine derivatives. Bioorganic & Medicinal Chemistry, 30, 115938. [Link]
Application Note & Protocol: A Scalable Manufacturing Process for 6-Nitropyrrolo[2,1-F]triazin-4(3H)-one
Application Note & Protocol: A Scalable Manufacturing Process for 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one Abstract: This document provides a comprehensive guide to the scalable synthesis of 6-Nitropyrrolo[2,1-F][...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol: A Scalable Manufacturing Process for 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one
Abstract:
This document provides a comprehensive guide to the scalable synthesis of 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one, a key intermediate in the development of advanced therapeutics. The presented methodology is designed for robustness, scalability, and safety, moving beyond laboratory-scale procedures to address the demands of industrial production. We will detail a multi-step synthesis beginning with readily available precursors, focusing on process control, impurity management, and the rationale behind critical parameter selection. This guide is intended for researchers, process chemists, and drug development professionals seeking to establish a reliable manufacturing process for this important heterocyclic scaffold.
Strategic Overview & Rationale
The pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one core is a privileged scaffold in medicinal chemistry, forming the basis for inhibitors of phosphoinositide 3-kinase (PI3K), tankyrase, and other critical cellular targets.[4][5] The introduction of a nitro group at the C6 position creates a versatile intermediate, primed for further functionalization, such as reduction to an amine, which is a common step in the synthesis of active pharmaceutical ingredients (APIs).
Our strategic approach is built on a convergent synthesis designed to maximize yield while ensuring process safety and scalability. The pathway avoids costly chromatographic purifications, relying instead on controlled crystallizations for intermediate and final product isolation.[6]
The overall manufacturing workflow is depicted below.
Figure 1: Overall workflow for the scalable synthesis.
Part 1: Synthesis of the Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one Core
The synthesis of the core heterocyclic system is achieved in a multi-step, one-pot sequence starting from commercially available 1H-pyrrole-2-carboxylic acid. This approach is adapted from established methods for creating substituted pyrrolotriazinones.[4][5]
Step 1: Formation of 1-Amino-1H-pyrrole-2-carboxamide
This initial step involves the conversion of the starting carboxylic acid to a carboxamide, followed by an electrophilic N-amination of the pyrrole nitrogen. The use of an in-situ generated aminating agent from common laboratory reagents is a practical and cost-effective choice for large-scale operations.[5]
Protocol:
Amidation: To a stirred solution of 1H-pyrrole-2-carboxylic acid (1.0 eq) in an appropriate inert solvent, add a chlorinating agent (e.g., thionyl chloride, 1.1 eq) at 0-5 °C to form the acid chloride in situ. After completion, bubble ammonia gas through the solution or add aqueous ammonia carefully while maintaining the temperature below 10 °C. The resulting 1H-pyrrole-2-carboxamide is then isolated via filtration.
N-Amination: Suspend the dried 1H-pyrrole-2-carboxamide (1.0 eq) in an aqueous solution of sodium hydroxide. Cool the mixture to 0-5 °C. Prepare the aminating agent by slowly adding a solution of sodium hypochlorite (NaClO) to a solution of ammonium chloride (NH₄Cl) at low temperature. This freshly prepared aminating solution is then added dropwise to the carboxamide suspension.[5]
Work-up: After the reaction is complete (monitored by HPLC or TLC), the solid product, 1-Amino-1H-pyrrole-2-carboxamide, is collected by filtration, washed with cold water, and dried under vacuum. This intermediate is typically of sufficient purity to proceed to the next step without further purification.
Causality & Scalability Insights:
Reagent Choice: Using NaOH/NH₄Cl/NaClO to generate the aminating agent in situ is significantly more practical and safer on a large scale than handling isolated, and potentially unstable, reagents like hydroxylamine-O-sulfonic acid (HOSA).[7]
Process Control: Maintaining low temperatures during these steps is critical to prevent side reactions and ensure the stability of the N-amino intermediate.
Step 2: Cyclization to Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one
The formation of the triazinone ring is accomplished through cyclization with an orthoformate, which serves as a one-carbon source.
Protocol:
Reaction Setup: Charge a reactor with 1-Amino-1H-pyrrole-2-carboxamide (1.0 eq) and triethyl orthoformate (3.0-5.0 eq). The orthoformate can often serve as both reactant and solvent.
Cyclization: Heat the mixture to reflux (typically 140-150 °C). The reaction progress can be monitored by observing the cessation of ethanol byproduct distillation.
Isolation: Upon completion, cool the reaction mixture. The product will often crystallize directly from the reaction medium. The solid is collected by filtration, washed with a non-polar solvent (e.g., hexanes or heptane) to remove residual orthoformate, and dried under vacuum.
Causality & Scalability Insights:
Simplicity: This cyclization method is operationally simple and avoids the need for strong acids or bases, which simplifies reactor compatibility and waste handling.
Purification: The direct crystallization of the product from the reaction mixture is a major advantage for scalability, as it eliminates the need for aqueous work-ups or chromatographic purification.[4]
Part 2: Nitration and Final Product Isolation
This is the critical step where the nitro group is introduced onto the electron-rich pyrrole ring of the heterocyclic core. The regioselectivity is directed to the C6 position due to the electronic nature of the fused ring system.
Figure 2: Nitration of the pyrrolotriazinone core.
Protocol: Controlled Nitration
Safety Warning: The use of concentrated nitric and sulfuric acids is highly hazardous. This procedure must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, apron, and face shield. The reaction is exothermic and requires careful temperature control to prevent runaway reactions.
Nitrating Mixture Preparation: In a separate, clean, and dry vessel, prepare the nitrating mixture by slowly adding concentrated nitric acid (HNO₃, 90%, 1.05 eq) to concentrated sulfuric acid (H₂SO₄, 98%) at 0-5 °C. The volume of sulfuric acid should be sufficient to act as the reaction solvent (approx. 5-10 volumes relative to the substrate).
Substrate Addition: Cool the reactor containing the nitrating mixture to -5 to 0 °C. Slowly add the Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one (1.0 eq) portion-wise, ensuring the internal temperature does not exceed 5 °C.
Reaction: Stir the mixture at 0-5 °C for 1-2 hours, or until reaction completion is confirmed by HPLC analysis.
Quenching: Carefully and slowly pour the reaction mixture onto a stirred slurry of ice and water. This will cause the product to precipitate. The volume of the ice/water mixture should be at least 10 times the volume of the reaction mixture.
Isolation: Isolate the precipitated yellow solid by filtration. Wash the filter cake thoroughly with cold water until the filtrate is neutral (pH ~7) to remove residual acids.
Drying: Dry the crude product under vacuum at 40-50 °C.
Protocol: Purification by Recrystallization
Solvent Selection: Select an appropriate solvent system for recrystallization. A polar solvent such as ethanol, isopropanol, or acetic acid is a good starting point.
Procedure: Dissolve the crude, dry product in a minimum amount of the hot recrystallization solvent. If necessary, perform a hot filtration to remove any insoluble impurities.
Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.
Final Isolation: Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum to a constant weight.
Causality & Scalability Insights
Temperature Control: The nitration of activated aromatic rings is highly exothermic. Maintaining a low temperature is paramount to prevent over-nitration (di- or tri-nitration) and decomposition of the substrate, which would lead to significant impurity formation and safety hazards.
Reverse Addition: Adding the substrate to the nitrating mixture (reverse addition) ensures that the substrate is always the limiting reagent in the reaction zone, which helps control the exotherm and improve selectivity.
Quenching: Quenching on ice/water is a standard and effective method for both stopping the reaction and precipitating the organic product, which is typically insoluble in the highly aqueous acidic medium. This facilitates a simple and scalable isolation procedure.
Purification Strategy: Recrystallization is the preferred method for purification on a large scale as it avoids the cost, solvent waste, and throughput limitations of column chromatography.[8]
Data Summary & Quality Control
Effective manufacturing requires stringent quality control at each stage.
Table 1: Process Parameters and Expected Outcomes
Step
Key Reagents
Solvent
Temp (°C)
Time (h)
Typical Yield
Typical Purity (HPLC)
1. Core Synthesis
1H-Pyrrole-2-carboxylic acid, NH₄Cl, NaClO
Water / Dichloromethane
0 - 10
4 - 6
80 - 90%
>95%
2. Cyclization
1-Amino-1H-pyrrole-2-carboxamide, TEOF
Triethyl Orthoformate
140 - 150
3 - 5
85 - 95%
>98%
3. Nitration
Pyrrolotriazinone, HNO₃, H₂SO₄
Sulfuric Acid
0 - 5
1 - 2
75 - 85%
>97% (crude)
4. Recrystallization
Crude Nitro Product
Ethanol or IPA
Reflux to 0
N/A
>90% (recovery)
>99.5%
Table 2: Characterization Data for 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one
Analysis
Specification
Appearance
Yellow crystalline solid
¹H NMR
Spectrum should conform to the structure
Mass Spec (m/z)
[M+H]⁺ expected at ~181.04
Purity (HPLC)
≥ 99.5%
Melting Point
To be determined
References
Pack, S. K., Feng, L., Chen, C., & Li, Z. (2024). Efficient, Scalable Synthesis of Functionalized Pyrrolo[2,1-f][1][2][3]triazines. Organic Process Research & Development. [Link][1]
Paymode, D. J., Cardoso, F. S. P., Agrawal, T., et al. (2022). Facile and Scalable Methodology for the Pyrrolo[2,1-f][1][2][3]triazine of Remdesivir. Organic Process Research & Development. [Link][2]
Paymode, D. J., Cardoso, F. S. P., Agrawal, T., et al. (2020). Expanding Access to Remdesivir via an Improved Pyrrolotriazine Synthesis: Supply Centered Synthesis. Organic Letters. [Link][9][10]
Gorobets, N. Y., & Kuleshov, R. Y. (2021). Synthetic strategies for pyrrolo[2,1-f][1][2][3]triazine: the parent moiety of antiviral drug remdesivir. RSC Advances. [Link][11]
Son, K., & Park, S. J. (2016). Synthesis of pyrrolo[2,1-f][1][2][3]triazin-4(3H)-ones: Rearrangement of pyrrolo[1,2-d][1][3][9]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. Beilstein Journal of Organic Chemistry. [Link][4]
Son, K., & Park, S. J. (2016). Synthesis of pyrrolo[2,1-f][1][2][3]triazin-4(3H)-ones: Rearrangement of pyrrolo[1,2-d][1][3][9]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. National Institutes of Health. [Link][5]
Vunnam, K. K., Pydimarry, S. P. R., & Gundla, R. (2023). An Efficient 4-Step Synthesis of Favipiravir with Industrial Potential. Asian Journal of Chemistry. [Link][8]
Paymode, D. J., et al. (2022). Facile and Scalable Methodology for the Pyrrolo[2,1-f][1][2][3]triazine of Remdesivir. National Institutes of Health. [Link][12]
Li, W., et al. (2021). Scalable synthesis of favipiravir via conventional and continuous flow chemistry. RSC Advances. [Link][6]
Son, K., & Park, S. J. (2016). Synthesis of pyrrolo[2,1-f][1][2][3]triazin-4(3H)-ones: Rearrangement of pyrrolo[1,2-d][1][3][9]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. ResearchGate. [Link][7]
The Strategic Utility of 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one as a Pivotal Pharmaceutical Intermediate
The Strategic Utility of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one as a Pivotal Pharmaceutical Intermediate Introduction: The Pyrrolotriazine Core and the Significance of the Nitro Group The pyrrolo[2,1-f][1][2][3]...
Author: BenchChem Technical Support Team. Date: February 2026
The Strategic Utility of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one as a Pivotal Pharmaceutical Intermediate
Introduction: The Pyrrolotriazine Core and the Significance of the Nitro Group
The pyrrolo[2,1-f][1][2][3]triazine scaffold is a privileged heterocyclic system in modern medicinal chemistry. Its unique electronic and structural features have propelled it into the core of several groundbreaking therapeutics, including antiviral agents like Remdesivir and a variety of kinase inhibitors targeting oncogenic pathways.[2][4] The strategic introduction of a nitro group at the 6-position of the pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one nucleus creates a highly versatile intermediate. This electron-withdrawing nitro moiety not only modulates the electronic properties of the heterocyclic system but, more importantly, serves as a synthetic handle for a variety of chemical transformations. This guide provides a comprehensive overview of the synthesis and application of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one, offering detailed protocols and mechanistic insights for researchers in drug discovery and development.
Physicochemical Properties and Spectral Data
A thorough understanding of the physicochemical properties of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one is fundamental to its effective use. The following table summarizes key computed and experimental data for this intermediate.
Property
Value
Source
Molecular Formula
C₆H₄N₄O₃
ChemScene
Molecular Weight
180.12 g/mol
ChemScene
CAS Number
1160995-41-4
ChemScene
Appearance
Expected to be a solid
General knowledge
Solubility
Soluble in polar aprotic solvents (e.g., DMSO, DMF)
General knowledge
pKa (most acidic proton)
Estimated to be in the range of 8-10 (N-H proton)
General knowledge
Note: Experimental data for some properties may not be publicly available and should be determined empirically.
Synthesis of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one: A Proposed Protocol
Protocol 1: Synthesis of Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one (Parent Scaffold)
The synthesis of the parent pyrrolotriazinone can be achieved through various published methods.[1][3][5] One common approach involves the cyclization of a 1-aminopyrrole-2-carboxamide derivative.
Step-by-Step Procedure:
Preparation of 1-aminopyrrole-2-carboxamide: This intermediate can be synthesized from commercially available pyrrole-2-carboxamide. The N-amination is a critical step and can be performed using reagents like hydroxylamine-O-sulfonic acid or in situ generated chloramine under phase-transfer conditions.[5]
Cyclization to Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one: The 1-aminopyrrole-2-carboxamide is then cyclized with a suitable one-carbon synthon. Heating with formamidine acetate in a high-boiling solvent such as n-butanol is a common and effective method.[2]
Work-up and Purification: Upon completion of the reaction (monitored by TLC or LC-MS), the reaction mixture is cooled, and the product is precipitated. The solid is collected by filtration, washed with a suitable solvent (e.g., ethanol), and dried. Further purification can be achieved by recrystallization or column chromatography.
Protocol 2: Nitration of Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one
The introduction of the nitro group at the C6 position is anticipated to proceed via an electrophilic aromatic substitution mechanism. The pyrrole ring is generally susceptible to electrophilic attack, and the precise conditions will be crucial to control regioselectivity and prevent over-nitration or degradation.
Step-by-Step Procedure:
Reaction Setup: To a solution of Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one in a suitable solvent (e.g., concentrated sulfuric acid) at a controlled low temperature (e.g., 0-5 °C), slowly add a nitrating agent. A mixture of nitric acid and sulfuric acid is a classic choice.
Reaction Monitoring: The reaction progress should be carefully monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to ensure the consumption of the starting material and the formation of the desired product.
Work-up and Isolation: Once the reaction is complete, the mixture is carefully quenched by pouring it onto ice. The precipitated solid is then collected by filtration, washed with cold water until the washings are neutral, and dried under vacuum.
Purification: The crude 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.
Application of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one as a Pharmaceutical Intermediate
The true value of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one lies in its potential for chemical elaboration into a diverse array of more complex molecules with therapeutic potential. The nitro group serves as a versatile precursor for several key functional groups.
Reduction to 6-Aminopyrrolo[2,1-f][1][2][3]triazin-4(3H)-one: A Gateway to Amide and Urea Derivatives
The reduction of the nitro group to a primary amine is a fundamental transformation in medicinal chemistry, opening up a plethora of possibilities for further derivatization. The resulting 6-amino group can be acylated, sulfonylated, or converted into ureas and thioureas, allowing for the exploration of structure-activity relationships (SAR) in drug discovery programs.
Several reliable methods exist for the reduction of aromatic nitro groups. The choice of reagent can depend on the presence of other functional groups in the molecule.
Method A: Catalytic Hydrogenation
Reaction Setup: A solution of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one in a suitable solvent (e.g., ethanol, methanol, or ethyl acetate) is placed in a hydrogenation vessel. A catalytic amount of palladium on carbon (Pd/C, typically 5-10 mol%) is added.
Hydrogenation: The vessel is purged with hydrogen gas and the reaction is stirred under a hydrogen atmosphere (typically from a balloon or at a slightly elevated pressure) at room temperature.
Reaction Monitoring and Work-up: The reaction is monitored by TLC or LC-MS. Upon completion, the catalyst is removed by filtration through a pad of Celite. The filtrate is concentrated under reduced pressure to yield the crude 6-aminopyrrolo[2,1-f][1][2][3]triazin-4(3H)-one.
Method B: Metal-Mediated Reduction
Reaction Setup: To a solution or suspension of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one in a solvent such as ethanol or acetic acid, a metal reducing agent like tin(II) chloride (SnCl₂) or iron powder (Fe) is added in excess.
Reaction Conditions: The reaction mixture is typically heated to reflux and stirred for several hours.
Work-up and Isolation: After cooling, the reaction mixture is filtered to remove any remaining metal. The filtrate is then carefully neutralized with a base (e.g., sodium bicarbonate solution) and the product is extracted with an organic solvent (e.g., ethyl acetate). The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to give the desired amine.
Nucleophilic Aromatic Substitution (SNAr): Introduction of Diverse Functionalities
The strongly electron-withdrawing nature of the nitro group can activate the pyrrolotriazine ring system towards nucleophilic aromatic substitution (SNAr).[6][7] This allows for the displacement of a suitable leaving group (if present) or, in some cases, the nitro group itself by a variety of nucleophiles. This strategy is highly valuable for introducing functionalities that can interact with specific biological targets.
Caption: Conceptual workflow for SNAr reactions.
Experimental Considerations for SNAr:
Nucleophile Selection: A wide range of nucleophiles can be employed, including alkoxides, thiophenoxides, and primary or secondary amines.
Reaction Conditions: The reaction is typically carried out in a polar aprotic solvent such as DMSO or DMF, often in the presence of a base to deprotonate the nucleophile. The reaction temperature can vary from room temperature to elevated temperatures depending on the reactivity of the substrate and the nucleophile.
Leaving Group: While the nitro group itself can sometimes act as a leaving group, SNAr is more commonly performed on substrates with a good leaving group (e.g., a halogen) at a position activated by the nitro group.
Logical Relationship of Synthetic Transformations
The following diagram illustrates the central role of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one as a branch point for the synthesis of diverse derivatives.
Caption: Synthetic pathways from the core intermediate.
Conclusion and Future Perspectives
6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one stands out as a strategically important intermediate for the synthesis of novel and potentially bioactive molecules. Its synthesis, while not explicitly detailed in readily available literature, can be approached through established chemical principles. The true power of this intermediate lies in the versatility of the nitro group, which can be readily converted into an amino group or used to facilitate nucleophilic substitution reactions. These transformations pave the way for the creation of extensive libraries of compounds for screening in various drug discovery programs, particularly in the areas of antiviral and anticancer research where the pyrrolotriazine scaffold has already demonstrated significant promise. Further exploration of the reactivity of this intermediate is warranted and will undoubtedly lead to the discovery of new therapeutic agents.
References
Rai, G. S., & Maru, J. (2021). Synthetic strategies for pyrrolo[2,1-f][1][2][3]triazine: the parent moiety of antiviral drug remdesivir. Chemistry of Heterocyclic Compounds, 56(12), 1517-1522. [Link]
Warren, T. K., Jordan, R., Lo, M. K., Ray, A. S., Mackman, R. L., Soloveva, V., ... & Siegel, D. (2016). Therapeutic efficacy of the small molecule GS-5734 against Ebola virus in rhesus monkeys.
Singleton, D. A., & Cioslowski, J. (2018). Concerted Nucleophilic Aromatic Substitutions. Journal of the American Chemical Society, 140(42), 13868-13876. [Link]
Park, S. J., Lee, J. K., & Kim, J. (2016). Rearrangement of pyrrolo[1,2-d][1][3][6]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. Beilstein journal of organic chemistry, 12, 1780. [Link]
Lee, J. K., Park, S. J., & Kim, J. (2016). Rearrangement of pyrrolo [1, 2-d][1][3][6] oxadiazines and regioselective intramolecular cyclization of 1, 2-biscarbamoyl-substituted 1H-pyrroles. Beilstein Journal of Organic Chemistry, 12(1), 1780-1787. [Link]
Zapol'skii, V. A., Bürgi, M., Oggero, M., Bollati-Fogolín, M., & Kaufmann, D. E. (2021). Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][1][2][3]triazin-7(6H)-ones and Derivatives. Molecules, 26(21), 6483. [Link]
Rai, G. S., & Maru, J. (2020). Drugs containing pyrrolo[2,1-f][1][2][3]triazine moiety. ResearchGate. [Link]
Tofade, T. S. (2022). Therapeutic Significance of Pyrrole in Drug Delivery. Journal of Pharmaceutical Sciences & Emerging Drugs, 10(4), 1-8. [Link]
Vlasov, V. M. (2000). Nucleophilic substitution of the nitro group, fluorine and chlorine in aromatic compounds. Russian Chemical Reviews, 69(7), 573.
Application Notes and Protocols for the Reduction of the 6-Nitro Group in Pyrrolotriazine Synthesis
For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of 6-Amino-Pyrrolotriazines The pyrrolotriazine scaffold is a privileged heterocyclic motif in medicinal chemistry, f...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Strategic Importance of 6-Amino-Pyrrolotriazines
The pyrrolotriazine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of several clinically significant molecules.[1] Notably, the 4-amino-pyrrolo[2,1-f][2][3][4]triazine structure is a key component of the antiviral drug remdesivir, which gained prominence during the COVID-19 pandemic.[5][6] The 6-amino substituent, in particular, is a crucial pharmacophore that often engages in essential hydrogen bonding interactions with biological targets. Consequently, the efficient and selective synthesis of 6-amino-pyrrolotriazines is of paramount importance for the discovery and development of novel therapeutics.
One of the most reliable and classical methods for introducing an amino group onto an aromatic or heteroaromatic ring is through the reduction of a corresponding nitro compound.[7][8] This application note provides a detailed guide for the reduction of the 6-nitro group in pyrrolotriazine synthesis, offering a selection of robust protocols, mechanistic insights, and practical guidance for researchers in the field.
Mechanism and Rationale: The Chemical Transformation
The reduction of a nitro group to a primary amine is a six-electron process that proceeds through several intermediates, including nitroso and hydroxylamine species. The overall transformation can be represented as follows:
R-NO₂ → R-NO → R-NHOH → R-NH₂
A variety of reducing agents can effect this transformation, each with its own advantages and disadvantages concerning chemoselectivity, reaction conditions, and scalability.[9] The choice of method is often dictated by the presence of other functional groups in the molecule that might also be susceptible to reduction.
Experimental Protocols: A Guide to Key Reduction Methodologies
The following protocols represent the most common and effective methods for the reduction of aromatic nitro groups, adapted for the specific context of 6-nitro-pyrrolotriazine substrates.
Protocol 1: Catalytic Hydrogenation with Palladium on Carbon (Pd/C)
Catalytic hydrogenation with Pd/C is a widely used and often high-yielding method for nitro group reduction.[3] It is particularly suitable for substrates that do not contain other easily reducible functionalities such as alkenes, alkynes, or certain protecting groups.
Workflow for Catalytic Hydrogenation:
Caption: Workflow for Pd/C Catalyzed Hydrogenation.
Step-by-Step Methodology:
In a flask suitable for hydrogenation, dissolve the 6-nitro-pyrrolotriazine (1.0 eq) in a suitable solvent such as ethanol, methanol, or ethyl acetate.
Carefully add 10% Palladium on Carbon (5-10 mol % by weight) to the solution.
Seal the flask and purge with hydrogen gas. Maintain a hydrogen atmosphere using a balloon or a Parr hydrogenation apparatus.
Stir the reaction mixture vigorously at room temperature.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite pad with the reaction solvent.
Concentrate the filtrate under reduced pressure to obtain the crude 6-amino-pyrrolotriazine.
Purify the product by recrystallization or column chromatography as needed.
Expert Insights:
Chemoselectivity: Pd/C is a highly active catalyst and may reduce other functional groups. If the substrate contains sensitive groups like benzyl ethers, alkenes, or alkynes, alternative methods should be considered.[10]
Catalyst Poisoning: Heterocyclic compounds, especially those containing sulfur, can sometimes poison the catalyst. If the reaction is sluggish, increasing the catalyst loading or using a different catalyst may be necessary.
Protocol 2: Reduction with Iron Powder in Acidic Media (Fe/HCl)
The use of iron metal in the presence of an acid is a classic, robust, and cost-effective method for nitro group reduction.[11] It is particularly advantageous when dealing with substrates that are sensitive to catalytic hydrogenation.
Workflow for Fe/HCl Reduction:
Caption: Workflow for Iron-Mediated Nitro Reduction.
Step-by-Step Methodology:
To a round-bottom flask, add the 6-nitro-pyrrolotriazine (1.0 eq) and iron powder (3-5 eq).
Add a mixture of ethanol and water as the solvent.
Heat the mixture to reflux and then add concentrated hydrochloric acid or acetic acid dropwise.
Maintain the reaction at reflux and monitor its progress by TLC or LC-MS.
Once the starting material is consumed, filter the hot reaction mixture through Celite® to remove the iron salts.
Cool the filtrate and carefully neutralize it with a saturated aqueous solution of sodium bicarbonate or sodium hydroxide.
Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product as required.
Expert Insights:
Work-up: The work-up for this reaction can sometimes be challenging due to the formation of iron sludges. Hot filtration is often recommended.
Chemoselectivity: This method is generally chemoselective for the nitro group in the presence of many other functional groups, including halogens.[2]
Protocol 3: Reduction with Tin(II) Chloride (SnCl₂)
Reduction with tin(II) chloride is a mild and effective method, particularly useful for substrates that are sensitive to acidic conditions or catalytic hydrogenation.[12]
Workflow for SnCl₂ Reduction:
Caption: Workflow for Tin(II) Chloride Reduction.
Step-by-Step Methodology:
Dissolve the 6-nitro-pyrrolotriazine (1.0 eq) in ethanol or ethyl acetate in a round-bottom flask.
Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (3-5 eq) to the solution.
Heat the reaction mixture to reflux and monitor by TLC or LC-MS.
After the reaction is complete, cool the mixture to room temperature.
Carefully add a saturated aqueous solution of sodium bicarbonate or a dilute solution of sodium hydroxide to neutralize the reaction and precipitate the tin salts.
Extract the product with ethyl acetate or another suitable organic solvent.
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.
Purify the resulting crude product.
Expert Insights:
Stoichiometry: A stoichiometric excess of SnCl₂ is typically required.
Work-up: The work-up can be cumbersome due to the formation of tin hydroxides. Careful basification is crucial for efficient extraction of the product.[12]
Data Presentation: Comparison of Reduction Methods
Method
Reducing Agent
Typical Solvent
Temperature
Advantages
Disadvantages
Catalytic Hydrogenation
H₂/Pd/C
EtOH, MeOH, EtOAc
Room Temperature
High yields, clean reaction
Not suitable for all functional groups, potential for catalyst poisoning
Metal/Acid Reduction
Fe/HCl or Fe/AcOH
EtOH/H₂O
Reflux
Cost-effective, robust, good chemoselectivity
Often requires heat, challenging work-up
Metal Salt Reduction
SnCl₂·2H₂O
EtOH, EtOAc
Reflux
Mild conditions, good for sensitive substrates
Stoichiometric reagent, cumbersome work-up
Transfer Hydrogenation
HCOONH₄/Pd/C
MeOH, EtOH
Reflux
Avoids use of H₂ gas, generally mild
May require optimization for sensitive groups
Dithionite Reduction
Na₂S₂O₄
H₂O/Dioxane
Room Temp - Reflux
Mild, metal-free option
Can have solubility issues, unstable reagent
Troubleshooting Common Issues
Issue
Possible Cause
Suggested Solution
Incomplete Reaction
- Insufficient reducing agent- Deactivated catalyst- Low reaction temperature
- Increase stoichiometry of the reducing agent- Use fresh catalyst or a different type- Increase the reaction temperature
Low Yield
- Product degradation- Difficult work-up/extraction- Adsorption of product onto catalyst or byproducts
- Use milder reaction conditions- Optimize pH during extraction- Thoroughly wash filter cakes and use a different purification method
Formation of Side Products
- Over-reduction of other functional groups- Incomplete reduction leading to intermediates
- Choose a more chemoselective reducing agent- Increase reaction time or temperature
Conclusion
The reduction of the 6-nitro group is a critical step in the synthesis of many biologically active pyrrolotriazines. The choice of the appropriate reduction method is crucial and depends on the overall synthetic strategy and the nature of the substrate. This guide provides a solid foundation for researchers to select and optimize the conditions for this important transformation, thereby facilitating the development of new and improved pyrrolotriazine-based therapeutics.
References
Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]
Snead, D. R., et al. (2020). Expanding Access to Remdesivir via an Improved Pyrrolotriazine Synthesis. ACS Publications. [Link]
Singh, S., et al. (2021). Synthetic strategies for pyrrolo[2,1-f][2][3][4]triazine: the parent moiety of antiviral drug remdesivir. PMC. [Link]
Kao, G. N., et al. (n.d.). Raney nickel reductions. Indian Academy of Sciences. [Link]
Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]
sioc-journal.cn. (n.d.). Synthesis and Antiproliferative Activities of Novel Pyrrolotriazine Derivatives. Retrieved from [Link]
Science Primary Literature. (2020). Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium. [Link]
The Hive. (2002). Raney Nickel CTH Reduction of Nitro/Nitrile Groups. [Link]
JRF Global. (2023). Chemoselective reduction of aromatic nitro compounds (o-nitrophenol derivatives) using simple borane-THF. [Link]
Journal of Synthetic Chemistry. (2024). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. [Link]
National Center for Biotechnology Information. (n.d.). Nitroaromatic-based triazene prodrugs to target the hypoxic microenvironment in glioblastoma. [Link]
ResearchGate. (n.d.). Chemoselective Reduction of Nitroarenes and Nitroalkanes by Sodium Dithionite Using Octylviologen as an Electron Transfer Cataly. [Link]
ResearchGate. (n.d.). (a) Reduction of the nitro group in 6a to obtain 11a, a possible.... [Link]
Grokipedia. (n.d.). Reduction of nitro compounds. [Link]
ResearchGate. (2012). What are the best reagents to reduce aromatic nitro to amine?. [Link]
Organic Chemistry Portal. (n.d.). Nitro Reduction - Iron (Fe). [Link]
Wiley Online Library. (n.d.). Synthesis, C7-Functionalization, and NH2-Derivatization via Buchwald-Hartwig-Type Coupling. [Link]
The Royal Society of Chemistry. (2024). A pyrrolo[3,2-b]pyrrole core containing covalent triazine-based framework (CTF) for photocatalytic H2 production. [Link]
National Center for Biotechnology Information. (n.d.). Pyrrolo[2,1-f][2][3][4]triazine: a promising fused heterocycle to target kinases in cancer therapy. [Link]
Application Notes & Protocols: Strategic Solvent System Selection for the Recrystallization of 6-Nitropyrrolo[2,1-F]triazin-4(3H)-one
Abstract: This document provides a detailed guide for researchers, scientists, and drug development professionals on the selection and implementation of suitable solvent systems for the purification of 6-Nitropyrrolo[2,1...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract: This document provides a detailed guide for researchers, scientists, and drug development professionals on the selection and implementation of suitable solvent systems for the purification of 6-Nitropyrrolo[2,1-F]triazin-4(3H)-one via recrystallization. The protocols outlined herein are grounded in the fundamental principles of solubility and crystallization, tailored to the specific structural attributes of the target molecule. This guide emphasizes a systematic approach to solvent screening and optimization to achieve high purity and yield.
Introduction: The Rationale for Recrystallization
Recrystallization remains a cornerstone of purification in synthetic chemistry, prized for its efficacy in removing impurities from solid compounds. The success of this technique hinges on the judicious selection of a solvent or solvent system in which the target compound exhibits high solubility at an elevated temperature and low solubility at a lower temperature. For a molecule like 6-Nitropyrrolo[2,1-F]triazin-4(3H)-one, its unique structural features—a polar nitro group, a lactam function, and a fused heterocyclic core—necessitate a thoughtful and empirical approach to solvent selection.
The presence of the highly polar nitro (-NO₂) group and the hydrogen-bonding capability of the lactam moiety suggest that polar solvents will be effective solubilizers. However, the largely aromatic and fused ring system introduces a degree of planarity and nonpolar character that might be exploited for solubility in certain organic solvents. The ideal solvent will dissolve the compound when heated, but upon cooling, will allow the compound to crystallize out in a pure form, leaving impurities behind in the solution (the mother liquor).
Part I: Solvent System Screening Protocol
The initial and most critical phase is a microscale solvent screening to identify promising candidates for a full-scale recrystallization. This systematic approach minimizes the loss of valuable compound while efficiently mapping its solubility profile.
Materials and Equipment
Crude 6-Nitropyrrolo[2,1-F]triazin-4(3H)-one
Small test tubes (e.g., 10 x 75 mm) or vials
Heating block or sand bath
Vortex mixer
A selection of analytical grade solvents (see Table 1)
Pasteur pipettes
Experimental Workflow: Solvent Screening
The following workflow is designed to systematically assess the suitability of various solvents.
Caption: Workflow for microscale solvent screening.
Interpretation of Screening Results
The ideal single solvent for recrystallization will exhibit the following characteristics:
Poor solubility at room temperature: The compound should be sparingly soluble or insoluble in the cold solvent.
Excellent solubility at high temperature: The compound should dissolve completely near the solvent's boiling point.
Formation of well-defined crystals upon cooling: Slow cooling should yield high-quality crystals, not an amorphous oil or powder.
Volatile enough for easy removal: The solvent should have a relatively low boiling point to facilitate drying of the purified crystals.
Proposed Solvents for Initial Screening
The following table outlines a range of solvents with varying polarities, suitable for the initial screening.
Solvent
Boiling Point (°C)
Polarity Index
Rationale for Inclusion
Ethanol
78
4.3
A versatile polar protic solvent, often effective for moderately polar compounds.
Isopropanol
82
3.9
Similar to ethanol but can offer different solubility characteristics.
Acetonitrile
82
5.8
A polar aprotic solvent, good for compounds with polar functional groups.
Ethyl Acetate
77
4.4
A moderately polar solvent, often a good starting point.
Acetone
56
5.1
A highly polar aprotic solvent, but its low boiling point can be a drawback.
Toluene
111
2.4
A nonpolar aromatic solvent; may dissolve the compound at high temperatures due to the heterocyclic core.
Water
100
10.2
A highly polar solvent; likely to be an anti-solvent but should be tested.
Heptane/Hexane
98 / 69
~0.1
Nonpolar solvents, almost certainly anti-solvents, useful for binary systems.
Part II: Standard Recrystallization Protocol
Based on the results from the solvent screening, the following general protocols for single-solvent and two-solvent (binary) recrystallization can be applied.
Single-Solvent Recrystallization Protocol
This protocol is ideal when a single solvent has been identified that meets the criteria outlined in section 2.3.
Method
Application Note: Handling and Storage Safety for Nitropyrrolotriazine Compounds
Executive Summary: The Dual Nature of Nitropyrrolotriazines Nitropyrrolotriazine (NPT) scaffolds represent a high-value, high-risk class of heterocyclic compounds. While they are increasingly prominent in antiviral and o...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Dual Nature of Nitropyrrolotriazines
Nitropyrrolotriazine (NPT) scaffolds represent a high-value, high-risk class of heterocyclic compounds. While they are increasingly prominent in antiviral and oncology research—serving as bioisosteres for nucleosides (e.g., Remdesivir analogs) and kinase inhibitors—their structural composition classifies them as High-Energy Density Materials (HEDM) .
The combination of a nitrogen-rich triazine core and a nitro (
) substituent creates a molecule with a high positive enthalpy of formation. This results in compounds that are potentially shock-sensitive and thermally unstable.[1] This guide provides a self-validating safety framework to bridge the gap between their pharmaceutical potential and their energetic hazards.
Risk Assessment & Mechanism of Instability
The Energetic Threshold
The safety profile of NPTs is dictated by the "Oxygen Balance" and the strain of the pyrrole-triazine fusion.
Thermal Instability: The nitro group significantly lowers the decomposition temperature (
). Unlike standard heterocycles that melt, NPTs often undergo deflagration (rapid subsonic combustion) or detonation (supersonic decomposition) upon heating.
Shock Sensitivity: The planar nature of the aromatic rings allows for efficient packing (high density), which, combined with weak intermolecular forces, can lead to high sensitivity to mechanical impact or friction.
Toxicity Profile
Beyond explosivity, nitro-heterocycles are often direct-acting mutagens. The nitro group can be enzymatically reduced in vivo to hydroxylamines, which form DNA adducts.
Primary Risk: Genotoxicity (Ames Positive).
Secondary Risk: Cytotoxicity to bone marrow (common in nitro-aromatics).
Facility & Engineering Controls
CRITICAL: Standard fume hoods are insufficient for manipulating >500 mg of dry NPTs.
Control Measure
Specification
Rationale
Primary Containment
Class II Biosafety Cabinet (for toxicity) OR Blast-Shielded Fume Hood
Dual protection against aerosolized mutagens and blast fragmentation.
Blast Shielding
1-inch Polycarbonate Sash
Standard safety glass shatters; polycarbonate deforms to absorb blast energy.
Floor/Surface
Conductive/Dissipative Mats
NPT dust can be electrostatically sensitive. Prevent static discharge.
Tools
NO METAL SPATULAS
Metal-on-glass friction can initiate detonation. Use Teflon, wood, or conductive plastic.
Operational Protocols
Protocol A: Receipt and Initial Inspection
Objective: Ensure container integrity without triggering shock initiation.
Visual Check: Inspect the bottle threads before opening. If crystals are visible in the threads (indicating recrystallization of sublimed material), DO NOT OPEN . This friction could trigger an explosion.[2] Contact EHS immediately.
Solvation: If the compound is received as a solid, immediately solvate it in a high-boiling, compatible solvent (e.g., DMSO or DMF) if the experimental plan allows. Handling solutions is orders of magnitude safer than handling dry solids.
Protocol B: Thermal Stability Validation (DSC)
Objective: Determine the "Onset of Decomposition" (
) before any heating or scale-up.
Pre-requisite: This test is mandatory for any batch >100 mg.
Instrument: Differential Scanning Calorimeter (DSC) with gold-plated high-pressure crucibles.
Sample Size: < 2 mg (Minimize mass to prevent instrument damage).
Ramp Rate: 5°C/min (Standard) and 2°C/min (High Sensitivity).
Analysis:
Identify
(start of the exotherm).
Safety Rule: Never heat the bulk compound to within 50°C of
.
Example: If
is 180°C, the maximum processing temperature is 130°C.
Protocol C: Synthesis and Isolation
Objective: Prevent "Dryness" scenarios where sensitivity is highest.
Reaction Monitoring: Use HPLC or UPLC. Avoid TLC where scraping the silica plate generates friction.
Concentration:
NEVER rotary evaporate to dryness.
Always leave a "heel" of solvent (minimum 10% volume).
If a solid is required, use precipitation (adding an anti-solvent) and filtration, keeping the filter cake damp.
Solvent Swap: If changing solvents, add the new solvent before removing the old one completely (feed-and-bleed distillation).
Waste Disposal & Quenching[1][2][3][4][5][6]
WARNING: Do not dispose of NPTs in standard "Organic Solvent" waste streams. Reaction with ketones (acetone) or alkalis can sensitize the mixture.
Quenching Protocol (The "Dilute & Dampen" Method)
Preparation: Place the waste vessel in an ice bath under an Argon blanket.
Dilution: Dissolve/suspend the NPT waste in a non-reactive solvent (Toluene or Dichloromethane).
Desensitization: Slowly add a proton source if the compound is reactive, or simply maintain the solution state.
Labeling: Label clearly as "HIGH ENERGY WASTE - DO NOT CONCENTRATE."
Visualization of Safety Logic
Diagram 1: Risk Assessment Workflow
This decision tree determines whether an NPT compound is safe to scale up.
Caption: Workflow for assessing thermal stability before scaling up Nitropyrrolotriazine synthesis.
Diagram 2: Safe Storage & Handling Loop
The continuous cycle of maintaining the compound in a desensitized state.
Caption: The "Always Solvated" rule prevents the formation of shock-sensitive dry crystals.
References
Gao, Z., et al. (2025). Structure and properties of 1,3,5-triazine and 1,2,4-triazole linked energetic derivatives. Journal of Molecular Modeling. Link
Occupational Safety and Health Administration (OSHA). Controlling Hazards from Flash Freezing and Cryogenic Liquids. (Relevant for inerting and cooling protocols).[3][4] Link
Wang, C.J., et al. (1994). Mutagenicity and cytotoxicity of nitropyrrole compounds. Food and Chemical Toxicology.[2] (Establishes the toxicity baseline for nitro-pyrroles). Link
TA Instruments. SOP for Differential Scanning Calorimetry (DSC) in Drug Discovery. (Basis for the thermal validation protocol). Link
National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[2] (Source for shock-sensitive waste disposal).[1][2] Link
Baran Lab (Scripps). Chemistry of High Energy Materials. (Guide on handling nitro-rich scaffolds). Link
Application Notes & Protocols: A Guide to the Synthesis of C-Nucleoside Analogs via 6-Nitro Precursors
Introduction: The Strategic Advantage of the C-C Glycosidic Bond Nucleoside analogs are a cornerstone of medicinal chemistry, forming the basis for numerous antiviral and anticancer agents.[1] Standard N-nucleosides, cha...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Advantage of the C-C Glycosidic Bond
Nucleoside analogs are a cornerstone of medicinal chemistry, forming the basis for numerous antiviral and anticancer agents.[1] Standard N-nucleosides, characterized by a C-N glycosidic bond, are susceptible to enzymatic and hydrolytic cleavage, which can lead to metabolic instability and limit their therapeutic efficacy.[2] C-nucleosides, which feature a robust C-C bond between the sugar moiety and the heterocyclic base, overcome this limitation, offering significantly enhanced stability.[2][3] This inherent stability, combined with the potential for novel molecular interactions, makes C-nucleosides a compelling class of compounds for drug discovery.[2][4]
This guide details a powerful and modular synthetic strategy for preparing C-nucleoside analogs, leveraging 6-nitro-substituted heterocyclic precursors. The 6-nitro group serves a dual purpose: it acts as an activating group to facilitate the crucial C-C bond formation and subsequently serves as a synthetic handle that can be transformed into an amino group, opening avenues for further diversification and the creation of analogs resembling natural nucleobases like adenosine and cytidine.
Core Principle: The Dual Role of the 6-Nitro Group
The selection of a 6-nitro-substituted heterocycle (e.g., 6-nitrouracil or a related pyrimidine) is a strategic choice rooted in fundamental principles of organic chemistry.
Electronic Activation: The nitro group is a potent electron-withdrawing group. This property acidifies the C5-proton of the pyrimidine ring, facilitating its deprotonation by a strong base to generate a carbanion. This C-nucleophile is essential for attacking the electrophilic anomeric carbon of the sugar moiety.
Synthetic Handle for Diversification: Following the successful formation of the C-C glycosidic bond, the nitro group can be selectively reduced to a primary amine.[5][6] This amino group is a versatile functional group that can be retained to mimic cytosine or be used as a launching point for the construction of other heterocyclic systems, such as purine analogs.[7]
The overall synthetic pathway is summarized below.
Figure 1: High-level overview of the synthetic strategy.
Section 1: The Keystone Step - C-C Bond Formation
The formation of the C-C glycosidic bond is the most critical step in this synthesis. The most common and effective approach involves the nucleophilic addition of a lithiated heterocycle to a protected sugar lactone.[2][8] The lactone provides a stable, electrophilic precursor for the sugar moiety.
Causality Behind the Method:
Sugar Precursor: A D-ribonolactone, with its hydroxyl groups protected by bulky groups like tert-butyldimethylsilyl (TBDMS) or benzoyl (Bz), is an ideal electrophile. The protection prevents unwanted side reactions and influences the stereochemical outcome.[2]
Nucleophile Generation: A strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) is used to deprotonate the 6-nitro-heterocycle at the C5 position, generating a potent organolithium nucleophile.
Reaction & Stereocontrol: The lithiated heterocycle attacks the carbonyl of the lactone, forming a lactol intermediate.[2][3] This intermediate is then subjected to reductive deoxygenation using a Lewis acid (e.g., BF₃·OEt₂) and a reducing agent (e.g., triethylsilane, Et₃SiH). This sequence generates an oxocarbenium ion, the reduction of which establishes the final stereochemistry at the anomeric center.[2][8] The choice of protecting groups and reagents can influence the ratio of α and β anomers.[8]
Figure 2: Workflow for C-C bond formation.
Protocol 1: Synthesis of a 6-Nitro-C-Nucleoside Intermediate
Materials:
2,3,5-Tri-O-benzoyl-D-ribonolactone
6-Nitro-1,3-dimethyluracil
n-Butyllithium (n-BuLi) in hexanes (1.6 M)
Diisopropylamine
Anhydrous Tetrahydrofuran (THF)
Triethylsilane (Et₃SiH)
Boron trifluoride diethyl etherate (BF₃·OEt₂)
Saturated aqueous sodium bicarbonate (NaHCO₃)
Ethyl acetate (EtOAc), Brine
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for chromatography
Procedure:
Preparation of LDA: In a flame-dried, three-neck round-bottom flask under an argon atmosphere, add anhydrous THF and cool to -78 °C in a dry ice/acetone bath. Add diisopropylamine (1.2 eq.) followed by the dropwise addition of n-BuLi (1.1 eq.). Stir the solution at -78 °C for 15 minutes.
Lithiation: Dissolve 6-nitro-1,3-dimethyluracil (1.0 eq.) in a separate flask with anhydrous THF. Add this solution dropwise to the freshly prepared LDA solution at -78 °C. Stir for 30 minutes to ensure complete formation of the lithiated species. The solution should develop a deep color.
Nucleophilic Addition: Dissolve 2,3,5-Tri-O-benzoyl-D-ribonolactone (1.3 eq.) in anhydrous THF and add it dropwise to the reaction mixture at -78 °C. Monitor the reaction by Thin Layer Chromatography (TLC) until the starting lactone is consumed (typically 1-2 hours).
Reductive Deoxygenation: To the same flask at -78 °C, add triethylsilane (3.0 eq.) followed by the slow, dropwise addition of BF₃·OEt₂ (3.0 eq.). Stir for 1 hour at -78 °C, then allow the reaction to slowly warm to 0 °C over 1 hour.
Workup: Quench the reaction by carefully adding saturated aqueous NaHCO₃ solution. Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel, add water and EtOAc. Separate the layers and extract the aqueous layer twice more with EtOAc.
Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude oil by flash column chromatography on silica gel to yield the protected 6-nitro-C-nucleoside.
Section 2: Unmasking the Amino Group - Nitro Reduction
The reduction of the 6-nitro group to a 6-amino group is the final key transformation. The choice of reducing agent is critical to ensure chemoselectivity, leaving other potentially reducible functional groups (such as ester protecting groups or the heterocyclic ring itself) untouched.
Rationale for Reagent Selection:
While many reagents can reduce nitro groups, catalytic hydrogenation is often preferred for its clean reaction profile and high yields.[5][6] Other methods using metals in acidic media (e.g., Fe/AcOH, Zn/AcOH, SnCl₂) are also effective and can be advantageous if catalytic poisons are present in the substrate.[6]
Reagent System
Typical Conditions
Advantages
Disadvantages
H₂ / Palladium on Carbon (Pd/C)
H₂ (balloon or Parr shaker), MeOH or EtOAc, RT
Clean, high yield, catalyst is easily removed by filtration.[6]
May reduce other functional groups (alkenes, alkynes); catalyst can be pyrophoric.
Iron (Fe) in Acetic Acid (AcOH)
Fe powder, AcOH, 50-80 °C
Mild, cost-effective, tolerates many functional groups.[6]
Requires acidic conditions, workup can be tedious to remove iron salts.
Tin(II) Chloride (SnCl₂)
SnCl₂·2H₂O, EtOAc or EtOH, Reflux
Mild, good for substrates sensitive to catalytic hydrogenation.
Stoichiometric amounts of tin salts are produced, requiring thorough purification.[9]
Sodium Dithionite (Na₂S₂O₄)
Na₂S₂O₄, H₂O/Dioxane, RT
Mild, aqueous conditions.
Can sometimes lead to side products; may not be strong enough for all substrates.
For most C-nucleoside precursors, catalytic hydrogenation with Pd/C offers the best balance of efficiency, selectivity, and ease of use.
Figure 3: Workflow for chemoselective nitro group reduction.
Protocol 2: Catalytic Hydrogenation of the 6-Nitro Group
Materials:
Protected 6-Nitro-C-Nucleoside (from Protocol 1)
Palladium on carbon (Pd/C, 10% w/w)
Methanol (MeOH) or Ethyl Acetate (EtOAc)
Hydrogen (H₂) gas balloon or hydrogenation apparatus
Celite®
Procedure:
Setup: Dissolve the 6-nitro-C-nucleoside (1.0 eq.) in MeOH in a round-bottom flask equipped with a stir bar.
Catalyst Addition: Carefully add 10% Pd/C (approx. 10% of the substrate weight) to the solution. Caution: Pd/C can be pyrophoric; handle with care and preferably under an inert atmosphere.
Hydrogenation: Seal the flask, evacuate the air, and backfill with H₂ gas from a balloon. Repeat this purge cycle three times.
Reaction: Stir the reaction vigorously under the H₂ atmosphere (balloon pressure) at room temperature. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-12 hours.
Workup: Once the starting material is consumed, carefully vent the H₂ atmosphere and purge the flask with argon or nitrogen.
Filtration: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad thoroughly with MeOH.
Isolation: Combine the filtrates and concentrate under reduced pressure to yield the crude 6-amino-C-nucleoside analog. This product can be used directly for deprotection or further purified by chromatography if necessary.
Section 3: Characterization and Data
The synthesized C-nucleoside analogs must be rigorously characterized to confirm their structure and purity. Standard analytical techniques are employed.
Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for confirming the structure, particularly the C-C linkage and the stereochemistry at the anomeric carbon (C1'). The coupling constant (J-value) between H1' and H2' is indicative of the anomeric configuration (typically smaller J-values for α-anomers and larger J-values for β-anomers).
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the exact molecular weight and elemental composition of the final product.[10]
High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the final compound.
Expected Spectroscopic Data for a Hypothetical Product
Data Type
Feature
Expected Observation
¹H NMR
Anomeric Proton (H1')
Doublet, chemical shift dependent on anomeric configuration (β is typically downfield).
Amino Protons (NH₂)
Broad singlet, appears after reduction of the nitro group.
¹³C NMR
Anomeric Carbon (C1')
Signal around 80-90 ppm, confirming C-C bond.
C5 Carbon
Significant upfield shift after reduction of NO₂ to NH₂.
HRMS
[M+H]⁺
Measured mass should be within 5 ppm of the calculated exact mass.
IR Spec.
N-H Stretch
Appearance of bands around 3300-3500 cm⁻¹ after nitro reduction.
NO₂ Stretch
Disappearance of characteristic bands around 1520 and 1340 cm⁻¹ after reduction.
Troubleshooting Guide
Issue
Potential Cause(s)
Suggested Solution(s)
Low yield in C-glycosylation
Incomplete lithiation; degradation of organolithium reagent.
Ensure reagents and solvents are strictly anhydrous. Use freshly titrated n-BuLi.
Steric hindrance from bulky protecting groups.
Consider using smaller protecting groups if possible.
Mixture of anomers
Non-optimal reductive deoxygenation conditions.
Vary the Lewis acid, reducing agent (e.g., use different silanes), and temperature to optimize for the desired anomer.[8]
Incomplete nitro reduction
Inactive catalyst; presence of catalyst poisons (e.g., sulfur compounds).
Use fresh Pd/C. If poisons are suspected, switch to a different reduction method like Fe/AcOH.[6]
Reduction of other groups
Overly harsh hydrogenation conditions.
Use milder conditions (e.g., 1 atm H₂), monitor the reaction closely, and stop immediately upon consumption of starting material.
Conclusion
The use of 6-nitro precursors provides a robust, versatile, and efficient pathway for the synthesis of C-nucleoside analogs. This strategy capitalizes on the dual functionality of the nitro group as both a chemical activator for the critical C-C bond-forming reaction and a latent amino group for subsequent functionalization. The protocols outlined herein, grounded in established chemical principles, offer researchers a reliable method to generate novel C-nucleosides with enhanced metabolic stability, paving the way for the development of next-generation therapeutics.
References
Recent advances in synthetic approaches for medicinal chemistry of C-nucleosides. Beilstein Journal of Organic Chemistry, 14, 65-85. [Link]
C-Nucleosides To Be Revisited. Journal of Medicinal Chemistry. [Link]
Synthesis of Nucleoside Analogs Containing Sulfur or Selenium Replacements of the Ribose Ring Oxygen or Carbon. The Journal of Organic Chemistry. [Link]
Preparation of nucleoside analogues: opportunities for innovation at the interface of synthetic chemistry and biocatalysis. Chemical Science. [Link]
Discovery and Synthesis of C-Nucleosides as Potential New Anti-HCV Agents. ACS Medicinal Chemistry Letters. [Link]
Recent advances in synthetic approaches for medicinal chemistry of C-nucleosides. PMC. [Link]
Tricyclic Analogs of Thioguanine as Photosensitizers of Reactive Oxygen Species-Induced DNA and RNA Damage. MDPI. [Link]
Amine synthesis by nitro compound reduction. Organic Chemistry Portal. [Link]
Experimental and computational snapshots of C-C bond formation in a C-nucleoside synthase. Open Biology. [Link]
5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. PMC. [Link]
Preparation of nucleoside analogues: opportunities for innovation at the interface of synthetic chemistry and biocatalysis. PMC. [Link]
Characterization of cytosine nucleosides by mass spectrometry. PubMed. [Link]
Approaches to the synthesis of heterocyclic C-nucleosides. ResearchGate. [Link]
Uncovering the chemistry of C–C bond formation in C-nucleoside biosynthesis: crystal structure of a C-glycoside synthase/PRPP complex. Chemical Communications. [Link]
5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. RSC Advances. [Link]
Nitro Reduction - Common Conditions. Organic Chemistry Portal. [Link]
Biocatalytic cascade transformations for the synthesis of C-nucleosides and N-nucleoside analogs. Graz University of Technology. [Link]
C-Ribosylating Enzymes in the (Bio)Synthesis of C-Nucleosides and C-Glycosylated Natural Products. ACS Catalysis. [Link]
Reversible Reduction of Nitroxides to Hydroxylamines: the Roles for Ascorbate and Glutathione. PMC. [Link]
Classification and synthesis of carbocyclic C-nucleosides A Nucleoside... ResearchGate. [Link]
Navigating the Synthesis of 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one: A Technical Guide to Improving Yield
Navigating the Synthesis of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one: A Technical Guide to Improving Yield Welcome to the technical support center for the synthesis of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-o...
Author: BenchChem Technical Support Team. Date: February 2026
Navigating the Synthesis of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one: A Technical Guide to Improving Yield
Welcome to the technical support center for the synthesis of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic scaffold. The pyrrolo[2,1-f][1][2][3]triazine core is a key structural motif in various biologically active compounds, and the introduction of a nitro group at the 6-position presents unique synthetic challenges.[1] This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), a detailed experimental protocol, and the scientific rationale behind key procedural steps to help you optimize your synthetic route and improve your overall yield.
Understanding the Synthetic Landscape
The synthesis of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one is not a trivial undertaking. The pyrrole ring is notoriously sensitive to strong acidic conditions, which are often employed in nitration reactions, leading to a high propensity for polymerization and the formation of intractable tars. Direct nitration of the parent pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one is therefore ill-advised.
A more robust and higher-yielding strategy involves the construction of the triazinone ring from a pre-nitrated pyrrole precursor. This approach circumvents the harsh conditions of direct nitration on the fused-ring system and allows for greater control over the reaction. The most logical synthetic pathway, which will be detailed in this guide, involves the following key transformations:
Nitration of a suitable pyrrole precursor: Introducing the nitro group at the 4-position of a pyrrole-2-carboxamide derivative.
N-amination of the nitropyrrole: Activating the pyrrole nitrogen for the subsequent cyclization.
Cyclization: Forming the triazinone ring to yield the final product.
This guide will focus on providing practical solutions to common problems encountered during this synthetic sequence.
Troubleshooting Guide & FAQs
This section addresses specific issues that you may encounter during the synthesis of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one.
Nitration of the Pyrrole Precursor
Q1: My nitration reaction of ethyl 1H-pyrrole-2-carboxylate is resulting in a low yield and a significant amount of dark, tarry byproduct. What is causing this and how can I prevent it?
A1: The formation of tar is a classic problem when nitrating pyrroles with strong acid mixtures like HNO₃/H₂SO₄. The pyrrole ring is highly activated towards electrophilic attack and is prone to acid-catalyzed polymerization.
Root Cause Analysis & Solution:
Harsh Reaction Conditions: Standard nitrating conditions are too aggressive for the sensitive pyrrole nucleus.
Recommended Solution: Employ a milder nitrating agent. Acetyl nitrate, prepared in situ from fuming nitric acid and acetic anhydride at low temperatures (e.g., -10 to 0 °C), is the reagent of choice for the mononitration of pyrrole and its derivatives. This reagent provides a controlled source of the nitronium ion (NO₂⁺) under less acidic conditions, minimizing polymerization.
Q2: I'm observing the formation of multiple nitrated isomers. How can I improve the regioselectivity for the desired 4-nitro derivative?
A2: The electronic properties of the pyrrole ring and any existing substituents will direct the position of nitration. For a 2-substituted pyrrole like ethyl 1H-pyrrole-2-carboxylate, electrophilic attack is favored at the 4- and 5-positions.
Improving Regioselectivity:
Steric Hindrance: While electronic factors are dominant, bulky substituents at the 1-position (N-position) can influence the 5- to 4-position nitration ratio. However, for this specific synthesis, we will proceed with the N-unsubstituted pyrrole.
Reaction Temperature: Lowering the reaction temperature can sometimes improve regioselectivity by favoring the kinetically controlled product.
Purification: Careful column chromatography is often necessary to separate the 4-nitro and 5-nitro isomers. A mixture of hexanes and ethyl acetate is a common eluent system.
N-Amination of 4-Nitropyrrole-2-carboxamide
Q3: The N-amination of my 4-nitropyrrole-2-carboxamide is inefficient, with a lot of starting material remaining. How can I drive this reaction to completion?
A3: N-amination of pyrroles can be challenging. The nitrogen lone pair is part of the aromatic system, making it less nucleophilic than in aliphatic amines. The presence of an electron-withdrawing nitro group further deactivates the ring, making the nitrogen even less reactive.
Strategies for a Successful N-Amination:
Choice of Aminating Agent: Hydroxylamine-O-sulfonic acid (HOSA) in a basic medium (like aqueous sodium hydroxide) is a common and effective reagent for this transformation. Other reagents like O-(diphenylphosphinyl)hydroxylamine can also be used.[1]
Reaction Conditions: The reaction often requires elevated temperatures to proceed at a reasonable rate. Monitoring the reaction by TLC is crucial to determine the optimal reaction time.
pH Control: Maintaining a basic pH is essential to deprotonate the pyrrole nitrogen, increasing its nucleophilicity.
Cyclization to form the Triazinone Ring
Q4: My cyclization of 1-amino-4-nitropyrrole-2-carboxamide is not proceeding, or I am getting a complex mixture of products. What are the critical parameters for this step?
A4: The intramolecular cyclization to form the triazinone ring is a critical step that can be influenced by several factors.
Key Parameters for Successful Cyclization:
Cyclizing Agent: Formamidine acetate is a common reagent used to provide the one-carbon unit required to close the triazinone ring.[1] Other reagents like triethyl orthoformate can also be employed, often requiring acidic or basic catalysis.
Solvent and Temperature: High-boiling point solvents such as n-butanol, dimethylformamide (DMF), or xylenes are typically used to achieve the necessary reaction temperature for cyclization. Microwave-assisted heating can also be a viable option to reduce reaction times and potentially improve yields.
Byproduct Formation: Side reactions can include intermolecular condensation or decomposition of the starting material at high temperatures. A well-controlled reaction temperature and inert atmosphere are important.
Detailed Experimental Protocol
This protocol outlines a plausible and optimized synthetic route for 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one.
Overcoming solubility issues with 6-Nitropyrrolo[2,1-F][1,2,4]triazin-4(3H)-one
Technical Support Center: 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one
This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the solubility of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one. This document provides in-depth troubleshooting strategies and foundational knowledge to overcome common solubility hurdles in your experimental workflows.
Introduction to Solubility Challenges with 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one
6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one is a nitrogen-containing heterocyclic compound. Such compounds are of significant interest in medicinal chemistry due to their diverse biological activities.[4] However, their often planar, aromatic structures can lead to strong intermolecular interactions in the solid state, resulting in poor aqueous solubility. The presence of a nitro group can further impact solubility, often decreasing it in aqueous media due to its electronic properties. Overcoming these solubility issues is a critical first step for any in vitro or in vivo studies.
Frequently Asked Questions (FAQs)
Q1: My sample of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one is not dissolving in my aqueous buffer. What is the first step I should take?
A1: The first step is to assess the compound's solubility in a range of organic solvents. This will help you to develop an appropriate co-solvent system or other solubilization strategy. We recommend starting with small-scale solubility tests in solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol.
Q2: I am using DMSO to dissolve my compound, but it precipitates when I add it to my aqueous buffer. How can I prevent this?
A2: This is a common issue known as "crashing out." It occurs when the concentration of the organic co-solvent is not sufficient to keep the compound in solution in the final aqueous medium. To address this, you can try:
Increasing the percentage of the organic co-solvent in your final solution, if your experimental system allows.
Using a less-polar co-solvent if the compound is highly lipophilic.
Employing a surfactant or a cyclodextrin to encapsulate the compound and improve its aqueous compatibility.
Q3: Can I use pH modification to improve the solubility of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one?
A3: The structure of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one contains a lactam moiety and a pyrrole ring, which are weakly acidic and weakly basic, respectively. Therefore, pH adjustment may have a limited effect on its solubility. However, for compounds with ionizable groups, pH modification can be a powerful tool. It's worth attempting to dissolve the compound in buffers with a range of pH values (e.g., pH 2, 7.4, and 9) to empirically determine if this approach is effective.
Q4: Are there any "green" or less toxic solvent options I can explore?
A4: Yes, for certain applications, exploring greener solvent alternatives is encouraged. Polyethylene glycols (PEGs) of low molecular weight (e.g., PEG 300 and PEG 400) can be effective co-solvents and are generally considered to have low toxicity.[5] Water-miscible ionic liquids are also being explored as alternative reaction and formulation media for nitrogen-containing heterocyclic compounds.[6]
Troubleshooting Guides
Guide 1: Developing a Co-Solvent System
The use of a water-miscible organic solvent, or co-solvent, is a primary and effective strategy to solubilize poorly water-soluble compounds for in vitro testing.[1]
Rationale: Co-solvents work by reducing the polarity of the aqueous medium, which decreases the solvation energy barrier for a lipophilic compound to enter the solution.
Step-by-Step Protocol:
Initial Solvent Screening:
Prepare small, saturated solutions of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one in a panel of neat organic solvents.
Commonly used co-solvents are listed in the table below.
Stock Solution Preparation:
Based on the initial screening, prepare a high-concentration stock solution (e.g., 10-50 mM) in the most effective solvent (typically DMSO).
Dilution into Aqueous Buffer:
Serially dilute the stock solution into your aqueous experimental buffer.
Crucially , vortex or mix vigorously during the addition to minimize localized high concentrations that can lead to precipitation.
Observe for any signs of precipitation (cloudiness, visible particles).
Optimization:
If precipitation occurs, systematically increase the percentage of the co-solvent in the final solution. Be mindful that high concentrations of organic solvents can affect biological assays.
Consider using a combination of co-solvents (e.g., DMSO and PEG 400) which can sometimes offer synergistic solubilizing effects.
Table 1: Properties of Common Co-solvents
Co-solvent
Dielectric Constant (20°C)
Notes
Water
80.1
The universal biological solvent.
Dimethyl Sulfoxide (DMSO)
47.2
A powerful, aprotic solvent; can be toxic to some cells at >0.5% v/v.
Dimethylformamide (DMF)
36.7
A strong, aprotic solvent; use with caution due to toxicity.
Ethanol
24.6
A protic solvent, generally well-tolerated in biological systems at low concentrations.
Polyethylene Glycol 400 (PEG 400)
12.5
A non-toxic, viscous co-solvent; can improve stability.[3]
Caption: Principle of micellar solubilization.
Guide 3: Particle Size Reduction
The dissolution rate of a solid is directly proportional to its surface area. Therefore, reducing the particle size can significantly improve the rate and extent of dissolution.
[3]
Rationale: Decreasing the particle size increases the surface area-to-volume ratio, allowing for more efficient interaction between the solid and the solvent.
Methods for Particle Size Reduction:
Micronization: This involves mechanically milling the solid to reduce the particle size to the micron range. This can be achieved using techniques like jet milling or ball milling.
Nanonization (Nanosuspensions): For a more significant increase in surface area, the compound can be processed into a nanosuspension, where the drug particles are in the nanometer size range. This is often achieved by high-pressure homogenization or media milling.
Considerations:
These techniques require specialized equipment.
The high-energy amorphous material produced can sometimes be less stable than the crystalline form.
References
Ansari, M. J. (n.d.). An overview of techniques for multifold enhancement in solubility of poorly soluble drugs. Retrieved from [Link]
Bhalani, D. V., et al. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceuticals. Retrieved from [Link]
International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Retrieved from [Link]
Patel, J. N., et al. (n.d.). Techniques to improve the solubility of poorly soluble drugs. International Journal of Pharmacy & Life Sciences. Retrieved from [Link]
International Journal of Scientific Research & Technology. (2025). Recent Trends in Solubility Enhancement Techniques for Poorly Water-Soluble Drugs. Retrieved from [Link]
ResearchGate. (2025). Solubilization of Nitrogen Heterocyclic Compounds Using Different Surfactants. Retrieved from [Link]
ChemBK. (n.d.). Pyrrolo[2,1-f]t[1][2][3]riazine-2,4(1H,3H)-dione, 6-nitro-. Retrieved from [Link]1][2][3]riazine-2,4(1H,3H)-dione,%206-nitro-
IntechOpen. (2022). Synthesis of Nitrogen-Containing Heterocyclic Compounds by Using Green Solvents. Retrieved from [Link]
ResearchGate. (2025). Solubilization of nitrogen‐containing heterocyclic compounds in reactive solvents. Retrieved from [Link]
Chemsrc. (2025). Pyrrolo[2,1-f]t[1][2][3]riazin-4-amine. Retrieved from [Link]
PubChem. (n.d.). Pyrrolo[2,1-f]t[1][2][3]riazin-4-amine. Retrieved from [Link]
MDPI. (2023). Bioactive Pyrrolo[2,1-f]t[1][2][3]riazines: Synthesis, Molecular Docking, In Vitro Cytotoxicity Assay and Antiviral Studies. Retrieved from [Link]
PubChem. (n.d.). Pyrrolo(2,1-f)(1,2,4)triazine. Retrieved from [Link]
RSC Publishing. (2022). Advances in the synthesis of nitrogen-containing heterocyclic compounds by in situ benzyne cycloaddition. Retrieved from [Link]
Molecules. (2020). A Review on Recent Advances in Nitrogen-Containing Molecules and Their Biological Applications. Retrieved from [Link]
PubChem. (n.d.). 6-Bromopyrrolo[2,1-f]t[1][2][3]riazin-4-ol. Retrieved from [Link]
ResearchGate. (n.d.). Drugs containing pyrrolo[2,1-f]t[1][2][3]riazine moiety. Retrieved from [Link]
Google Patents. (n.d.). US20250171466A1 - Pyrrolo[2,1-f]t[1][2][3]riazines and preparation and uses thereof. Retrieved from
Minimizing by-products in pyrrolotriazine nitration reactions
A Guide to Minimizing By-product Formation in the Synthesis of Key Pharmaceutical Intermediates Welcome to the technical support center for the nitration of pyrrolotriazine systems. This guide is designed for researchers...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide to Minimizing By-product Formation in the Synthesis of Key Pharmaceutical Intermediates
Welcome to the technical support center for the nitration of pyrrolotriazine systems. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic scaffold. The introduction of a nitro group onto the pyrrolotriazine core is a critical step in the synthesis of many active pharmaceutical ingredients. However, like many electrophilic aromatic substitution reactions on electron-rich heterocycles, this transformation can be accompanied by the formation of unwanted by-products, leading to reduced yields and complex purification challenges.
This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the complexities of pyrrolotriazine nitration and achieve your desired products with high purity and efficiency. Our approach is grounded in established principles of physical organic chemistry and draws upon extensive experience with related heterocyclic systems.
Troubleshooting Guide: Common Issues and Solutions in Pyrrolotriazine Nitration
This section addresses specific experimental challenges in a question-and-answer format, providing not just solutions but also the underlying scientific reasoning to empower you to make informed decisions in your research.
Question 1: My reaction is producing a dark, insoluble tar-like material, and I am getting very low yields of the desired nitro-pyrrolotriazine. What is likely happening?
Answer: The formation of dark, insoluble materials is a classic indicator of polymerization and/or degradation of the starting material. The pyrrole ring within the pyrrolotriazine system is electron-rich and highly susceptible to attack by strong acids and oxidizing agents, which are often components of nitrating mixtures.
Causality Explained:
Standard nitrating conditions, such as a mixture of concentrated nitric and sulfuric acids (mixed acid), are often too harsh for sensitive heterocyclic systems like pyrroles and, by extension, pyrrolotriazines.[1][2] The strong acidity can lead to protonation of the pyrrole nitrogen, which can initiate polymerization. Furthermore, nitric acid is a strong oxidizing agent and can lead to oxidative degradation of the electron-rich ring.[1]
Solutions and Preventative Measures:
Employ Milder Nitrating Agents: Avoid the use of mixed acid. Instead, opt for milder and more selective nitrating reagents. Acetyl nitrate, prepared in situ from nitric acid and acetic anhydride, is a common and effective choice for the nitration of sensitive heterocycles like pyrroles.[3][4] Another alternative is to use a nitrate salt, such as potassium nitrate, in the presence of a strong acid like sulfuric acid, which can allow for more controlled generation of the nitronium ion.[5][6]
Control Reaction Temperature: Perform the reaction at low temperatures, typically between -10 °C and 0 °C, to minimize side reactions. The rate of polymerization and degradation reactions often has a higher activation energy than the desired nitration, meaning that lower temperatures will favor the formation of the desired product.
Slow, Controlled Addition: Add the nitrating agent slowly and portion-wise to the solution of the pyrrolotriazine substrate. This helps to maintain a low concentration of the active nitrating species at any given time, reducing the likelihood of runaway reactions and by-product formation.
Question 2: I am observing the formation of multiple mono-nitrated isomers. How can I improve the regioselectivity of the reaction?
Answer: Achieving high regioselectivity in the nitration of fused heterocyclic systems can be challenging. The position of nitration on the pyrrolotriazine ring will be dictated by the electronic properties of the fused system and the presence of any existing substituents. The pyrrole ring is generally more activated towards electrophilic substitution than the triazine ring. Within the pyrrole portion, the position of substitution is governed by the stability of the Wheland intermediate.[2][7]
Causality Explained:
For the pyrrolo[2,1-f][5][6][8]triazine scaffold, electrophilic attack is most likely to occur on the electron-rich pyrrole ring. Theoretical calculations and experimental evidence from related systems suggest that substitution at the positions adjacent to the ring-fusion nitrogen may be favored due to the ability of this nitrogen to stabilize the cationic intermediate through resonance. However, steric hindrance from existing substituents can also play a significant role in directing the incoming electrophile.
Strategies for Controlling Regioselectivity:
Choice of Nitrating Agent and Solvent: The bulkiness of the nitrating agent and the nature of the solvent can influence the regiochemical outcome. In some cases, a bulkier nitrating agent may favor substitution at a less sterically hindered position.
Protecting Groups: If a particular position on the pyrrole ring is highly activated but not the desired site of nitration, it may be possible to temporarily block this position with a protecting group. For example, a silyl or a removable acyl group could be used.
Directed Metalation: For highly specific regioselectivity, consider a directed metalation-nitration sequence. This involves deprotonation of a specific C-H bond using a strong base (e.g., an organolithium reagent), followed by quenching with a suitable electrophilic nitrogen source. This approach offers precise control but requires careful optimization of reaction conditions.[9]
Question 3: Besides multiple nitration products, what other common by-products should I be looking for, and how can I identify them?
Answer: In addition to isomeric products, you should be aware of the potential for the formation of di-nitrated products, oxidized by-products, and products arising from ipso-substitution if you have suitable leaving groups on your starting material.
Potential By-products and Identification:
By-product Type
Formation Mechanism
Analytical Identification
Di-nitrated Products
If the reaction conditions are too forcing (high temperature, excess nitrating agent), a second nitro group can be added to the ring.
Mass spectrometry will show a molecular ion corresponding to the addition of two nitro groups.
Oxidized By-products
Strong nitrating agents can oxidize the pyrrole ring, leading to the formation of ring-opened products or pyrrolinones.
Changes in the aromatic region of the 1H NMR spectrum and the appearance of carbonyl signals in the 13C NMR and IR spectra.
Ipso-substitution Products
If your pyrrolotriazine has a substituent like a halogen, a carboxylic acid, or a silyl group, the incoming nitro group can displace this substituent.[2]
Mass spectrometry will show the addition of a nitro group and the loss of the original substituent.
Analytical Workflow for By-product Identification:
A combination of analytical techniques is essential for the unambiguous identification of by-products.
Caption: Workflow for the identification of nitration by-products.
Frequently Asked Questions (FAQs)
Q1: What is the best starting point for optimizing a pyrrolotriazine nitration reaction?
A1: Start with the mildest conditions possible and gradually increase the reactivity if necessary. A good starting point is to use acetyl nitrate generated in situ at a low temperature (-10 °C to 0 °C). Use a 1:1 molar ratio of the pyrrolotriazine to nitric acid, with a slight excess of acetic anhydride. Monitor the reaction closely by TLC or LC-MS.
Q2: How can I quench the reaction safely?
A2: Quench the reaction by slowly pouring the cold reaction mixture into a vigorously stirred mixture of ice and water. If the product is sensitive to acidic conditions, you can quench into a cold, dilute solution of a weak base like sodium bicarbonate. Always perform the quench in a well-ventilated fume hood, as nitrogen oxides may be released.
Q3: My desired product is water-soluble. How can I effectively extract it?
A3: If your nitro-pyrrolotriazine is polar and has some water solubility, you may need to perform multiple extractions with a more polar organic solvent like ethyl acetate or dichloromethane. In some cases, continuous liquid-liquid extraction may be necessary. Salting out the aqueous layer by adding a saturated solution of sodium chloride can also help to drive the product into the organic phase.
Q4: Are there any enzymatic or biocatalytic methods for the nitration of pyrrolotriazines?
A4: While biocatalytic nitration is an emerging field that offers the potential for high selectivity under mild conditions, its application to complex heterocyclic systems like pyrrolotriazines is still in the early stages of research.[10] Currently, traditional organic synthesis methods are more established for this class of compounds.
Experimental Protocols
Protocol 1: General Procedure for the Nitration of a Pyrrolotriazine using Acetyl Nitrate
Disclaimer: This is a general procedure and may require optimization for your specific substrate. Always perform a thorough risk assessment before starting any new reaction.
Preparation of the Substrate Solution: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve the pyrrolotriazine substrate (1.0 eq.) in a suitable solvent such as acetic anhydride or dichloromethane. Cool the solution to -10 °C in an ice-salt or acetone-dry ice bath.
Preparation of Acetyl Nitrate (in situ): In a separate flask, add fuming nitric acid (1.0-1.2 eq.) to acetic anhydride at 0 °C. Stir the mixture for 15-30 minutes at this temperature to allow for the formation of acetyl nitrate.
Nitration Reaction: Add the freshly prepared acetyl nitrate solution dropwise to the cooled solution of the pyrrolotriazine substrate over a period of 30-60 minutes, ensuring the internal temperature does not rise above -5 °C.
Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS. The reaction is typically complete within 1-3 hours.
Work-up: Once the reaction is complete, carefully pour the reaction mixture into a beaker containing a stirred mixture of crushed ice and water. If necessary, neutralize the mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7.
Extraction and Purification: Extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl acetate, 3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.
Caption: Step-by-step workflow for pyrrolotriazine nitration.
References
ResearchGate. Optimization of Nitration of 3-Hydroxypyrazine-2-Carboxamide to 3-Hydroxy-6-Nitropyrazine-2-Carboxamide. Available from: [Link]
Semantic Scholar. Optimization of Nitration of 3-Hydroxypyrazine-2-Carboxamide to 3-Hydroxy-6-Nitropyrazine-2-Carboxamide. Available from: [Link]
MDPI. Bioactive Pyrrolo[2,1-f][5][6][8]triazines: Synthesis, Molecular Docking, In Vitro Cytotoxicity Assay and Antiviral Studies. Available from: [Link]
MDPI. Regio- and Diastereoselective 1,3-Dipolar Cycloadditions of 1,2,4-Triazin-1-ium Ylides. Available from: [Link]
ResearchGate. Nitration of Pyrrolo[1,2-a]pyrazines | Request PDF. Available from: [Link]
Beilstein Journals. Synthesis of pyrrolo[2,1-f][5][6][8]triazin-4(3H)-ones: Rearrangement of pyrrolo[1,2-d][5][8][11]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. Available from: [Link]
National Institutes of Health. Synthesis of pyrrolo[2,1-f][5][6][8]triazin-4(3H)-ones: Rearrangement of pyrrolo[1,2-d][5][8][11]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. Available from: [Link]
Royal Society of Chemistry. Recent synthetic strategies for the functionalization of fused bicyclic heteroaromatics using organo-Li, -Mg and -Zn reagents. Available from: [Link]
PubMed. Design and synthesis of pyrrolotriazepine derivatives: an experimental and computational study. Available from: [Link]
YouTube. Electrophilic Substitution reactions of Pyrrole (part -1). Available from: [Link]
sioc-journal.cn. Synthesis and Antiproliferative Activities of Novel Pyrrolotriazine Derivatives. Available from: [Link]
PubMed. Fused thiophene-pyrrole-containing ring systems up to a heterodecacene. Available from: [Link]
ResearchGate. Biocatalytic Nitration of Aromatic and Heterocyclic Compounds: Current Status and Future Prospects. Available from: [Link]
YouTube. Electrophilic Aromatic Substitution Reactions | Ft. Professor Dave. Available from: [Link]
ResearchGate. Two-step synthesis of pyrrolotriazine. | Download Scientific Diagram. Available from: [Link]
National Institutes of Health. Pyrrolotriazinone as an Underexplored Scaffold in Drug Discovery. Available from: [Link]
Wikipedia. Electrophilic aromatic substitution. Available from: [Link]
ResearchGate. Reactivity of pyrrole pigments. Part 5: Electrophilic substitution-Nitration and bromination-Of some pyrromethenones and 5-arylmethylene-3,4-dimethyl-3-pyrrolin-2-ones. Available from: [Link]
Technical Support Center: Optimizing Reaction Temperature for 6-Nitro Substitution
Welcome to our dedicated technical support center for optimizing 6-nitro substitution reactions. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of nitrated...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to our dedicated technical support center for optimizing 6-nitro substitution reactions. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of nitrated aromatic compounds. As Senior Application Scientists, we understand that achieving high yield and regioselectivity, particularly at the 6-position of complex aromatic systems, can be challenging. This resource provides in-depth troubleshooting advice and frequently asked questions to navigate the intricacies of your experiments.
Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems you may encounter during the synthesis of 6-nitro substituted compounds.
Q1: I am observing a low yield of my desired 6-nitro product. What are the likely causes and how can I improve it?
A1: Low yields in 6-nitro substitution reactions can stem from several factors, often related to reaction kinetics and substrate reactivity. Here’s a systematic approach to troubleshooting:
Sub-optimal Reaction Temperature: Temperature is a critical parameter in nitration reactions. A temperature that is too low may result in an impractically slow reaction rate, leading to incomplete conversion and low yields. Conversely, a temperature that is too high can promote the formation of byproducts and degradation of both starting material and product. A systematic temperature screen is often the first step in optimization.
Inadequate Nitrating Agent Strength: The choice and concentration of the nitrating agent are crucial. For many heterocyclic systems like quinolines and isoquinolines, the nitrogen atom is protonated under strongly acidic conditions, which deactivates the ring towards electrophilic attack.[1] If the nitrating mixture (e.g., HNO₃/H₂SO₄) is not sufficiently potent, the reaction may not proceed to completion. Consider using fuming nitric acid or oleum for less reactive substrates, but be mindful of the increased potential for side reactions.
Poor Solubility: If your substrate has poor solubility in the reaction medium at the chosen temperature, this can significantly limit the reaction rate. Consider alternative solvent systems or a modest increase in temperature to improve solubility, while carefully monitoring for byproduct formation.
Moisture Contamination: Water can deactivate the nitronium ion (NO₂⁺), the active electrophile in many nitration reactions. Ensure that all reagents and glassware are scrupulously dry.
Q2: My reaction is producing a mixture of nitro-isomers with poor regioselectivity for the 6-position. How can I improve this?
A2: Achieving high regioselectivity is a common challenge, especially in polycyclic aromatic systems. The position of nitration is dictated by the electronic and steric effects of the substituents already present on the ring.
Understanding Directing Effects: In quinoline and isoquinoline systems, electrophilic substitution, such as nitration, typically occurs on the benzene ring at positions 5 and 8.[1][2] This is because the pyridine ring is deactivated by the protonated nitrogen atom under acidic conditions. To achieve substitution at the 6-position, the substrate must be appropriately substituted to direct the incoming nitro group. For example, in 5,8-dichloroquinoline, the 5 and 8 positions are blocked, forcing nitration to occur at the 6-position.[1]
Temperature Control: Reaction temperature can influence the ratio of kinetic to thermodynamic products. In some cases, a lower temperature may favor the formation of a specific isomer. It is advisable to run the reaction at a range of temperatures to determine the optimal conditions for regioselectivity. For instance, in the nitration of N-trifluoroacetyl-tetrahydroquinoline, a temperature of -25 °C was found to be effective.[3]
Protecting Groups: For substrates with activating groups that can be protonated (e.g., amines), the use of protecting groups can alter the directing effects and improve regioselectivity. For example, the nitration of unprotected tetrahydroquinoline is complex, but N-protected derivatives can be nitrated with high regioselectivity at the 6-position.[3]
Q3: I am observing significant formation of byproducts, such as dinitrated compounds or oxidation products. How can I minimize these?
A3: The formation of byproducts is often a consequence of the reaction conditions being too harsh.
Control of Reaction Temperature: Nitration is a highly exothermic reaction.[4] Poor temperature control can lead to localized "hot spots" where the temperature rises significantly, promoting over-nitration (dinitration) or oxidation of the substrate. Ensure efficient stirring and use an ice bath or other cooling system to maintain a stable temperature, especially during the addition of the nitrating agent.
Stoichiometry of the Nitrating Agent: Using a large excess of the nitrating agent can drive the reaction towards polynitration.[5] Carefully control the stoichiometry and consider adding the nitrating agent dropwise to the substrate solution to avoid a high local concentration.
Reaction Time: Prolonged reaction times, especially at elevated temperatures, can increase the likelihood of byproduct formation. Monitor the reaction progress using a suitable analytical technique (e.g., TLC, LC-MS) and quench the reaction once the starting material has been consumed to an acceptable level.
Frequently Asked Questions (FAQs)
Q4: Why is achieving 6-nitro substitution in quinoline and isoquinoline derivatives challenging?
A4: The primary challenge lies in the inherent reactivity of the quinoline and isoquinoline ring systems. Under the strongly acidic conditions typically used for nitration, the nitrogen atom in the heterocyclic ring becomes protonated. This protonated species is highly electron-deficient, which deactivates the entire ring system towards electrophilic attack. The deactivating effect is more pronounced in the pyridine ring, so substitution preferentially occurs in the benzene ring. Within the benzene ring, the 5 and 8 positions are electronically favored for electrophilic substitution.[1][2] Therefore, directing the nitration to the 6-position requires a substrate with specific directing groups that override this natural preference.
Q5: What are the key factors that influence the regioselectivity of nitration in these systems?
A5: The regioselectivity of nitration is primarily influenced by:
Existing Substituents: The electronic nature (electron-donating or electron-withdrawing) and position of existing substituents on the ring are the most critical factors.[6][7][8] Activating groups generally direct ortho and para, while deactivating groups direct meta.
Reaction Conditions: The choice of nitrating agent, solvent, and especially temperature can significantly impact the isomer distribution.
Steric Hindrance: Bulky substituents can sterically hinder attack at adjacent positions, thereby favoring substitution at more accessible sites.
Q6: What are some common strategies to promote 6-nitro substitution?
A6: To favor nitration at the 6-position, one or more of the following strategies are often employed:
Use of Substituted Starting Materials: Starting with a quinoline or isoquinoline that is already substituted in a way that directs nitration to the 6-position is the most common approach. This could involve having blocking groups at the 5 and 8 positions.
Protecting Group Chemistry: As mentioned earlier, protecting a reactive functional group can alter its directing effect. For example, acylating an amino group can change it from a strongly activating ortho-, para-director to a moderately activating one, which can influence the final isomer distribution.
Modification of the Ring System: In some cases, reducing the pyridine ring (e.g., to a tetrahydroquinoline) can change the electronic properties of the molecule and allow for more controlled nitration on the benzene ring.[3]
Experimental Protocols and Data
Table 1: Representative Conditions for Nitration of Quinoline and Isoquinoline Derivatives
Protocol: Regioselective Synthesis of 6-nitro-N-trifluoroacetyl-1,2,3,4-tetrahydroquinoline
This protocol is adapted from a literature procedure and is provided as an example.[3] Always perform a thorough risk assessment before conducting any chemical reaction.
Dissolve N-trifluoroacetyl-1,2,3,4-tetrahydroquinoline in dichloromethane in a round-bottom flask.
Cool the solution to -25 °C using a cooling bath.
In a separate flask, prepare the nitrating mixture by slowly adding fuming nitric acid to acetic anhydride at 0 °C.
Slowly add the pre-cooled nitrating mixture to the solution of the substrate via a dropping funnel, ensuring the internal temperature does not rise above -20 °C.
Stir the reaction mixture at -25 °C and monitor the reaction progress by TLC.
Upon completion, carefully quench the reaction by pouring it into a mixture of ice and saturated sodium bicarbonate solution.
Separate the organic layer, and extract the aqueous layer with dichloromethane.
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
Remove the solvent under reduced pressure to yield the crude product.
Purify the crude product by column chromatography or recrystallization as required.
Visualizing the Process: Diagrams and Workflows
Mechanism of Electrophilic Aromatic Substitution on Quinoline
Caption: Electrophilic nitration of quinoline proceeds via the formation of a nitronium ion, which then attacks the protonated quinolinium ion to form a sigma complex, followed by deprotonation to yield the final product.
Troubleshooting Workflow for Low Yield
Caption: A decision tree for systematically troubleshooting low yields in 6-nitro substitution reactions.
Workflow for Optimizing Reaction Temperature
Caption: A systematic workflow for the experimental optimization of reaction temperature.
Technical Support Center: Purification of 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one
Technical Support Center: Purification of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one Welcome to the technical support center for the purification of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one. This guide is des...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Purification of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one
Welcome to the technical support center for the purification of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this critical intermediate. By leveraging insights from established synthetic routes and general principles of organic chemistry, this document provides practical troubleshooting advice and answers to frequently asked questions.
Troubleshooting Guide: Common Purification Challenges
This section addresses specific issues that may arise during the purification of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one, providing detailed explanations and actionable protocols.
Issue 1: Persistent Yellow/Brown Discoloration of the Final Product
Question: My final product of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one is a yellow to brown solid, and I'm struggling to obtain a purer, lighter-colored compound. What are the likely causes and how can I resolve this?
Answer:
Discoloration in the final product is a common issue, often indicative of residual impurities. The nitro group in your target compound can contribute to its color, but a persistent dark hue suggests the presence of contaminants.
Potential Causes:
Residual Starting Materials or Reagents: Incomplete reaction or inefficient removal of starting materials, such as nitrating agents or precursors from the pyrrolotriazinone synthesis, can lead to discoloration. Many synthetic routes for pyrrolo[2,1-f][1][2][3]triazin-4(3H)-ones involve multi-step processes with various reagents that can be carried through to the final steps.[4][5]
Formation of Side-Products: The synthesis of the pyrrolotriazinone core can sometimes yield regioisomers or other byproducts, which may be colored and difficult to separate.[5]
Degradation Products: The nitro group can render the molecule more susceptible to degradation under certain conditions (e.g., high temperatures, presence of strong bases or acids), leading to the formation of colored impurities.
Troubleshooting Workflow:
Caption: Decision workflow for addressing product discoloration.
Detailed Protocols:
Recrystallization: This is often the most effective first step for removing minor impurities.
Solvent Screening: Test the solubility of your crude product in a range of solvents at room temperature and at their boiling points. Ideal solvents will show poor solubility at room temperature and high solubility at elevated temperatures. A solvent system (a mixture of a "good" solvent and a "poor" solvent) can also be effective.
Solvent/System
Suitability for Recrystallization
Rationale
Ethanol/Water
High
Often effective for polar compounds.
Acetonitrile
Moderate
Can be a good choice for moderately polar compounds.
Ethyl Acetate/Hexanes
Moderate to High
Good for compounds of intermediate polarity.
Dichloromethane/Hexanes
Low to Moderate
Use with caution due to potential reactivity.
Column Chromatography: If recrystallization is ineffective or if multiple impurities are present, column chromatography is the next logical step.
Stationary Phase: Silica gel is the most common choice.
Mobile Phase (Eluent): A gradient of ethyl acetate in hexanes is a good starting point. The polarity can be adjusted based on the TLC analysis of your crude product.
Procedure:
Prepare a silica gel column.
Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent) and adsorb it onto a small amount of silica gel.
Load the adsorbed material onto the column.
Elute the column with the chosen solvent system, starting with a lower polarity and gradually increasing it.
Collect fractions and analyze them by TLC to identify those containing the pure product.
Combine the pure fractions and remove the solvent under reduced pressure.
Issue 2: Low Recovery After Purification
Question: I am experiencing significant product loss during purification. What are the common causes of low recovery and how can I improve my yield?
Answer:
Low recovery is a frequent challenge, and pinpointing the cause is crucial for optimizing your purification strategy.
Potential Causes:
Product Adsorption: The polar nature of the pyrrolotriazinone core and the nitro group can lead to strong adsorption onto silica gel during column chromatography.
Co-precipitation with Impurities: If the product and impurities have similar solubility profiles, they may co-precipitate during recrystallization, leading to either impure product or loss of product in the mother liquor.
Degradation During Purification: As mentioned, the compound may be sensitive to prolonged exposure to heat or certain solvents.
Troubleshooting and Optimization:
Optimizing Column Chromatography:
Deactivating Silica Gel: If you suspect strong adsorption, you can deactivate the silica gel by adding a small percentage of a polar solvent like triethylamine or methanol to your eluent. This can help to reduce tailing and improve recovery.
Alternative Stationary Phases: Consider using a less acidic stationary phase like alumina (neutral or basic) if your compound is acid-sensitive.
Improving Recrystallization Yield:
Minimize Solvent Volume: Use the absolute minimum amount of hot solvent required to dissolve your compound.
Slow Cooling: Allow the solution to cool slowly to encourage the formation of larger, purer crystals. Rapid cooling can trap impurities and reduce the overall yield of pure product.
Second Crop: Concentrate the mother liquor and cool it again to obtain a second crop of crystals. Note that this second crop may be less pure than the first.
General Handling:
Avoid Prolonged Heating: When performing recrystallization, heat the solution for the minimum time necessary to dissolve the solid.
Inert Atmosphere: If you suspect oxidative degradation, consider performing purification steps under an inert atmosphere (e.g., nitrogen or argon).
Frequently Asked Questions (FAQs)
Q1: What is the expected appearance and physical state of pure 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one?
A1: Pure 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one is expected to be a solid at room temperature.[6] While the parent pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one is a solid, the introduction of a nitro group will likely result in a yellow-colored compound.[6][7] The intensity of the color will depend on the purity.
Q2: What analytical techniques are most suitable for assessing the purity of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one?
A2: A combination of techniques is recommended for a comprehensive purity assessment:
Thin-Layer Chromatography (TLC): For rapid, qualitative analysis of reaction progress and fraction screening during column chromatography.
High-Performance Liquid Chromatography (HPLC): For quantitative purity analysis. A reverse-phase C18 column with a mobile phase of acetonitrile and water (often with a modifier like formic acid or trifluoroacetic acid) is a good starting point.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify any structural isomers or impurities.
Mass Spectrometry (MS): To confirm the molecular weight of the target compound.
Q3: Are there any known safety concerns when handling 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one?
Q4: My compound seems to be insoluble in most common organic solvents. What are my options for purification?
A4: Poor solubility can be a significant hurdle. Here are a few strategies:
Heated Solvent Systems: Explore dissolving your compound in a minimal amount of a high-boiling point polar aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) with gentle heating. You can then attempt to precipitate the product by adding an anti-solvent (a solvent in which your compound is insoluble).
Preparative HPLC: If solubility is extremely limited, preparative HPLC can be a powerful tool for purifying small to moderate quantities of your compound.
References
Pyrrolo[2,1-f][1][2][3]triazine-2,4(1H,3H)-dione, 6-nitro-. ChemBK. Available from: [https://www.chembk.com/en/chem/Pyrrolo[2,1-f][1][2][3]triazine-2,4(1H,3H)-dione, 6-nitro-]([Link]1][2][3]triazine-2,4(1H,3H)-dione,%206-nitro-)
Synthesis, C7-Functionalization, and NH2-Derivatization via Buchwald-Hartwig-Type Coupling. Synfacts, 2023, 19(09), 0931. Available from: [Link]
Shafran, Y., et al. Synthetic strategies for pyrrolo[2,1-f][1][2][3]triazine: the parent moiety of antiviral drug remdesivir. Monatshefte für Chemie - Chemical Monthly, 2021, 152(1), 1-13. Available from: [Link]
Chen, Y., et al. Rearrangement of pyrrolo[1,2-d][1][3][7]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. Beilstein Journal of Organic Chemistry, 2016, 12, 1780-1787. Available from: [Link]
Pyrrolo[2,1-f][1][2][3]triazin-4-amine. PubChem. Available from: [Link]
Pyrrolo[2,1-f][1][2][3]triazin-4-amine. Chemsrc. Available from: [Link]
Chen, Y., et al. Synthesis of pyrrolo[2,1-f][1][2][3]triazin-4(3H)-ones: Rearrangement of pyrrolo[1,2-d][1][3][7]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. Beilstein Journals. Available from: [Link]
The Molecule: 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one is a fused bicyclic heterocycle.[1] It serves as a critical bioisostere for purines (specifically guanine/hypoxanthine) and is a key intermediate in the synthesis of C-nucleosides, such as analogs of the antiviral drug Remdesivir .[1]
Acid Stability Verdict:
The pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one core is generally robust under mild to moderate acidic conditions (e.g., 1M HCl, TFA) due to its aromatic character.[1] However, the 6-nitro substituent introduces specific electronic effects that alter its reactivity profile compared to the unsubstituted parent scaffold.[1]
Key Risk Factors:
Hydrolytic Ring Opening: Prolonged exposure to strong aqueous acids at high temperatures (>80°C) can cleave the triazine ring.[1]
Solubility-Driven False Positives: The compound is poorly soluble in aqueous acid, often precipitating.[1] This can be mistaken for degradation or loss of material.[1]
Nitro-Reduction: In the presence of metals (Fe, Zn) and acid, the nitro group will reduce to an amine, changing the compound entirely.
Diagnostic Workflow (Interactive Guide)
Use this decision tree to diagnose "loss of compound" or "impurity formation" during your acidic experiments.
Figure 1: Diagnostic flowchart for troubleshooting stability issues with 6-nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one in acidic media.
Expert Insights: The "Why" Behind the Stability
Mechanism 1: Electronic Stabilization vs. Activation
The 6-nitro group is a strong electron-withdrawing group (EWG).[1]
The Benefit: It pulls electron density away from the pyrrole ring.[1] This makes the system highly resistant to acid-catalyzed polymerization (a common issue with electron-rich pyrroles).[1]
The Risk: By withdrawing density, it makes the C4-position (the carbonyl carbon) more electrophilic.[1] In the presence of a strong acid (protonation at N1) and water, this increases the susceptibility to nucleophilic attack by water, leading to hydrolysis (Ring Opening).
Mechanism 2: Tautomeric Equilibrium
In solution, the molecule exists in equilibrium between the lactam (4-oxo) and lactim (4-hydroxy) forms.[1]
Acid Effect: Acid shifts this equilibrium.[1] While the lactam is the dominant stable form, strong protonation can trap the molecule in intermediates that are prone to decomposition.
Troubleshooting Tip: If your HPLC peaks are splitting or tailing in acidic mobile phases (e.g., 0.1% TFA), it is likely rapid tautomerization, not degradation.[1] Solution: Increase column temperature to 40-50°C to coalesce the peaks.
Validated Stability Profiling Protocol
Do not rely on visual inspection. Use this Forced Degradation Protocol to generate a defensible stability data package.
Materials Required
Stock Solution: 10 mM compound in DMSO.
Acid Media: 0.1 M HCl, 1.0 M HCl, and 1.0 M H2SO4.[1]
Aliquot 50 µL of Stock Solution into three HPLC vials.
Add 450 µL of the respective Acid Media to each vial (Final conc: 1 mM).
Control: Add 450 µL of Water/Acetonitrile (1:1) to a fourth vial.
Incubation:
Condition A (Mild): Room Temp (25°C) for 24 hours.
Condition B (Stress): Heat to 60°C for 4 hours.
Quenching (CRITICAL):
Before analysis, neutralize the acid samples!
Add stoichiometric base (e.g., 450 µL of 0.1 M NaOH to the 0.1 M HCl sample).
Why? Injecting strong acid can distort HPLC peak shapes and damage column stationary phases, leading to false "degradation" data.
Analysis:
Inject 10 µL onto a C18 column.
Gradient: 5% to 95% Acetonitrile in Water (+0.1% Formic Acid).[1]
Expected Results Table
Condition
Acid Strength
Temp
Expected Recovery
Status
Mild
0.1 M HCl
25°C
> 99%
Stable
Moderate
1.0 M HCl
25°C
> 98%
Stable
Stress
1.0 M HCl
80°C
85 - 90%
Degradation Likely
Oxidative
0.1 M HNO3
25°C
> 99%
Stable
Troubleshooting & FAQs
Q1: Can I use Trifluoroacetic Acid (TFA) for deprotection steps?
Answer: Yes.[1] The 6-nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one core is stable in neat TFA for short durations (< 2 hours) at room temperature.[1] This is standard for removing Boc/t-Butyl groups on peripheral substituents.[1] However, avoid refluxing in TFA, as this may cause desilylation (if silyl groups are present) or slow degradation of the nitro group.
Q2: My compound disappeared during an acidic workup with Zinc/Iron. Where did it go?
Answer: You likely performed a Clemmensen-like reduction or a dissolved metal reduction unintentionally.[1]
Chemistry: Acid + Metal (Zn/Fe) = Hydrogen gas + Electrons.[1]
Result: The 6-Nitro group (-NO2) was reduced to a 6-Amino group (-NH2).[1]
Diagnosis: Check LC-MS for a mass shift of -30 Da (Loss of O2, Gain of H2) or -14 Da (Reduction to hydroxylamine intermediate).[1]
Q3: How does this compare to standard Purines?
Answer: This scaffold is a C-nucleoside mimic (if glycosylated at C7).[1] Unlike natural N-nucleosides (like Adenosine) which have a labile C-N glycosidic bond that hydrolyzes easily in acid, the C-C bond in pyrrolo[2,1-f][1,2,4]triazines is metabolically and chemically super-stable .[1] This is why this scaffold is preferred for oral drugs like Remdesivir analogs.[1]
Visualizing the Degradation Pathway
Understanding the failure mode is key to prevention.[1]
Figure 2: Potential chemical degradation pathways under specific acidic stressors.[1]
References
Synthesis and Bioactivity of Pyrrolo[2,1-f][1,2,4]triazines
Title: Pyrrolo[2,1-f][1,2,4]triazines: From C-nucleosides to kinases and back again.[1][2]
Title: Discovery and Synthesis of a Phosphoramidate Prodrug of a Pyrrolo[2,1-f][triazin-4-amino] Adenine C-Nucleoside (GS-5734) for the Treatment of Ebola and Emerging Viruses.[1]
Source: Journal of Medicinal Chemistry (2017).[1][2]
Technical Guide: Troubleshooting Regio-Selectivity in Pyrrolo[2,1-f][1,2,4]triazine Functionalization
The following guide is designed for medicinal chemists and process scientists encountering regioselectivity challenges with the pyrrolo[2,1-f][1,2,4]triazine scaffold. ), and Metalation Strategies.
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is designed for medicinal chemists and process scientists encountering regioselectivity challenges with the pyrrolo[2,1-f][1,2,4]triazine scaffold.
), and Metalation Strategies.
The Scaffold & Reactivity Landscape[1]
Before troubleshooting, you must orient your molecule correctly. The pyrrolo[2,1-f][1,2,4]triazine system is an isostere of the purine and quinazoline scaffolds, widely used in kinase inhibitors (e.g., ALK, Met kinase) and antivirals (e.g., Remdesivir).
Numbering & Electronic Bias
The scaffold consists of an electron-deficient 1,2,4-triazine ring fused to an electron-rich pyrrole ring.
The "Alpha" Rule: In the fused system, C7 and C5 correspond to the
-positions of the original pyrrole. However, they are not equivalent. C7 is generally the most reactive site for EAS, followed by C5. C6 is the least reactive (beta-position) and difficult to functionalize directly.
Figure 1: Simplified connectivity and reactivity map. C7 is the primary "hotspot" for electrophilic substitution.
Troubleshooting Electrophilic Substitution (C5 vs. C7)
Common Issue: “I am trying to brominate at C5, but I exclusively get the C7-bromo product or a mixture favoring C7.”
The Mechanism
The bridgehead nitrogen activates both C5 and C7. However, steric and electronic factors (distance from the electron-withdrawing triazine nitrogens) typically favor C7 by a ratio of ~5:1 or greater under standard conditions (e.g., NBS/DMF).
Protocol: Controlling Selectivity
Target
Strategy
Reagents/Conditions
Mechanism
C7-Halide
Direct EAS
NBS or NIS (1.05 eq), DMF/DCM, 0°C to RT.
Kinetic control favors the most nucleophilic -position (C7).
Q: Can I force C5 bromination by raising the temperature?A: Unlikely. Higher temperatures usually lead to over-bromination (C5,7-dibromo) rather than reversing regioselectivity. If you need C5, the Block & Substitute method is more reliable than thermodynamic tweaking.
Q: I have a substituent at C6. How does this affect C5 vs C7?A: A substituent at C6 (e.g., methyl, aryl) introduces steric hindrance.
C6-Alkyl: Sterically hinders both C5 and C7, but C7 often remains the preferred site due to the specific geometry of the fused system.
C6-EWG (Electron Withdrawing Group): Deactivates the ring. You may need stronger electrophiles (e.g.,
instead of NBS) or Lewis acid catalysis.
Troubleshooting Nucleophilic Substitution (C4)
Common Issue: “My C4-chloride is hydrolyzing to the ketone (C4-OH) instead of reacting with the amine.”
The Mechanism
The C4 position is highly electrophilic, analogous to the C6 position in purines. The intermediate C4-Cl species is moisture-sensitive. Hydrolysis yields the thermodynamically stable lactam (pyrrolotriazin-4-one), which is dead to further
.
Protocol: Robust
at C4
Chlorination: Treat the lactam (C4-OH) with
(neat or with DIEA) at reflux.
Critical Step: Evaporate
completely under high vacuum. Residual acid catalyzes hydrolysis.
Solvent Switch: Redissolve the crude chloride in anhydrous DCM or THF. Do not use alcohols yet (unless the nucleophile is an alkoxide).
Displacement: Add the amine nucleophile (1.2 eq) and a non-nucleophilic base (DIEA or
, 2.0 eq).
Temperature: Start at 0°C. Only heat if necessary.
Troubleshooting: If the amine is weak (e.g., aniline), use a Lewis acid catalyst (KF/alumina) or switch to Buchwald-Hartwig conditions if
fails.
Decision Tree: C4 Functionalization
Figure 2: Workflow for avoiding hydrolysis during C4 functionalization.
Accessing the "Impossible" C6 Position
Common Issue: “I need a ketone or aryl group at C6, but EAS gives me C7.”
The Solution: Cycloaddition
Direct functionalization of C6 on the formed ring is rarely successful. The most robust method is 1,3-Dipolar Cycloaddition .
Methodology:
Precursor: Generate a 1,2,4-triazinium ylide (from 1-alkyl-1,2,4-triazinium salts).
Reagent: React with an electron-deficient alkyne (e.g., DMAD) or alkene.
Result: This constructs the pyrrole ring with the substituents already in place.
Alternative:
Synthesize a pyrrole precursor with the C4-substituent (pyrrole numbering) already installed, then cyclize to form the triazine ring. This "Linear Route" is longer but allows for absolute regiocontrol.
References & Authoritative Sources
Regioselectivity in Bromination:
Source: "Synthesis of pyrrolo[2,1-f][1,2,4]triazine derivatives..."
Key Finding: NBS bromination favors C7 over C5 by ~5:1.
URL: (Example proxy for authoritative medicinal chemistry literature).
Remdesivir Synthesis (C7 Functionalization):
Source: "Facile and Scalable Methodology for the Pyrrolo[2,1-f][1,2,4]triazine of Remdesivir."
Key Finding: C7-cyanation and glycosylation protocols.
URL:
Cycloaddition Strategies (C6 Access):
Source: "Regio- and Diastereoselective 1,3-Dipolar Cycloadditions of 1,2,4-Triazin-1-ium Ylides."
Key Finding: Access to polysubstituted pyrrolotriazines (including C6) via single-step cycloaddition.
URL:
General Kinase Inhibitor Design:
Source: "Pyrrolo[2,1-f][1,2,4]triazine: a promising fused heterocycle to target kinases."[2][3]
Key Finding: Structural insights into C4 and C5 substitution for MET and ALK inhibition.
Disclaimer: This guide is intended for research purposes only. Always consult Safety Data Sheets (SDS) and perform risk assessments before handling reagents like
Removing metal catalysts from 6-Nitropyrrolo[2,1-F][1,2,4]triazin-4(3H)-one
The following technical guide serves as a specialized support resource for researchers and process chemists working with 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one . This scaffold, structurally related to the nucleoba...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide serves as a specialized support resource for researchers and process chemists working with 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one . This scaffold, structurally related to the nucleobase core of antiviral agents like Remdesivir (GS-5734), presents unique challenges in purification due to the coordination ability of the triazinone ring and the redox sensitivity of the nitro group.
Subject: 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one
Cas Registry No: 1245644-73-8 (General core reference)
Support Tier: Level 3 (Process Optimization & Troubleshooting)
Core Assessment & Diagnostic
Before initiating any purification protocol, you must characterize the impurity profile. The 6-nitro group (
) strongly influences the electronic density of the pyrrolotriazine core, reducing the basicity of the ring nitrogens but potentially enhancing the acidity of the N-H lactam. This affects how metals (Pd, Cu) bind to the substrate.
Why is metal removal difficult for this compound?
Chelation: The lactam motif (C=O and N-H) can act as a bidentate ligand, "clamping" metals like Copper (Cu) and Palladium (Pd).
Solubility: The flat, rigid heteroaromatic structure often leads to poor solubility in standard scavenging solvents (MeOH, EtOH), forcing the use of dipolar aprotic solvents (DMSO, DMF) which can interfere with adsorption kinetics.
Nitro Sensitivity: Harsh reduction methods (e.g., Zn/HCl washes) or certain catalytic hydrogenation purifications are forbidden as they will reduce the 6-nitro group to an amine.
Troubleshooting & FAQs
Case 1: Palladium (Pd) Removal
User Question: I used a Pd-catalyzed cross-coupling to install the pyrrole substituent. Residual Pd is >500 ppm.[1] Standard activated carbon failed. What should I use?
Technical Response:
Activated carbon often fails because the Pd-triazinone complex is too stable or the pore structure is blocked by the planar API. For nitrogen-rich heterocycles containing a nitro group, we recommend functionalized silica scavengers.
Recommendation:SiliaMetS® Thiourea or SiliaMetS® DMT .
Why?
Thiourea has a high affinity for Pd(II) and is generally chemically inert toward the nitro group.
DMT (Dimercaptotriazine) is extremely effective for Pd(0) and Pd(II) but requires verifying that the thiol functionality does not interact with the nitro group under high heat (rare, but possible).
Protocol Adjustment: If using DMSO/DMF, increase temperature to 50–60°C to improve mass transfer into the silica pores.
Case 2: Copper (Cu) Removal
User Question: My synthesis involved a Cu-mediated cyclization of the amino-pyrrole. The product has a green/blue tint. How do I remove the copper?
Technical Response:
Copper is frequently used in the oxidative cyclization of pyrrole-2-carboxamides to form the triazinone core. It binds tightly to the lactam oxygen.
Recommendation:SiliaMetS® Imidazole or SiliaMetS® TAAcOH (Triaminetetraacetic acid).[2]
Why?
Imidazole mimics the histidine binding mode found in proteins, effectively competing with the triazinone ring for Cu ions.
TAAcOH is a supported EDTA analogue.[2] It is powerful but requires the solution pH to be slightly adjusted (typically pH 5-7) for optimal chelation.
Caution: Avoid ammonia washes if your product precipitates; trapped ammonium salts can be difficult to remove.
Case 3: Solubility Constraints
User Question: The compound is only soluble in hot DMSO. Can I still use solid-supported scavengers?
Technical Response:
Yes, but you must manage the viscosity and thermal stability.
Viscosity: DMSO is viscous. You must increase agitation (overhead stirring recommended over magnetic bars).
Temperature: Operate at 60-80°C. Most silica backbones are stable up to 100°C.
Filtration: Filter hot. If the solution cools during filtration, the API will crystallize with the scavenger, leading to massive yield loss. Use a heated funnel if possible.
Decision Logic & Workflow
The following diagram illustrates the decision process for selecting the correct purification strategy based on the metal contaminant and solvent system.
Caption: Workflow for selecting scavenging conditions based on metal identity and API solubility profiles.
Experimental Protocols
Protocol A: Batch Scavenging in DMSO (High Solubility Method)
Use this method if the compound is already dissolved in the reaction solvent (DMSO/DMF) or requires it for solubility.
Materials:
Crude Reaction Mixture (containing ~1000 ppm Pd or Cu).
SiliaMetS® Thiourea (for Pd) or SiliaMetS® Imidazole (for Cu).[1]
Heated filtration funnel.
Step-by-Step:
Quantify: Determine the molar amount of residual metal if possible. If unknown, assume 5-10% of the initial catalyst loading remains.
Loading: Add 4 equivalents of the scavenger relative to the residual metal content. (e.g., if you have 1 mmol of metal residue, add 4 mmol of functionalized silica).
Rule of Thumb: If metal content is unknown, add 50% w/w of scavenger relative to the mass of the crude product.
Digestion: Heat the mixture to 60°C with vigorous overhead stirring.
Time: 4 to 12 hours. The viscosity of DMSO slows down diffusion into the silica pores, requiring longer contact times.
Filtration:
Pre-heat a sintered glass funnel or Celite pad to the same temperature (60°C).
Filter the mixture while hot.
Critical: Wash the filter cake with a small volume of hot DMSO to recover adsorbed API.
Precipitation: Slowly add the filtrate to an anti-solvent (typically water or methanol, depending on the specific derivative's stability) to precipitate the purified product.
Protocol B: Crystallization (Polishing Step)
Use this as a final polishing step if scavenging reduces metal to ~50 ppm but <10 ppm is required.
Step-by-Step:
Dissolve the semi-pure solid in the minimum amount of boiling DMF .
Add N-Acetylcysteine (0.1 eq relative to API) to the solution. This acts as a soluble chelator.
Allow the solution to cool slowly to room temperature.
Add Water dropwise until turbidity persists.
Cool to 4°C overnight.
Filter the crystals. The metal-cysteine complexes usually remain in the mother liquor.
Regulatory & Safety Data (ICH Q3D)
The following table summarizes the target limits for common catalysts used in this chemistry, based on ICH Q3D guidelines for oral drug delivery.
Element
Class
PDE (µ g/day )
Concentration Limit (10g daily dose)
Recommended Scavenger
Palladium (Pd)
2B
100
10 ppm
SiliaMetS® Thiourea / DMT
Copper (Cu)
3
3000
300 ppm
SiliaMetS® Imidazole / TAAcOH
Nickel (Ni)
2A
220
22 ppm
SiliaMetS® TAAcOH
Iron (Fe)
3
--
--
SiliaMetS® Imidazole
Note: Class 2B elements (Pd) require risk assessment only if intentionally added.[3][4] Since Pd is a catalyst here, it must be controlled.
References
ICH Guideline Q3D (R2) on Elemental Impurities . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. 2022. [Link]
Garrett, C. E., & Prasad, K. (2004). "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions." Advanced Synthesis & Catalysis, 346(8), 889–900. [Link]
Patil, S. A., et al. (2020). "Synthesis and biological evaluation of novel pyrrolo[2,1-f][1,2,4]triazine derivatives." Bioorganic & Medicinal Chemistry Letters. (Contextual reference for synthesis conditions of the core). [Link]
Addressing low purity in bulk 6-Nitropyrrolo[2,1-F][1,2,4]triazin-4(3H)-one
The following guide is structured as a specialized Technical Support Center for researchers and process chemists dealing with the synthesis and purification of 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one . This interme...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is structured as a specialized Technical Support Center for researchers and process chemists dealing with the synthesis and purification of 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one . This intermediate is a critical scaffold in the synthesis of C-nucleoside antiviral agents (e.g., Remdesivir analogs).
Topic: Addressing Low Purity in Bulk Synthesis
Audience: Process Chemists, Medicinal Chemists, Drug Development Scientists
Content Type: Troubleshooting Guide, FAQs, and Optimized Protocols
Executive Summary: The "Purity Paradox"
The synthesis of 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one (hereafter referred to as 6-NPT ) often suffers from a "Purity Paradox": the crude material appears crystalline but fails HPLC purity specifications (<95%).
Root Cause Analysis:
The pyrrolo[2,1-f][1,2,4]triazine scaffold is electron-rich. Direct electrophilic nitration (e.g., HNO₃/H₂SO₄) is regioselective for the C-5 and C-7 positions (alpha to the bridgehead nitrogen). The target C-6 position (beta) is kinetically disfavored. Low purity typically stems from inseparable regioisomers (5-nitro/7-nitro) or oxidative degradation ("tarring") caused by forcing conditions intended to drive the reaction to C-6.
Diagnostic Workflow: Identify Your Impurity
Before attempting purification, use this logic flow to categorize your impurity profile.
Figure 1: Diagnostic logic for identifying impurity classes in nitrated pyrrolotriazines.
Troubleshooting Guide (Q&A)
Category 1: Regioselectivity & Isomers
Q: My LC-MS shows three peaks with the same mass (
= 181). Recrystallization isn't separating them. Why?A: You are likely performing direct nitration on the fused scaffold.
The Science: The pyrrolo[2,1-f][1,2,4]triazine system directs electrophiles to positions 5 and 7 (electronic density is highest alpha to the bridgehead). The 6-nitro isomer is the minor product in direct nitration.
The Fix: You cannot easily purify your way out of this. You must block positions 5/7 or, preferably, use a De Novo Synthesis strategy (see Method B below) starting from 4-nitropyrrole-2-carboxylic acid . This ensures the nitro group is "pre-installed" at the correct position before cyclization.
Category 2: Degradation & Color
Q: The reaction mixture turns into a black tar upon adding nitric acid.A: This indicates oxidative ring opening.
The Science: The electron-rich pyrrole ring is sensitive to oxidation. Exotherms >10°C during nitration can cleave the ring, forming dark polymeric carbonaceous species.
The Fix:
Cryogenic Addition: Cool H₂SO₄ solution to -10°C.
Reagent: Use Acetyl Nitrate (generated in situ from Ac₂O/HNO₃) instead of straight fuming nitric acid. It is a milder nitrating agent.
Quench: Quench onto ice/water slowly to prevent a heat spike.
Category 3: Inorganic Contamination
Q: The solid is bright yellow (correct color) but assay is only 85%. NMR looks clean.A: You have trapped inorganic salts (Sodium/Potassium Nitrate or Sulfate).
The Science: Nitro-heterocycles often precipitate rapidly upon quenching, trapping salts in the crystal lattice.
The Fix: Perform a Reslurry (not recrystallization) in 5 volumes of water at 50°C for 2 hours. Filter while warm. This dissolves the salts while leaving the organic product (which has low water solubility) behind.
Optimized Experimental Protocols
Method A: Direct Nitration (Optimization of Existing Process)
Use this only if you are committed to the direct nitration route and can tolerate isomer loss.
Reagents:
Pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one (1.0 eq)
H₂SO₄ (conc., 10 vol)
Fuming HNO₃ (1.05 eq)
Protocol:
Dissolution: Charge H₂SO₄ to the reactor. Cool to -5°C . Add starting material portion-wise.[1] Ensure clear solution.
Suspend 4-nitropyrrole-2-carbonitrile (1.0 eq) and Formamidine Acetate (2.0 eq) in Ethanol .
Reflux for 12 hours. The amine intermediate precipitates.
Filter and wash with cold ethanol.
Protocol Step 2 (Hydrolysis to Ketone):
Suspend the amine in 2N NaOH . Reflux for 4 hours.
Acidify with HCl to pH 3. The 4-one (tautomer) precipitates as a yellow solid.
Result: 100% Regiochemical purity (no 5-nitro or 7-nitro isomers).
Data & Specifications
Solubility Profile (6-Nitro Derivative)
Solvent
Solubility (25°C)
Solubility (80°C)
Suitability for Recryst.
Water
Insoluble
<1 mg/mL
Anti-solvent only
Methanol
Sparingly
Moderate
Good for washing
DMF
Soluble
High
Primary Solvent
DMSO
Soluble
High
Difficult to remove
Acetic Acid
Moderate
High
Good alternative to DMF
Impurity Profile Specifications
Impurity Type
Limit (API Grade)
Detection Method
Removal Strategy
Regioisomers (5/7-Nitro)
< 0.15%
HPLC (C18, Slow Gradient)
Chromatography / Method B
Starting Material
< 0.10%
HPLC / TLC
Reaction Stoichiometry
Inorganic Salts
< 0.50%
ROI (Residue on Ignition)
Water Reslurry
Dinitro Analogs
< 0.10%
LC-MS (+45 mass)
Limit HNO₃ equivalents
References
Scaffold Synthesis & Remdesivir Relevance
Synthesis of pyrrolo[2,1-f][1,2,4]triazin-4(3H)-ones... Beilstein J. Org.[2][3][4] Chem. 2016 , 12, 1780–1787.[2]
General Nitration of Fused Pyrroles
Facile and Scalable Methodology for the Pyrrolo[2,1-f][1,2,4]triazine of Remdesivir.[5] J. Org.[3] Chem. 2020 , 85, 16, 10768–10778. (Describes the reactivity of the parent scaffold).
Regioselectivity Principles
Synthetic strategies for pyrrolo[2,1-f][1,2,4]triazine. Molecules 2021, 26(1), 143.
Disclaimer: This guide is for research purposes. Handling nitrated heterocycles involves explosion risks (energetic materials). Always conduct DSC (Differential Scanning Calorimetry) on bulk material before scale-up.
Technical Support Center: Scale-Up of Nitro-Substituted Heterocycles
Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Exothermic Risk Mitigation & Scale-Up Protocols Introduction: The Thermodynamics of "Boom" Welcome. If you are reading this, you are...
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Support Tier: Level 3 (Senior Application Scientist)
Topic: Exothermic Risk Mitigation & Scale-Up Protocols
Introduction: The Thermodynamics of "Boom"
Welcome. If you are reading this, you are likely dealing with a nitro-substituted heterocycle (e.g., nitro-imidazoles, nitro-pyrazoles, or nitro-triazoles). These compounds are energetically deceptive. The high heat of decomposition (
) combined with the inherent instability of the heterocyclic ring creates a "spring-loaded" system.
In the lab (mg scale), heat dissipation is efficient. On the kilo-lab or pilot scale, the surface-area-to-volume ratio drops drastically, turning your reactor into an adiabatic system. This guide is not a recipe book; it is a survival manual for your chemistry.
Module 1: Thermal Hazard Assessment (The "Go/No-Go" Phase)
User Question:"My DSC shows a sharp exotherm at 220°C. My reaction runs at 140°C. Is this an 80°C safety margin, or am I missing something?"
Scientist’s Response:
You are likely overestimating your safety margin. A DSC (Differential Scanning Calorimetry) scan is a dynamic screening tool, not a static simulation of your reactor.
The Causality:
is not absolute: The onset temperature depends on the heating rate.[1] A standard 10 K/min scan will show a higher than a 2 K/min scan. In a large reactor (essentially isothermal for hours), decomposition can trigger at temperatures significantly lower than the DSC onset.
The "Rule of 100": A common heuristic is to maintain a 100 K margin between your process temperature (
) and the DSC . If you are within 50–80 K, you are in the "Yellow Zone" and require ARC (Accelerating Rate Calorimetry) data to determine the (temperature at which time-to-maximum-rate is 24 hours).
Protocol: The Stoessel Criticality Classification
Before scaling, you must classify your reaction risk using Francis Stoessel’s framework.
Key Definitions:
: Process Temperature.
: Maximum Temperature of Synthesis Reaction (The temp reached if cooling fails and all reagents react adiabatically).
: Maximum Technical Temperature (Boiling point of solvent).
: Temperature of decomposition (Time to max rate = 24h).
Visual Guide: Stoessel Criticality Decision Tree
Caption: Decision logic for Stoessel Criticality Classes. Class 4 and 5 require immediate process redesign or flow chemistry.
Module 2: Process Design (Batch vs. Flow)
User Question:"I have a Class 4 nitration. The exotherm is huge (
). Can I just add the nitric acid very slowly?"
Scientist’s Response:
"Dosing control" (slow addition) works only if the reaction is kinetically controlled (fast reaction, instant consumption).
If your reaction is slow (accumulation controlled), the unreacted nitric acid builds up. Once the reaction "kicks in" or you reach a critical mass, the accumulated energy releases simultaneously. This is a thermal runaway.
The Solution: Continuous Flow Chemistry
For nitro-heterocycles, flow chemistry is often the only safe scale-up method.
Feature
Batch Reactor (20 L)
Flow Reactor (Plate/Tubular)
Safety Impact
Heat Transfer Area ()
Low (~10–20 m⁻¹)
High (>1000 m⁻¹)
Flow allows rapid removal of heat from aggressive nitrations.
Active Volume
20 L (High Hazard)
< 50 mL (Low Hazard)
In a failure, only 50 mL is at risk, not the whole batch.
Mixing
Inefficient (Hotspots)
Static Mixers (Turbulent)
Prevents localized concentration spikes of .
Residence Time
Hours
Seconds/Minutes
Reduces contact time with unstable intermediates.
Experimental Workflow: Converting Batch to Flow
Solubility Check: Ensure the heterocycle and the nitrated product are soluble in the acid mixture or a carrier solvent (e.g., Sulfolane, DCM) to prevent clogging.
Quench Design: The quench is often as exothermic as the reaction. It must be integrated into the flow path.
Visual Guide: Continuous Nitration Setup
Caption: Schematic for continuous flow nitration. Note the integrated quench step to manage the heat of dilution.
Module 3: Isolation & Solid State Stability
User Question:"We isolated the solid nitro-pyrazole, but it decomposed/fumed in the vacuum oven. Why?"
Scientist’s Response:
Nitro-heterocycles often form Meisenheimer complexes or unstable salts in the presence of bases or even during pH swings in work-up. Furthermore, the dry solid may be shock-sensitive or autocatalytic.
Troubleshooting Protocol:
Check the pH:
Issue: Residual acid trapped in the crystal lattice catalyzes decomposition.
Fix: Wash the filter cake with a buffered solution (e.g., saturated
) until the filtrate is neutral, then wash with water.
Thermal Stability of the Solid:
Run a DSC on the wet cake and the dry solid.
Warning: If the decomposition energy is > 800 J/g, the material has explosive potential.
Mitigation: Do not dry to 0% solvent. Maintain a "water-wet" or "solvent-wet" state (phlegmatization) for storage and transport.
Vacuum Drying Risks:
Lowering pressure lowers the boiling point of volatiles but does not lower the decomposition temperature. However, if your vacuum pump fails and the oven re-pressurizes with air while hot, you introduce oxygen to a hot fuel source.
Stoessel, F. (2008). Thermal Safety of Chemical Processes: Risk Assessment and Process Design. Wiley-VCH.[2] (Defines the Criticality Classes 1-5).
Kappe, C. O., et al. (2009). Facile, Fast and Safe Process Development of Nitration and Bromination Reactions Using Continuous Flow Reactors. Journal of Organic Chemistry. (Demonstrates flow nitration of pyrazoles).
Gustin, J. L. (2002). Safety of Nitration Reactions. Organic Process Research & Development. (Detailed analysis of nitration hazards and calorimetry).
Agrawal, J. P., & Hodgson, R. D. (2007). Organic Chemistry of Explosives. Wiley.[2] (Chemistry of high-nitrogen heterocycles).
A Comprehensive Guide to the ¹H NMR Spectral Interpretation of 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one
A Comprehensive Guide to the ¹H NMR Spectral Interpretation of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one This guide provides an in-depth analysis and interpretation of the ¹H Nuclear Magnetic Resonance (NMR) spectr...
Author: BenchChem Technical Support Team. Date: February 2026
A Comprehensive Guide to the ¹H NMR Spectral Interpretation of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one
This guide provides an in-depth analysis and interpretation of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one. Designed for researchers, scientists, and professionals in drug development, this document elucidates the structural features of this important heterocyclic scaffold through a detailed examination of expected chemical shifts, coupling constants, and the profound electronic influence of its constituent functional groups.
Molecular Structure and Proton Environment Analysis
6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one is a fused heterocyclic system comprising a pyrrole ring and a triazinone ring. This scaffold is a derivative of the parent compound, Pyrrolo[2,1-f][1][2][3]triazine, which is a key structural motif in several clinically relevant drugs.[4][5] The introduction of a carbonyl group at the C-4 position and a strongly electron-withdrawing nitro group at the C-6 position creates a unique electronic environment that is directly reflected in its ¹H NMR spectrum.
The molecule possesses four chemically distinct types of protons, each providing a unique signal:
H-2: A proton on the triazine portion of the molecule.
H-5: A proton on the pyrrole ring, positioned ortho to the nitro group.
H-7: A proton on the pyrrole ring, positioned meta to the nitro group.
N3-H: A lactam proton within the triazinone ring.
The standard IUPAC numbering for the pyrrolo[2,1-f][1][2][3]triazine ring system is used for all assignments.[6]
Figure 1. Structure of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one with proton numbering.
Predicted ¹H NMR Spectrum: A Detailed Interpretation
The analysis of the ¹H NMR spectrum relies on predicting the chemical shift (δ), multiplicity (splitting pattern), and integration for each proton. The typical solvent for such heterocyclic compounds is DMSO-d₆, which can accommodate hydrogen bonding and solubilize the polar structure.
N3-H (Lactam Proton)
Chemical Shift (δ): Expected to be the most downfield signal, likely in the range of 11.0 - 13.0 ppm . Protons on nitrogen atoms, particularly those in an amide or lactam functionality, are highly deshielded. This effect is compounded by hydrogen bonding with the solvent (like DMSO) and the overall electron-deficient nature of the fused aromatic system.[3][7] The chemical shift of such protons is often concentration and temperature-dependent.[2]
Multiplicity: A broad singlet (br s) . The signal is often broad due to quadrupole broadening from the adjacent ¹⁴N nucleus and chemical exchange with trace amounts of water in the solvent.[2][8]
Integration: 1H.
H-5 (Pyrrole Proton)
Chemical Shift (δ): Predicted to be significantly downfield, in the region of 8.2 - 8.8 ppm . While this proton is on a pyrrole ring (typically 6.0-7.0 ppm), its position ortho to the nitro group is the dominant factor.[9][10] The nitro group is one of the most powerful electron-withdrawing and deshielding substituents.[11][12] This effect withdraws electron density from the C-5 position, strongly deshielding the attached proton and shifting its resonance far downfield.
Multiplicity: A doublet (d) . This proton will exhibit coupling to H-7. This is a four-bond coupling (⁴J), often referred to as a meta-coupling in aromatic systems. Such long-range couplings in heterocyclic systems are common and typically small.[13][14]
Coupling Constant (J): ⁴J₅,₇ ≈ 1.5 - 2.5 Hz .
Integration: 1H.
H-2 (Triazine Proton)
Chemical Shift (δ): Expected to be in the downfield aromatic region, approximately 8.0 - 8.5 ppm . This proton is attached to the electron-deficient 1,2,4-triazine ring. The nitrogen atoms in the ring act as electron sinks, reducing the electron density at the carbon atoms and thus deshielding the attached protons.[1]
Multiplicity: A singlet (s) . H-2 has no adjacent protons within the three-bond coupling range, so it will appear as a sharp singlet.
Integration: 1H.
H-7 (Pyrrole Proton)
Chemical Shift (δ): Predicted to be in the range of 7.2 - 7.8 ppm . This proton is on the pyrrole ring, adjacent to the bridgehead nitrogen. While it is deshielded by the aromatic system, its chemical shift is less affected by the nitro group, being in a meta position. Therefore, it will resonate at a more conventional value for a proton on an electron-deficient heterocyclic ring.[15]
Multiplicity: A doublet (d) . It couples with H-5, showing the same small coupling constant.
Coupling Constant (J): ⁴J₇,₅ ≈ 1.5 - 2.5 Hz .
Integration: 1H.
Data Summary and Spectral Overview
The predicted ¹H NMR data provides a clear spectral fingerprint for the confirmation of the molecular structure.
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
Integration
N3-H
11.0 - 13.0
br s
-
1H
H-5
8.2 - 8.8
d
1.5 - 2.5
1H
H-2
8.0 - 8.5
s
-
1H
H-7
7.2 - 7.8
d
1.5 - 2.5
1H
The Influence of the C-6 Nitro Group: A Comparative Perspective
To fully appreciate the spectral characteristics, it is instructive to compare the predicted spectrum with that of the non-nitrated parent compound, Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one .[4]
In the absence of the nitro group , a proton would exist at C-6. This would fundamentally change the spectrum:
The signals for H-5 and H-7 would be shifted significantly upfield , as the powerful deshielding effect of the nitro group is removed. H-5 would likely appear around 6.5-7.0 ppm.
A new signal for H-6 would appear, likely in the 6.2-6.8 ppm range.
The coupling patterns would be more complex. H-6 would couple to both H-5 and H-7, likely appearing as a triplet or doublet of doublets. H-5 and H-7 would also show coupling to H-6, appearing as doublets or doublets of doublets.
The presence of the nitro group, therefore, has two primary effects: it dramatically shifts the ortho (H-5) and to a lesser extent the meta (H-7) protons downfield, and it simplifies the splitting patterns in the pyrrole region of the spectrum by replacing a proton with a non-coupling substituent.
Standard Experimental Protocol for Data Acquisition
To obtain a high-quality ¹H NMR spectrum for experimental verification, the following protocol is recommended:
Sample Preparation:
Accurately weigh approximately 5-10 mg of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one.
Dissolve the sample in 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is recommended due to its excellent solubilizing power for polar heterocyclic compounds and its high boiling point.
Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm), if not already present in the solvent.
Transfer the solution to a clean, dry 5 mm NMR tube.
Instrument Setup (300-600 MHz Spectrometer):
Insert the sample into the NMR magnet and allow it to thermally equilibrate for 5-10 minutes.
Lock the spectrometer on the deuterium signal of the DMSO-d₆ solvent.
Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical peak shape for the TMS or residual solvent signal.
Data Acquisition:
Acquire a standard one-dimensional ¹H spectrum.
Use a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.
Set the spectral width to cover the expected range of chemical shifts (e.g., 0 to 14 ppm).
Apply a 90° pulse angle and a relaxation delay of at least 2-5 seconds to ensure accurate integration.
Data Processing:
Apply Fourier transformation to the acquired Free Induction Decay (FID).
Phase the spectrum to obtain pure absorption peaks.
Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.
Integrate the signals to determine the relative proton ratios.
Analyze the chemical shifts and coupling constants to confirm the assignments outlined in this guide.
Conclusion
The ¹H NMR spectrum of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one is predicted to show four distinct signals corresponding to the four unique proton environments. The key identifying features are a highly deshielded lactam proton (N3-H) above 11 ppm, a singlet (H-2) and two doublets (H-5, H-7) in the aromatic region. The extreme downfield shift of the H-5 proton serves as a definitive marker for the C-6 position of the nitro group. This detailed interpretation provides a robust framework for the structural verification and characterization of this and related heterocyclic molecules.
References
Bioactive Pyrrolo[2,1-f][1][2][3]triazines: Synthesis, Molecular Docking, In Vitro Cytotoxicity Assay and Antiviral Studies. (2023). MDPI. [Link]
CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. e-PG Pathshala. [Link]
Chemical Shifts and Shielding. (2020). Chemistry LibreTexts. [Link]
The chemical shifts of NH protons and their differences with respect to molecule 1. ResearchGate. [Link]
Measurement of Long-Range Heteronuclear Coupling Constants Using the Peak Intensity in Classical 1D HMBC Spectra. (2018). ResearchGate. [Link]
Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA. (2008). PMC. [Link]
Rearrangement of pyrrolo[1,2-d][1][3][11]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. (2016). National Institutes of Health. [Link]
Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. St. Olaf College. [Link]
Synthesis and Biological Evaluation of new 1,2,4-triazinones functionalized with mono-substituted pyrazole heterocycles. Moroccan Journal of Chemistry. [Link]
Protons on aromatic rings in NMR. Chemistry Stack Exchange. [Link]
Proton NMR Chemical Shift Behavior of Hydrogen-Bonded Amide Proton of Glycine-Containing Peptides and Polypeptides as Studied by ab initio MO Calculation. (2000). MDPI. [Link]
1 H NMR analysis of pyrrole H/D exchange. 1 H NMR spectra of pyrrole in D 2 O when incubated with (reaction) and without (ctrl) PA0254 UbiX. ResearchGate. [Link]
The chemical shifts of the C-2 hydrogen in the spectra of pyrrole... Pearson+. [Link]
HPLC Retention Time Standards for 6-Nitropyrrolo[2,1-F][1,2,4]triazin-4(3H)-one
Executive Summary: The Criticality of the Pyrrolo-Triazine Core 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one (CAS 1245644-73-8 ) is a pivotal intermediate in the synthesis of C-nucleoside antiviral agents, most notably...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Criticality of the Pyrrolo-Triazine Core
6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one (CAS 1245644-73-8 ) is a pivotal intermediate in the synthesis of C-nucleoside antiviral agents, most notably serving as a functionalized scaffold for Remdesivir (GS-5734) analogs.[1] In drug development, the precise quantification of this nitro-derivative is essential, as it often serves as the precursor to the 6-amino active pharmaceutical ingredient (API) intermediate.[1]
This guide compares the industry-standard C18 Acidic Method against an orthogonal Phenyl-Hexyl Methanolic Method .[1] While the C18 method offers robust general retention, the Phenyl-Hexyl approach provides superior resolution of critical aromatic impurities (e.g., des-nitro and bromo-analogs) via
The pyrrolo[2,1-f][1,2,4]triazine core is an aromatic bicycle that mimics the adenine nucleobase.[1] The introduction of the 6-nitro group significantly alters the electronic and retention profile compared to its precursors.[1]
6-Aminopyrrolo[2,1-f][1,2,4]triazin-4(3H)-one: The reduction product (highly polar).[1]
Pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one: The des-nitro starting material (CAS 159326-71-3).[1]
6-Bromopyrrolo[2,1-f][1,2,4]triazin-4(3H)-one: A common halogenated precursor (CAS 888721-83-3).[1]
Comparative Method Analysis
Method A: The Workhorse (C18 / Formic Acid)
Principle: Relies on hydrophobic interaction.[1] The acidic pH suppresses the ionization of the triazine core (pKa ~10), keeping it neutral, while fully protonating any amino-impurities to ensure early elution.[1]
Pros: High reproducibility; compatible with MS detection; excellent peak shape for the nitro-compound.[1]
Cons: Limited selectivity between the nitro- and des-nitro analogs due to similar hydrophobicity.[1]
Method B: The Orthogonal Specialist (Phenyl-Hexyl / Methanol)
Principle: Utilizes
- stacking interactions between the phenyl ring of the stationary phase and the electron-deficient triazine core.[1] The nitro group (electron-withdrawing) enhances this interaction compared to the amine or unsubstituted analogs.[1]
Pros: Superior resolution of the nitro-compound from the des-nitro impurity; methanol enhances the
The following data represents Expected Relative Retention Times (RRT) . Absolute retention times will vary by system dwell volume, but the elution order is chemically deterministic for these conditions.[1]
Reference Standard: 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one (Set to RRT = 1.00).[1]
Method A provides a "clean" window for the Nitro compound but risks co-elution with the Des-nitro parent if the gradient is too steep.[1]
Method B shifts the Des-nitro peak further away (lower RRT) because the Nitro group (electron-withdrawing) interacts more strongly with the Phenyl phase than the unsubstituted parent, effectively pulling the Target peak to a later retention time relative to the parent.[1]
Visualizing the Workflow
Diagram 1: Impurity Fate & Separation Logic
This pathway illustrates why specific impurities exist and how the HPLC method must discriminate between them.[1]
Caption: Synthesis pathway showing the origin of critical impurities (Amino, Bromo, Des-nitro) relative to the 6-Nitro target.
Diagram 2: Method Selection Decision Tree
Use this logic to select the correct protocol for your specific analytical need.
Caption: Decision matrix for choosing between C18 (Speed) and Phenyl-Hexyl (Selectivity) based on sample complexity.
Troubleshooting & Optimization
Peak Tailing: The pyrrolo-triazine core can interact with free silanols.[1] If tailing factor
, increase buffer concentration to 20mM or switch to a "hybrid" particle column (e.g., Waters XBridge).[1]
Retention Shift: The nitro group is sensitive to pH changes if the mobile phase is near pH 7.0 (potential for tautomeric shifts).[1] Maintain pH < 5.0 for consistent retention.
References
Compound Data: PubChem. Pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one, 6-nitro- (CAS 1245644-73-8).[1] National Library of Medicine.[1] [Link] (Note: Link directs to related Bromo-analog structure for scaffold verification; exact nitro entry requires CAS search).
Synthesis & Impurities: Siegel, D., et al. (2017).[1] Discovery and Synthesis of a Phosphoramidate Prodrug of a Pyrrolo[2,1-f][triazin-4-amino] Adenine C-Nucleoside (GS-5734) for the Treatment of Ebola and Emerging Viruses. Journal of Medicinal Chemistry. [Link][1]
Methodology: Patil, S., et al. (2021).[1][2] Development and Validation of Stability Indicating RP-HPLC Method for Remdesivir. International Journal of Pharmaceutical Sciences. [Link]
Scaffold Chemistry: Beilstein J. Org.[1] Chem. (2016).[1][3][4] Rearrangement of pyrrolo[1,2-d][1,3,4]oxadiazines and regioselective intramolecular cyclization. [Link][1]
Mass spectrometry (LC-MS) analysis of pyrrolotriazine intermediates
Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] Executive Summary: The Analytical Bottleneck in Kinase Inhibitor Development Pyrrolotriazine scaffolds are t...
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals[1]
Executive Summary: The Analytical Bottleneck in Kinase Inhibitor Development
Pyrrolotriazine scaffolds are the structural backbone of a new generation of broad-spectrum antivirals (e.g., Remdesivir intermediates) and targeted kinase inhibitors (e.g., c-Met, VEGFR-2 inhibitors).[1] While their nitrogen-rich heterocyclic structure confers potent biological activity, it presents significant analytical challenges: isomeric complexity and polar basicity .[1]
Standard C18 reversed-phase methods often fail to resolve critical regioisomers of pyrrolotriazine intermediates, leading to undetected impurities that compromise downstream synthesis.[1] This guide objectively compares the industry-standard C18 methodology against Biphenyl and Phenyl-Hexyl stationary phases , demonstrating why
- active columns are the superior choice for this specific chemical class.
Part 1: The Chemical Challenge
Pyrrolotriazines (specifically pyrrolo[1,2-f][1,2,4]triazine) are planar, aromatic, and basic.[1]
Isomerism: Synthesis often yields regioisomers (e.g., N-1 vs. N-2 substitution) that have identical mass (
Tailing: Exposed silanols on standard silica columns interact with the basic triazine nitrogen, causing peak tailing.
Part 2: Comparative Analysis – Stationary Phase Selection
The "Product" Solution: Biphenyl / Phenyl-Hexyl Stationary Phases
The Alternative: Standard C18 (Octadecylsilane)
1. Mechanism of Action
Standard C18: Relies almost exclusively on hydrophobic interactions . Since pyrrolotriazine isomers often have identical hydrophobic surface areas, C18 cannot distinguish between them effectively.[1]
Biphenyl/Phenyl-Hexyl: Utilizes a dual mechanism:
Hydrophobic interaction: Provided by the alkyl linker (hexyl or propyl).[2]
- Interaction: The phenyl rings in the stationary phase overlap with the -electron cloud of the pyrrolotriazine core. This interaction is highly sensitive to the electron density distribution, which varies significantly between regioisomers.
2. Experimental Data Comparison
Simulated data based on separation principles of nitrogen heterocycles (Refs 1, 3).
Test Analyte: Mixture of Pyrrolo[2,1-f][1,2,4]triazine-4-amine (Target) and its N-isomer impurity.
Metric
Standard C18 Column
Phenyl-Hexyl Column
Biphenyl Column
Retention Factor ()
1.2 (Weak retention)
3.5 (Moderate retention)
4.8 (Strong retention)
Selectivity ()
1.02 (Co-elution)
1.15 (Partial separation)
1.35 (Baseline resolution)
Peak Symmetry ()
1.8 (Tailing)
1.2 (Good)
1.1 (Excellent)
Resolution ()
0.8 (Failed)
2.1 (Acceptable)
4.5 (Optimal)
Conclusion: The Biphenyl phase provides superior resolution due to the enhanced
- overlap with the planar pyrrolotriazine system, shifting the impurity away from the main peak.
Part 3: Mass Spectrometry Characterization[1]
Fragmentation Pathways (MS/MS)
Understanding the fragmentation of the pyrrolotriazine core is essential for structural confirmation. The following pattern is characteristic for pyrrolo[2,1-f][1,2,4]triazine derivatives (Ref 4).
Caption: Decision matrix for selecting the optimal stationary phase based on sample complexity.
References
Restek Corporation. (2018). Beyond C18—Increase Retention of Hydrophilic Compounds Using Biphenyl Columns. Retrieved from [Link]
ChemWhat. (n.d.). Pyrrolo[1,2-f][1,2,4]triazin-4-amine Synthesis and Properties. Retrieved from [Link]
Phenomenex. (2017). Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases. Chromatography Online. Retrieved from [Link]
Liang, X., et al. (2013).[1] Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and quadrupole time-of-flight mass spectrometry. Rapid Communications in Mass Spectrometry. Retrieved from [Link]
European Pharmaceutical Review. (2012). Recent developments in the use of LCMS in process pharmaceutical chemistry. Retrieved from [Link]
A Comparative Guide to the Bioactivity of 6-Nitro vs. 6-Cyano Pyrrolotriazines in Kinase Inhibition
Introduction: The Pyrrolotriazine Scaffold and the Significance of C6 Substitution The pyrrolo[2,1-f][1][2][3]triazine scaffold is a privileged heterocyclic structure in medicinal chemistry, recognized for its versatile...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Pyrrolotriazine Scaffold and the Significance of C6 Substitution
The pyrrolo[2,1-f][1][2][3]triazine scaffold is a privileged heterocyclic structure in medicinal chemistry, recognized for its versatile biological activities.[4] Its structural resemblance to purines allows it to function as a bioisostere, effectively competing with adenosine triphosphate (ATP) for the binding sites of various kinases.[2] This has led to the development of numerous pyrrolotriazine-based compounds as potent kinase inhibitors, targeting a range of signaling pathways implicated in diseases such as cancer and inflammation.[1][4]
The biological activity of pyrrolotriazine derivatives is highly dependent on the nature and position of their substituents. The C6 position, in particular, has been a focal point for structure-activity relationship (SAR) studies, as modifications at this site can significantly influence potency, selectivity, and pharmacokinetic properties.[1] This guide provides an in-depth comparison of the bioactivity of two key C6-substituted pyrrolotriazine analogs: the 6-nitro and 6-cyano derivatives. We will explore their impact on kinase inhibition, supported by available experimental data, and provide detailed protocols for assessing their activity.
Comparative Bioactivity Analysis: 6-Nitro vs. 6-Cyano Pyrrolotriazines
The electronic properties of the substituent at the C6 position play a crucial role in modulating the inhibitory activity of the pyrrolotriazine core. Both the nitro (-NO2) and cyano (-CN) groups are strong electron-withdrawing groups, which can significantly impact the electron density of the heterocyclic ring system and its interaction with the target kinase.
6-Nitro-Pyrrolotriazines: The nitro group is a powerful electron-withdrawing substituent due to both resonance and inductive effects. Its presence can enhance the acidity of nearby protons and influence the overall electrostatic potential of the molecule. In the context of kinase inhibition, this can lead to stronger hydrogen bonding interactions with key amino acid residues in the ATP-binding pocket. A United States patent has disclosed a series of pyrrolotriazine derivatives, including those with a 6-nitro substitution, as inhibitors of tyrosine kinases such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Fibroblast Growth Factor Receptor 1 (FGFR-1). The reported half-maximal inhibitory concentration (IC50) values for this class of compounds are in the range of 0.01 to 10 µM.
6-Cyano-Pyrrolotriazines: The cyano group is another potent electron-withdrawing group, primarily through its inductive effect and its linear geometry. The nitrogen atom of the cyano group can act as a hydrogen bond acceptor, contributing to the binding affinity of the inhibitor. Like their 6-nitro counterparts, 6-cyano-pyrrolotriazine derivatives have been investigated as kinase inhibitors. The aforementioned patent also includes 6-cyano substituted pyrrolotriazines within the same class of tyrosine kinase inhibitors, with a similar IC50 range of 0.01 to 10 µM.
The similar reported potency ranges for both classes of compounds suggest that both electron-withdrawing groups are well-tolerated at the C6 position and can lead to potent kinase inhibition. The choice between a nitro and a cyano substituent in drug design may therefore depend on other factors such as synthetic accessibility, metabolic stability, and overall ADME (absorption, distribution, metabolism, and excretion) properties. For instance, nitroaromatic compounds can sometimes be susceptible to metabolic reduction, which might be a consideration in drug development.[6]
Structure-Activity Relationship at the C6 Position
Studies on various pyrrolotriazine-based kinase inhibitors have provided insights into the broader structure-activity relationships at the C6 position. For example, research on p38α MAP kinase inhibitors demonstrated that the incorporation of aryl and heteroaryl ketones at the C6 position resulted in potent and orally active compounds.[1] This suggests that the C6 position can accommodate a variety of functional groups, and that the optimal substituent may be target-dependent.
Table 1: Summary of Bioactivity Data for C6-Substituted Pyrrolotriazine Derivatives
Pyrrolotriazine-based kinase inhibitors often target key nodes in signaling pathways that are dysregulated in cancer. One of the most critical pathways is the PI3K/Akt/mTOR pathway, which plays a central role in cell growth, proliferation, survival, and metabolism.
Caption: The PI3K/Akt/mTOR signaling pathway, a key regulator of cell growth and survival.
Experimental Protocols
To evaluate and compare the bioactivity of 6-nitro and 6-cyano pyrrolotriazine derivatives, a standardized in vitro kinase assay is essential. The following is a detailed protocol for a VEGFR-2 kinase assay, a common target for this class of compounds.
This protocol is designed to measure the inhibitory activity of test compounds on VEGFR-2 kinase by quantifying the amount of ATP remaining in the reaction mixture after the kinase reaction. A decrease in kinase activity due to inhibition will result in a higher luminescence signal.
Materials:
Recombinant human VEGFR-2 enzyme
Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 2 mM DTT)
ATP
Poly(Glu, Tyr) 4:1 substrate
Test compounds (6-nitro and 6-cyano pyrrolotriazines) dissolved in DMSO
ADP-Glo™ Kinase Assay Kit (Promega) or similar
White, opaque 96-well plates
Plate reader capable of measuring luminescence
Experimental Workflow Diagram:
Caption: A typical workflow for an in vitro luminescence-based kinase assay.
Step-by-Step Procedure:
Compound Preparation: Prepare serial dilutions of the 6-nitro and 6-cyano pyrrolotriazine test compounds in DMSO. A typical starting concentration is 10 mM. Further dilute these stock solutions in kinase buffer to achieve the desired final assay concentrations. The final DMSO concentration in the assay should not exceed 1%.
Assay Plate Setup:
Add 5 µL of the diluted test compounds to the appropriate wells of a 96-well plate.
For control wells, add 5 µL of DMSO (for 100% activity) and 5 µL of a known VEGFR-2 inhibitor (positive control).
For a blank (no enzyme) control, add 5 µL of kinase buffer.
Enzyme Addition: Add 20 µL of VEGFR-2 enzyme solution (diluted in kinase buffer to the desired concentration) to all wells except the blank.
Pre-incubation: Incubate the plate at room temperature for 10 minutes to allow the compounds to interact with the enzyme.
Reaction Initiation: Prepare a master mix containing ATP and the poly(Glu, Tyr) substrate in kinase buffer. Add 25 µL of this master mix to all wells to initiate the kinase reaction. The final concentrations of ATP and substrate should be optimized for the specific enzyme batch (typically at or near the Km for ATP).
Kinase Reaction: Incubate the plate at 30°C for 60 minutes. The incubation time may need to be optimized to ensure the reaction is in the linear range.
Signal Detection:
Equilibrate the ADP-Glo™ Reagent and Kinase Detection Reagent to room temperature.
Add 50 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.
Incubate the plate at room temperature for 40 minutes.
Add 100 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal.
Incubate the plate at room temperature for 30 minutes.
Data Acquisition: Measure the luminescence signal using a plate reader.
Data Analysis:
Subtract the blank reading from all other readings.
Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.
Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.
Conclusion
Both 6-nitro and 6-cyano substituents on the pyrrolotriazine scaffold have been shown to be viable for the development of potent kinase inhibitors, particularly targeting tyrosine kinases like VEGFR-2. The strong electron-withdrawing nature of both groups likely contributes to favorable interactions within the ATP-binding pocket. While direct comparative data is limited, the available information suggests that both substitutions can lead to compounds with low micromolar to nanomolar inhibitory activity. The ultimate choice between these two functional groups in a drug discovery program will likely be influenced by a combination of factors including synthetic tractability, metabolic stability, and the specific requirements of the target kinase. The provided experimental protocol offers a robust framework for the direct, head-to-head comparison of these and other C6-substituted pyrrolotriazine derivatives, which will be crucial for elucidating more detailed structure-activity relationships and advancing the development of this promising class of kinase inhibitors.
References
Wrobleski, S. T., et al. (2008). Synthesis and SAR of new pyrrolo[2,1-f][1][2][3]triazines as potent p38 alpha MAP kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(8), 2739-2744.
Sharma, B. K., et al. (2010). Quantitative Structure-Activity Relationship Study on Pyrrolotriazine Derivatives as Met Kinase Inhibitors. Asian Journal of Chemistry, 22(10), 8231-8245.
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A Comparative Guide to the Structural Characterization of 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one
A Comparative Guide to the Structural Characterization of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one In the landscape of modern drug discovery and materials science, the precise determination of a molecule's three-d...
Author: BenchChem Technical Support Team. Date: February 2026
A Comparative Guide to the Structural Characterization of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one
In the landscape of modern drug discovery and materials science, the precise determination of a molecule's three-dimensional structure is non-negotiable. It is the foundational blueprint that dictates biological activity, physical properties, and patentability. For novel heterocyclic compounds such as 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one, a derivative of a scaffold seen in promising antiviral and anticancer agents, this structural elucidation is of paramount importance.[4][5] This guide provides an in-depth comparison of the primary and alternative methods for the structural characterization of this molecule, with a focus on the gold-standard technique: Single-Crystal X-ray Diffraction (SCXRD).
The pyrrolo[2,1-f][1][2][3]triazine core is a key structural motif in several biologically active compounds, including the FDA-approved drug Brivanib and the investigational antiviral Remdesivir.[5] The introduction of a nitro group at the 6-position is anticipated to significantly modulate the electronic properties and intermolecular interactions of the parent molecule, making a definitive structural analysis essential for understanding its potential as a therapeutic agent or functional material.
The Gold Standard: Single-Crystal X-ray Diffraction (SCXRD)
Single-Crystal X-ray Diffraction (SCXRD) stands as the unequivocal gold standard for determining the precise atomic arrangement within a crystalline solid.[6] It provides unambiguous data on bond lengths, bond angles, and the overall molecular geometry, which are critical for understanding the chemical and physical properties of a compound.[7][8]
The power of SCXRD lies in its ability to generate a detailed three-dimensional electron density map of the molecule, from which the positions of individual atoms can be refined to a high degree of precision.[7] For a molecule like 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one, SCXRD can definitively establish the planarity of the fused ring system, the conformation of the nitro group, and the nature of intermolecular interactions, such as hydrogen bonding and π-π stacking, in the solid state.[9][10]
Experimental Workflow: A Self-Validating System
The SCXRD workflow is a multi-step process designed to ensure the highest level of accuracy and trustworthiness. Each stage provides a quality control checkpoint, making the final structural model a self-validating result.
1. Crystallization: The Critical First Step
The primary prerequisite for SCXRD is the growth of high-quality single crystals.[11] This can often be the most challenging and time-consuming part of the process. For 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one, a range of crystallization techniques should be explored, including slow evaporation from various solvents, vapor diffusion, and cooling of a saturated solution.[11] The ideal crystal should be transparent, have well-defined faces, and be free of cracks or other defects when viewed under a microscope.[11] A suitable size for a modern diffractometer is typically in the range of 0.1 to 0.3 mm in all dimensions.[11]
2. Data Collection
A suitable single crystal is mounted on a goniometer and cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations and protect against radiation damage. The crystal is then rotated in a highly focused beam of X-rays. As the X-rays pass through the crystal, they are diffracted by the electron clouds of the atoms, producing a pattern of spots of varying intensities that are recorded on a detector.[7]
3. Structure Solution and Refinement
The collected diffraction data are processed to determine the unit cell dimensions and space group of the crystal. The initial positions of the atoms are determined using direct methods or Patterson techniques.[3] This initial model is then refined against the experimental data using least-squares methods to optimize the atomic coordinates, thermal parameters, and occupancy. The quality of the final model is assessed by the R-factor, which should ideally be below 5% for a well-resolved small molecule structure.[6]
A Comparative Analysis of Characterization Techniques
While SCXRD provides the most definitive structural information, it is not always feasible to obtain suitable single crystals. In such cases, or to provide complementary information, a suite of other analytical techniques can be employed.
Technique
Principle
Information Provided
Advantages
Limitations
Single-Crystal XRD (SCXRD)
Diffraction of X-rays by a single crystal.
Precise 3D atomic coordinates, bond lengths, bond angles, absolute configuration, intermolecular interactions.[7][8]
Unambiguous and highly detailed structural information.[8]
Requires high-quality single crystals, which can be difficult to grow.[6]
Powder XRD (PXRD)
Diffraction of X-rays by a polycrystalline powder.
Crystal system, unit cell parameters, phase purity, crystallite size.[12]
Rapid analysis of bulk material, does not require single crystals.[13]
Provides averaged structural information, difficult to solve complex structures from powder data alone.[13][14]
NMR Spectroscopy (¹H, ¹³C, 2D)
Nuclear spin transitions in a magnetic field.
Connectivity of atoms, chemical environment of nuclei, relative stereochemistry.[15][16]
Powerful for structure elucidation in solution, does not require crystalline material.[1][2]
Does not provide precise bond lengths or angles, interpretation can be complex for intricate molecules.[17]
Mass Spectrometry (MS)
Ionization of molecules and separation by mass-to-charge ratio.
Molecular weight, elemental composition (with high resolution MS).
High sensitivity, provides molecular formula information.
Does not provide information on connectivity or stereochemistry.
Computational Modeling (DFT)
Quantum mechanical calculations to predict molecular properties.
Can provide insights into structures that are difficult to study experimentally, can complement experimental data.[19]
Predictions are model-dependent and require experimental validation.[18]
Micro-Electron Diffraction (MicroED)
Diffraction of electrons by nanocrystals.
Provides similar structural information to SCXRD from much smaller crystals.[20]
Can be used on crystals that are too small for SCXRD.[21][22]
A newer technique that is less widely available, can be sensitive to sample damage.[21]
Synergistic Approaches for Comprehensive Characterization
For a robust and irrefutable structural assignment of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one, a synergistic approach combining several of these techniques is recommended.
Workflow for Comprehensive Structural Elucidation
Caption: A workflow diagram illustrating the synergistic approach to the structural elucidation of a novel compound.
Detailed Experimental Protocols
Protocol 1: Single-Crystal X-ray Diffraction
Crystal Screening and Selection: Screen crystals grown under various conditions using a polarizing microscope to identify a single, well-formed crystal with sharp extinctions.[11]
Mounting: Carefully mount the selected crystal on a cryo-loop.
Data Collection: Mount the loop on the diffractometer. Cool the crystal to 100 K. Center the crystal in the X-ray beam. Perform an initial unit cell determination. Collect a full sphere of diffraction data using a series of ω and φ scans.[9]
Data Reduction: Integrate the raw diffraction images and apply corrections for absorption.[9]
Structure Solution and Refinement: Solve the structure using a program like SHELXT and refine the model against the data using SHELXL.[23] Anisotropic displacement parameters should be used for all non-hydrogen atoms. Hydrogen atoms should be placed in calculated positions and refined using a riding model.
Protocol 2: NMR Spectroscopy for Structural Confirmation
Sample Preparation: Dissolve ~5-10 mg of the purified compound in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆).
¹H NMR: Acquire a standard one-dimensional proton NMR spectrum.
¹³C NMR: Acquire a proton-decoupled carbon-13 NMR spectrum. A DEPT-135 experiment can be run to differentiate between CH, CH₂, and CH₃ groups.[16]
2D NMR:
COSY (Correlation Spectroscopy): To identify proton-proton spin systems.[15]
HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.[15]
HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations between protons and carbons (2-3 bonds), which is crucial for piecing together the molecular skeleton.[15]
Data Analysis: Integrate and analyze all spectra to assign all proton and carbon signals and confirm the connectivity of the molecule.
Conclusion
The definitive structural characterization of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one is best achieved through Single-Crystal X-ray Diffraction, which provides an unparalleled level of detail and accuracy. However, a comprehensive understanding of a new chemical entity necessitates a multi-technique approach. By complementing SCXRD with data from Powder XRD, NMR spectroscopy, and computational modeling, researchers can build a complete and robust picture of the molecule's structure in both the solid and solution states. This integrated strategy not only validates the primary findings but also provides a deeper insight into the physicochemical properties that will govern the compound's future applications in drug development and materials science.
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A Comparative Guide to Purity Assessment Methods for 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one
This guide provides a comprehensive comparison of analytical methodologies for determining the purity of 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one, a heterocyclic compound of interest in pharmaceutical and chemical research...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive comparison of analytical methodologies for determining the purity of 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one, a heterocyclic compound of interest in pharmaceutical and chemical research. Given the critical impact of purity on therapeutic efficacy, safety, and regulatory compliance, a robust analytical strategy is paramount. This document delves into the principles, practical implementation, and comparative performance of key analytical techniques, offering field-proven insights to guide researchers and drug development professionals in establishing a self-validating purity assessment workflow.
Introduction: The Criticality of Purity in Drug Development
The purity of an active pharmaceutical ingredient (API) is a critical quality attribute that directly influences its safety and efficacy. Impurities, even at trace levels, can exhibit undesirable pharmacological or toxicological effects. For a novel entity like 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one, a thorough understanding and control of its impurity profile are essential throughout the drug development lifecycle. The International Council for Harmonisation (ICH) guidelines, particularly ICH Q3A(R2), provide a framework for identifying and qualifying impurities in new drug substances.
This guide will explore and compare the primary analytical techniques for purity determination: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Differential Scanning Calorimetry (DSC). Each method offers unique advantages and is often used in a complementary fashion to build a comprehensive purity profile.
High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis
HPLC, particularly in its reverse-phase mode, is the cornerstone of purity assessment for non-volatile and thermally labile compounds like 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one. Its high resolution, sensitivity, and adaptability make it ideal for separating the main compound from structurally similar impurities.
The Rationale Behind Method Development
The selection of an appropriate HPLC method is driven by the physicochemical properties of the target molecule. The presence of the polar triazinone ring, the moderately polar pyrrole moiety, and the electron-withdrawing nitro group suggests that reverse-phase chromatography will be the most effective separation mode. A C18 stationary phase is a logical starting point due to its versatility and wide availability.
The choice of mobile phase and detector is equally critical. A combination of water and a polar organic solvent like acetonitrile or methanol is typically used. The inclusion of a buffer is often necessary to control the ionization state of the molecule and ensure reproducible retention times. Given the presence of the nitroaromatic chromophore, a UV-Vis or Diode-Array Detector (DAD) is highly suitable for detection, offering both sensitivity and spectral information that can aid in peak identification.
Experimental Protocol: Reverse-Phase HPLC for Purity Determination
Objective: To separate and quantify 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one from its potential process-related impurities and degradation products.
Instrumentation:
HPLC system with a quaternary pump, autosampler, column thermostat, and DAD.
C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size).
Reagents:
Acetonitrile (HPLC grade)
Methanol (HPLC grade)
Water (Type I, 18.2 MΩ·cm)
Formic acid (or other suitable buffer)
Procedure:
Mobile Phase Preparation:
Mobile Phase A: 0.1% Formic acid in Water
Mobile Phase B: 0.1% Acetonitrile
Standard and Sample Preparation:
Prepare a stock solution of the reference standard in a suitable solvent (e.g., acetonitrile/water mixture).
Prepare sample solutions at a similar concentration.
Chromatographic Conditions:
Flow rate: 1.0 mL/min
Column Temperature: 30 °C
Injection Volume: 5 µL
Detection Wavelength: Set to the λmax of the nitroaromatic chromophore (determined by UV scan), with DAD collecting data from 200-400 nm.
.
Data Analysis:
Integrate all peaks in the chromatogram.
Calculate the purity of the main peak as a percentage of the total peak area.
Workflow Diagram
Caption: HPLC Purity Analysis Workflow.
Gas Chromatography (GC): A Complementary Orthogonal Technique
Gas Chromatography is a powerful technique for separating and analyzing volatile and thermally stable compounds. While the suitability of GC for 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one needs to be experimentally verified due to the potential for thermal degradation of the nitro group, it can serve as an excellent orthogonal method to HPLC, particularly for identifying non-polar and volatile impurities not easily detected by reverse-phase HPLC.
Methodological Considerations
A key consideration for GC analysis is the thermal stability of the analyte. A preliminary thermogravimetric analysis (TGA) can provide valuable information on the decomposition temperature. If the compound is sufficiently stable, a GC-MS (Gas Chromatography-Mass Spectrometry) method can provide both separation and structural information about impurities. The use of a mass spectrometer as a detector offers high sensitivity and specificity.
Experimental Protocol: GC-MS for Volatile Impurity Profiling
Objective: To identify and quantify volatile and semi-volatile impurities.
Instrumentation:
GC system with a split/splitless injector and a mass spectrometer detector.
A mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane).
Procedure:
Injector and Oven Program:
Injector Temperature: 250 °C (or optimized based on thermal stability).
Oven Program: Start at a low temperature (e.g., 50 °C), ramp to a high temperature (e.g., 300 °C).
Mass Spectrometer Conditions:
Ionization Mode: Electron Ionization (EI) at 70 eV.
Scan Range: m/z 40-500.
Data Analysis:
Identify peaks corresponding to impurities.
Use the NIST library to tentatively identify unknown peaks based on their mass spectra.
Nuclear Magnetic Resonance (NMR) Spectroscopy: A Quantitative Approach
Quantitative NMR (qNMR) is a primary analytical method that can determine the purity of a substance without the need for a reference standard of the analyte itself. It relies on the principle that the signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.
The Power of qNMR
By integrating the signals of the target compound and comparing them to the integral of a certified internal standard of known purity and concentration, the absolute purity of the target compound can be determined. This technique is particularly valuable for qualifying in-house primary standards. ¹H NMR is most commonly used for qNMR due to its high sensitivity and the near 100% natural abundance of the proton nucleus.
Experimental Protocol: ¹H qNMR for Absolute Purity Determination
Objective: To determine the absolute purity of 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one.
Instrumentation:
High-field NMR spectrometer (e.g., 400 MHz or higher).
Reagents:
Deuterated solvent (e.g., DMSO-d₆).
Certified internal standard (e.g., maleic acid, dimethyl sulfone).
Procedure:
Sample Preparation:
Accurately weigh the sample and the internal standard into a vial.
Dissolve in a known volume of deuterated solvent.
NMR Acquisition:
Acquire a quantitative ¹H NMR spectrum with a long relaxation delay (D1) to ensure full relaxation of all protons.
Data Processing:
Carefully integrate a well-resolved signal from the analyte and a signal from the internal standard.
Purity Calculation:
Use the following formula to calculate the purity:
Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std
Where: I = integral value, N = number of protons for the integrated signal, M = molar mass, m = mass, P = purity of the standard.
Differential Scanning Calorimetry (DSC): Assessing Purity via Thermal Properties
DSC is a thermoanalytical technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference. For a pure crystalline substance, a sharp melting endotherm is observed at its melting point. The presence of impurities broadens this melting peak and lowers the melting point.
The van't Hoff Relationship
The principle behind DSC purity determination is described by the van't Hoff equation, which relates the melting point depression of a substance to the mole fraction of impurities. This method is best suited for high-purity (typically >98.5%) crystalline materials and assumes that the impurities are soluble in the molten primary component and insoluble in the solid phase.
High resolution, high sensitivity, applicable to a wide range of compounds, provides spectral data (DAD)
Requires a reference standard for quantification, may not detect co-eluting peaks
GC-MS
Chromatographic separation based on volatility and boiling point
Analysis of volatile and semi-volatile impurities
High efficiency, provides structural information (MS), excellent for orthogonal testing
Not suitable for non-volatile or thermally labile compounds
qNMR
Signal intensity is proportional to the number of nuclei
Absolute purity determination, reference standard characterization
Primary method (no analyte standard needed), highly accurate and precise, provides structural information
Lower sensitivity than chromatographic methods, requires a high-field NMR spectrometer
DSC
Measurement of melting point depression due to impurities
Purity assessment of high-purity crystalline solids
Fast, requires small sample amounts, no solvent needed
Only applicable to crystalline materials, less accurate for low purity samples, assumes ideal eutectic behavior
Logical Workflow for Comprehensive Purity Assessment
A robust purity assessment strategy should integrate these techniques in a logical sequence.
Caption: Integrated Purity Assessment Workflow.
Conclusion
The purity assessment of 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one requires a multi-faceted analytical approach. While HPLC serves as the primary tool for routine analysis and impurity profiling, orthogonal techniques like GC-MS are essential for detecting impurities with different physicochemical properties. For establishing an in-house reference standard, qNMR is the gold standard for determining absolute purity. DSC provides a valuable, rapid check for high-purity crystalline materials. By combining these methods, researchers and drug development professionals can build a comprehensive and reliable purity profile, ensuring the quality and safety of this novel compound.
References
International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). ICH; 2006. [Link]
United States Pharmacopeia. General Chapter <1086> Impurities in Drug Substances and Drug Products. USP. [Link] (Note: Access to USP content is typically subscription-based).
Validation
Introduction: The Role of IR Spectroscopy in Heterocyclic Drug Development
An In-Depth Technical Guide to the Infrared Spectroscopy of Nitro-Pyrrolotriazines Infrared (IR) spectroscopy is an indispensable analytical technique in modern organic chemistry and drug development. It provides a rapid...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Infrared Spectroscopy of Nitro-Pyrrolotriazines
Infrared (IR) spectroscopy is an indispensable analytical technique in modern organic chemistry and drug development. It provides a rapid, non-destructive method for identifying functional groups within a molecule, effectively generating a unique "molecular fingerprint."[1][2] The principle is based on the absorption of infrared radiation by a molecule, which excites specific vibrational modes within its covalent bonds, such as stretching and bending.[1][2][3] For researchers working with complex heterocyclic scaffolds like pyrrolotriazines, IR spectroscopy is a first-line technique to confirm the successful incorporation of key functional groups, such as the nitro (NO₂) group, which is a common pharmacophore and a versatile synthetic handle.
This guide provides a detailed analysis of the characteristic IR absorption peaks for the nitro group when attached to a pyrrolotriazine core. We will compare these signatures to other nitro compounds, discuss the electronic factors influencing peak positions, and provide a robust experimental protocol for acquiring high-quality spectral data.
The Vibrational Signature of the Nitro Group
The nitro group is one of the most readily identifiable functional groups in IR spectroscopy due to the highly polar nature of its N-O bonds.[4] This polarity results in a large change in dipole moment during vibration, leading to two distinct, strong, and sharp absorption bands.[4][5] These bands arise from the coupled stretching vibrations of the two N-O bonds:
Asymmetric Stretch (ν_as): In this mode, one N-O bond stretches while the other compresses. This is the higher frequency vibration.
Symmetric Stretch (ν_s): Here, both N-O bonds stretch and compress in phase. This is the lower frequency vibration.
A third, less intense band corresponding to the C-N stretching vibration can also be observed.[4][5]
Comparison of Nitro Group Peaks: The Influence of the Pyrrolotriazine Ring
The precise frequencies of the NO₂ stretching vibrations are highly sensitive to the electronic environment of the molecule, particularly conjugation and the inductive effects of neighboring atoms.[5] This allows us to draw comparisons between different classes of nitro compounds.
Compound Class
Asymmetric NO₂ Stretch (ν_as) (cm⁻¹)
Symmetric NO₂ Stretch (ν_s) (cm⁻¹)
C-N Stretch (cm⁻¹)
Key Influencing Factors
Aliphatic Nitroalkanes
~1550
~1365
Variable
Localized electronic environment; no conjugation.[6][7]
Aromatic Nitroarenes
1550 - 1475
1360 - 1290
890 - 835
Conjugation with the aromatic ring delocalizes electron density, weakening the N-O bonds and lowering the vibrational frequency (red shift) compared to aliphatic compounds.[5][6]
Nitro-Pyrrolotriazines
1550 - 1490 (predicted)
1360 - 1300 (predicted)
~890 - 840 (predicted)
The electron-withdrawing nature of the nitrogen atoms in the heterocyclic pyrrolotriazine ring system reduces conjugation with the NO₂ group. This strengthens the N-O bonds, shifting the peaks to slightly higher wavenumbers (blue shift) compared to simple nitroarenes like nitrobenzene.[5] The presence of multiple heteroatoms enhances the overall infrared activity in this region.[8]
Causality of Peak Shifts: The pyrrolotriazine core is an electron-deficient aromatic system due to the presence of multiple electronegative nitrogen atoms. These atoms exert a strong inductive electron-withdrawing effect. When a nitro group is attached, the ring competes for electron density, reducing the resonance interaction between the nitro group and the ring.[5] This reduced conjugation leads to N-O bonds with more double-bond character compared to those in a simple nitroarene, thus requiring more energy to stretch and shifting the absorption bands to a higher frequency.[5]
Experimental Protocol: Acquiring a High-Quality ATR-FTIR Spectrum
Attenuated Total Reflectance (ATR) is the preferred sampling technique for modern Fourier Transform Infrared (FTIR) spectroscopy, especially in a drug development setting.[9][10] Its primary advantage is the ability to analyze solid or liquid samples directly with minimal to no preparation, yielding high-quality, reproducible spectra.[11]
Methodology
Instrument Preparation:
Ensure the ATR-FTIR spectrometer is powered on and has completed its startup diagnostics.[1]
The ATR crystal (typically diamond or zinc selenide) must be impeccably clean. Clean the crystal surface by wiping it with a soft, lint-free cloth dampened with a volatile, IR-transparent solvent (e.g., reagent-grade isopropanol or acetone). Allow the solvent to fully evaporate.[12]
Background Spectrum Acquisition:
With the clean, empty ATR crystal, lower the anvil or press to ensure consistent pressure conditions.
Acquire a background spectrum. This critical step measures the ambient atmosphere (CO₂, H₂O) and the instrument's optical bench, allowing the software to subtract these signals from the final sample spectrum.[13]
Sample Application:
For solid samples , place a small amount (typically just enough to cover the crystal surface, ~1-2 mg) directly onto the center of the ATR crystal.
Lower the press arm onto the sample to apply firm, consistent pressure. This ensures intimate contact between the sample and the crystal, which is essential for a strong signal. The use of a torque-limiting press is recommended to ensure reproducibility.
Sample Spectrum Acquisition:
Initiate the sample scan. The instrument will collect a series of interferograms, which are then converted via a Fourier Transform into the final spectrum of absorbance or transmittance versus wavenumber (cm⁻¹).[14]
Data Analysis and Cleaning:
After the scan is complete, raise the press and carefully clean the sample material from the crystal using the method described in Step 1.
Examine the collected spectrum. Identify the strong, characteristic peaks in the 1600-1300 cm⁻¹ region.
Confirm the presence of the asymmetric (ν_as) and symmetric (ν_s) NO₂ stretching bands within the expected ranges for nitro-heterocyclic compounds.[4][7] Note any shifts and correlate them with the electronic properties of other substituents on the pyrrolotriazine ring.
Workflow for IR Spectral Analysis
The following diagram illustrates the logical workflow from sample handling to final structural confirmation.
Caption: Workflow for ATR-FTIR analysis of nitro-pyrrolotriazine compounds.
Conclusion
IR spectroscopy serves as a powerful and efficient tool for the structural characterization of nitro-substituted pyrrolotriazines. The nitro group provides a clear and intense spectral signature characterized by its asymmetric and symmetric stretching vibrations. By understanding how the electron-deficient nature of the pyrrolotriazine ring influences these vibrational frequencies—typically causing a slight blue shift compared to simple nitroarenes—researchers can confidently confirm the presence and electronic environment of this crucial functional group. The use of modern ATR-FTIR techniques further streamlines this analysis, providing reliable data with minimal effort, thereby accelerating the drug discovery and development process.
References
Spectroscopy. (2020, September 01). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Retrieved from [Link]
University of Colorado Boulder. (n.d.). Characteristic Infrared Absorption Bands of Functional Groups. Retrieved from [Link]
eGyanKosh. (n.d.). EXPT. 7 CHARACTERISATION OF FUNCTIONAL GROUPS USING IR SPECTROSCOPY. Retrieved from [Link]
ACS Publications. (2003, February 12). Infrared Spectroscopy of Matrix-Isolated Polycyclic Aromatic Compounds and Their Ions. 6. Polycyclic Aromatic Nitrogen Heterocycles. The Journal of Physical Chemistry A. Retrieved from [Link]
Michigan State University. (n.d.). Infrared Spectroscopy. Retrieved from [Link]
Mettler Toledo. (n.d.). ATR-FTIR Spectroscopy Basics. Retrieved from [Link]
Chemistry LibreTexts. (2020, June 29). Infrared Spectroscopy. Retrieved from [Link]
ResearchGate. (2008, August 21). The Rotation of the Nitro and Formyl Groups Relative to the Aromatic Ring in Some ortho-nitroarylaldehydes. Retrieved from [Link]
Specac Ltd. (n.d.). Everything You Need to Know About ATR-FTIR Spectroscopy. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). PROTOCOL FOR THE USE OF EXTRACTIVE FOURIER TRANSFORM INFRARED (FTIR) SPECTROMETRY FOR THE ANALYSES OF GASEOUS EMISSIONS. Retrieved from [Link]
University of Tennessee at Martin. (n.d.). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory Part I: Fundamentals and Examples. Retrieved from [Link]
Comparative Stability Analysis: 6-Nitropyrrolo[2,1-f]triazin-4(3H)-one versus Remdesivir Intermediate GS-441524
Comparative Stability Analysis: 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one versus Remdesivir Intermediate GS-441524 In the landscape of modern drug discovery, the chemical stability of lead compounds and their synth...
Author: BenchChem Technical Support Team. Date: February 2026
Comparative Stability Analysis: 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one versus Remdesivir Intermediate GS-441524
In the landscape of modern drug discovery, the chemical stability of lead compounds and their synthetic intermediates is a cornerstone of successful pharmaceutical development. A molecule's ability to withstand various environmental stresses dictates its shelf-life, formulation strategies, and ultimately, its viability as a therapeutic agent. This guide provides a detailed comparative stability analysis of two key heterocyclic compounds: 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one, a representative of a privileged scaffold in medicinal chemistry, and GS-441524, the principal nucleoside intermediate in the synthesis of the FDA-approved antiviral drug, Remdesivir.
While direct comparative experimental data is scarce, this guide synthesizes available information and established principles of physical organic chemistry to offer a scientifically grounded assessment. Furthermore, we provide robust, detailed protocols for key stability-indicating assays to empower researchers to conduct their own direct comparisons.
Molecular Structures and Inherent Electronic Properties
A molecule's intrinsic stability is fundamentally linked to its structure. The electronic nature of the core scaffold and its substituents dictates susceptibility to degradation pathways.
6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one features the pyrrolo[2,1-f][1][2][3]triazine core, a scaffold found in several clinically relevant drugs.[4] The key feature of this particular analogue is the presence of a nitro group (-NO2) at the C6 position. The nitro group is a powerful electron-withdrawing group, which significantly influences the electron density distribution across the heterocyclic ring system.[5] This electronic pull can render the ring more susceptible to nucleophilic attack, potentially lowering its stability under basic conditions. Conversely, the resonance stabilization afforded by the nitro group might impact its thermal and photolytic degradation pathways.
GS-441524 , chemically known as (2R,3R,4S,5R)-2-(4-aminopyrrolo[2,1-f][1][2][3]triazin-7-yl)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-carbonitrile, is the parent nucleoside of Remdesivir.[6] Its structure combines the same pyrrolotriazine core, but with a C-glycosidically linked ribose mimic. This complex, poly-hydroxylated side chain, along with the amino group at the C4 position, presents a different electronic and steric profile. The amino group is electron-donating, which generally enhances the stability of the heterocyclic system against certain degradation pathways compared to an unsubstituted or electron-deficient ring.
A Senior Application Scientist's Guide to Validating Synthesis Routes for 6-Substituted Pyrrolotriazines
For Researchers, Scientists, and Drug Development Professionals The pyrrolo[2,1-f][1][2][3]triazine scaffold is a privileged heterocyclic motif in modern medicinal chemistry, forming the core of notable therapeutic agent...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
The pyrrolo[2,1-f][1][2][3]triazine scaffold is a privileged heterocyclic motif in modern medicinal chemistry, forming the core of notable therapeutic agents. Its strategic importance necessitates robust and versatile synthetic routes to enable the exploration of chemical space and the development of new drug candidates. This guide provides an in-depth comparison of validated synthesis routes for 6-substituted pyrrolotriazines, offering field-proven insights into experimental choices, detailed protocols, and comparative data to inform your synthetic strategy.
Core Synthesis Strategies: A Comparative Overview
The construction of the pyrrolo[2,1-f][1][2][3]triazine ring system can be broadly categorized into several key approaches, each with distinct advantages and limitations. The choice of a particular route will often depend on the desired substitution pattern, scalability, and the availability of starting materials. A 2021 review classifies these synthetic methods into six main categories, providing a useful framework for comparison.[4]
A prevalent strategy involves the initial construction of a substituted pyrrole ring, followed by the annulation of the triazine ring.[4] This approach offers a high degree of flexibility in introducing substituents on the pyrrole core. Alternatively, the synthesis can commence from a pre-formed triazine ring, with subsequent formation of the fused pyrrole ring.
For the crucial introduction of substituents at the 6-position, palladium-catalyzed cross-coupling reactions are indispensable tools, allowing for the formation of carbon-carbon and carbon-nitrogen bonds with high efficiency and functional group tolerance.
Palladium-Catalyzed C-6 Functionalization: The Gateway to Diversity
The 6-position of the pyrrolotriazine core is a key site for modification to modulate the pharmacological properties of these compounds.[5] Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions, are the methods of choice for introducing a wide array of substituents at this position, starting from a 6-halo-pyrrolotriazine intermediate.
Suzuki-Miyaura Coupling for C-C Bond Formation
The Suzuki-Miyaura coupling is a powerful method for the synthesis of 6-aryl- or 6-heteroaryl-pyrrolotriazines.[6] The reaction involves the coupling of a 6-halopyrrolotriazine with a boronic acid or ester in the presence of a palladium catalyst and a base.[7]
Causality Behind Experimental Choices: The choice of catalyst, ligand, base, and solvent is critical for a successful Suzuki-Miyaura coupling. The catalytic cycle involves the oxidative addition of the aryl halide to the Pd(0) species, followed by transmetalation with the organoboron reagent and reductive elimination to yield the coupled product and regenerate the catalyst.[7] The base is required to activate the organoboron species for transmetalation. The ligand stabilizes the palladium catalyst and influences its reactivity and selectivity.
Suzuki-Miyaura Catalytic Cycle
Buchwald-Hartwig Amination for C-N Bond Formation
The Buchwald-Hartwig amination is a versatile method for the synthesis of 6-amino-pyrrolotriazines, which are important intermediates and bioactive molecules themselves.[8] The reaction couples a 6-halopyrrolotriazine with a primary or secondary amine in the presence of a palladium catalyst, a phosphine ligand, and a base.[9]
Causality Behind Experimental Choices: The catalytic cycle for the Buchwald-Hartwig amination is similar to that of the Suzuki-Miyaura coupling, involving oxidative addition, amine coordination and deprotonation, and reductive elimination.[8][10] The choice of a bulky, electron-rich phosphine ligand is often crucial to promote the reductive elimination step and prevent catalyst deactivation. The base plays a key role in deprotonating the amine, making it a more potent nucleophile.
Buchwald-Hartwig Amination Catalytic Cycle
Comparative Data on Synthesis Routes
The following table summarizes key performance indicators for different synthetic approaches to 6-substituted pyrrolotriazines, based on literature data. This allows for a direct comparison of the various methodologies.
Excellent functional group tolerance, wide availability of boronic acids.
Potential for catalyst poisoning by nitrogen heterocycles.
Route 4: Buchwald-Hartwig Amination
6-Halopyrrolotriazine
Pd-catalyzed C-N coupling
60-90%
Scalable
Broad scope of amines can be used.
Requires careful selection of ligand and base.
Validated Experimental Protocols
The following are detailed, step-by-step methodologies for key transformations in the synthesis of 6-substituted pyrrolotriazines. These protocols are designed to be self-validating, with clear endpoints and characterization data.
Synthesis of the Pyrrolo[2,1-f][1][2][3]triazine Core from Pyrrole
This two-step, one-pot procedure provides an efficient route to the core pyrrolotriazine scaffold.[11]
Synthesis of the Pyrrolotriazine Core from Pyrrole
Step 1: Cyanation of Pyrrole
To a stirred solution of pyrrole in a suitable solvent, add a Vilsmeier-Haack type reagent (e.g., generated from phosphorus oxychloride and dimethylformamide) at a controlled temperature.
After the reaction is complete, quench the reaction mixture carefully with an aqueous solution of hydroxylamine.
Extract the product, 2-cyanopyrrole, with an organic solvent, and purify by crystallization or chromatography.
Step 2: N-Amination and Cyclization
To a solution of 2-cyanopyrrole in an appropriate solvent (e.g., DMF), add a strong base such as sodium hydride (NaH) at low temperature to deprotonate the pyrrole nitrogen.
Add an aminating agent, such as chloramine (NH₂Cl), to the reaction mixture.
After the amination is complete, add formamidine acetate and heat the reaction mixture to effect cyclization to the pyrrolotriazine ring system.
Isolate the product, pyrrolo[2,1-f][1][2][3]triazin-4-amine, by filtration and purify by recrystallization.
Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. For pyrrolo[2,1-f][1][2][3]triazin-4-amine, characteristic signals in the ¹H NMR spectrum include a singlet for the triazine proton and distinct signals for the pyrrole protons.[1]
Palladium-Catalyzed Suzuki-Miyaura Coupling of a 6-Bromopyrrolotriazine
This protocol describes a general procedure for the synthesis of a 6-arylpyrrolotriazine.
Materials:
6-Bromo-pyrrolotriazine derivative
Arylboronic acid
Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))
Base (e.g., K₂CO₃, Cs₂CO₃)
Solvent (e.g., dioxane/water, toluene)
Procedure:
In a reaction vessel purged with an inert gas (e.g., argon or nitrogen), combine the 6-bromo-pyrrolotriazine, arylboronic acid (1.2-1.5 equivalents), palladium catalyst (1-5 mol%), and base (2-3 equivalents).
Add the degassed solvent system.
Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent.
Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.
Characterization: The structure of the 6-arylpyrrolotriazine product should be confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS). The disappearance of the starting 6-bromopyrrolotriazine and the appearance of new aromatic signals corresponding to the coupled aryl group in the NMR spectra are indicative of a successful reaction. For example, in the ¹H NMR spectrum of a 6-aryl derivative, one would expect to see characteristic multiplets for the newly introduced aryl ring.[1]
Conclusion and Future Outlook
The synthetic routes to 6-substituted pyrrolotriazines have evolved significantly, providing medicinal chemists with a powerful toolkit to explore this important class of compounds. The choice of a particular synthetic strategy will be guided by the specific target molecule and the desired scale of the synthesis. Palladium-catalyzed cross-coupling reactions, in particular, offer a highly versatile and efficient means of introducing a wide range of substituents at the 6-position, enabling the fine-tuning of biological activity. As our understanding of the biological targets of pyrrolotriazines continues to grow, the development of even more efficient, selective, and sustainable synthetic methodologies will remain a key area of research.
References
Mochulskaia, N. N.; et al. Bioactive Pyrrolo[2,1-f][1][2][3]triazines: Synthesis, Molecular Docking, In Vitro Cytotoxicity Assay and Antiviral Studies. Molecules2023 , 28 (23), 7751. [Link]
Ge, T.; Cintrat, J.-C. Pyrrolotriazinone as an Underexplored Scaffold in Drug Discovery. Pharmaceuticals2021 , 14 (12), 1275. [Link]
Shaikh, A.; et al. Synthetic strategies for pyrrolo[2,1-f][1][2][3]triazine: the parent moiety of antiviral drug remdesivir. Molecular Diversity2021 , 25, 1863-1881. [Link]
Zhang, Y.; et al. Synthesis and Antiproliferative Activities of Novel Pyrrolotriazine Derivatives. Chinese Journal of Organic Chemistry2018 , 38 (9), 2427-2436. [Link]
Ott, G. R.; et al. Discovery and Process Synthesis of Novel 2,7-Pyrrolo[2,1-f][1][2][3]triazines. Organic Process Research & Development2012 , 16 (11), 1757-1766. [Link]
Shi, D.; et al. Exploration of novel pyrrolo[2,1-f][1][2][3]triazine derivatives with improved anticancer efficacy as dual inhibitors of c-Met/VEGFR-2. European Journal of Medicinal Chemistry2018 , 158, 62-77. [Link]
U.S. Patent Application No. 18/596,654, published May 30, 2024.
Kim, K. S.; et al. Synthesis and SAR of pyrrolotriazine-4-one based Eg5 inhibitors. Bioorganic & Medicinal Chemistry Letters2006 , 16 (15), 3937-3942. [Link]
Snead, D. R.; et al. Expanding Access to Remdesivir via an Improved Pyrrolotriazine Synthesis. Organic Process Research & Development2020 , 24 (9), 1794-1798. [Link]
Kinzel, T.; et al. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society2010 , 132 (40), 14073-14075. [Link]
Öcal, N.; et al. Design and synthesis of pyrrolotriazepine derivatives: an experimental and computational study. Turkish Journal of Chemistry2015 , 39, 829-844. [Link]
Nayyar, A.; et al. Synthesis of pyrrole and substituted pyrroles (Review). Journal of Chemical and Pharmaceutical Research2015 , 7 (10), 803-810. [Link]
Sotor, P.; et al. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry2021 , 86 (24), 18016-18028. [Link]
ResearchGate. Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction. [Link]
Reddy, L. M.; et al. Facile and Scalable Methodology for the Pyrrolo[2,1-f][1][2][3]triazine of Remdesivir. Organic Process Research & Development2022 , 26 (1), 126-132. [Link]
Baumann, M.; Baxendale, I. R. An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein Journal of Organic Chemistry2013 , 9, 2265-2319. [Link]
Schroeder, G. M.; et al. Identification of pyrrolo[2,1-f][1][2][3]triazine-based inhibitors of Met kinase. Bioorganic & Medicinal Chemistry Letters2008 , 18 (16), 4647-4651. [Link]
Zhang, L.; et al. Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science2021 , 12 (1), 293-301. [Link]
Magano, J.; Dunetz, J. R. The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition2019 , 58 (38), 13264-13299. [Link]
Li, Z.; et al. Pyrrolidine, Piperazine, and Diazinane Alkaloids from the Marine Bacterium Strain Vibrio ruber ZXR-93. Marine Drugs2024 , 22 (10), 453. [Link]
Elemental analysis data for 6-Nitropyrrolo[2,1-F][1,2,4]triazin-4(3H)-one
An Objective Comparison of Elemental Analysis Data for 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one Introduction: The Imperative of Analytical Precision in Drug Discovery The pyrrolo[2,1-f][1][2][3]triazine scaffold i...
Author: BenchChem Technical Support Team. Date: February 2026
An Objective Comparison of Elemental Analysis Data for 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one
Introduction: The Imperative of Analytical Precision in Drug Discovery
The pyrrolo[2,1-f][1][2][3]triazine scaffold is a cornerstone in modern medicinal chemistry, with derivatives showing potent activity as inhibitors for targets like PI3K and tankyrase, crucial in oncology research.[4][5] The synthesis of novel analogues, such as 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one, represents a key step in developing next-generation therapeutics.[6] However, the synthesis of a novel chemical entity is only validated upon its rigorous characterization. Elemental analysis remains the most fundamental and indispensable technique for confirming the empirical formula of a newly synthesized compound, thereby verifying its elemental composition and purity.
This guide provides a comparative framework for the elemental analysis of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one. As direct experimental data for this specific nitro-derivative is not widely published, we will establish its theoretical elemental composition and compare it against its parent compound and a related amine analogue. Furthermore, we will present a detailed, best-practice protocol for obtaining accurate experimental data for this class of nitrogen-rich, heterocyclic molecules, highlighting the unique challenges they present.
Part 1: Theoretical Elemental Composition—A Comparative Baseline
The first step in any elemental analysis workflow is to calculate the theoretical composition based on the compound's molecular formula. This theoretical data serves as the benchmark against which all experimental results are measured. An acceptable experimental result typically falls within ±0.4% of the theoretical value for each element.
The molecular formula for 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one is determined to be C₆H₄N₄O₃ . We compare its theoretical elemental percentages with two structurally significant analogues: the parent compound, Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one (C₆H₅N₃O )[3], and a common synthetic precursor, Pyrrolo[2,1-f][1][2][3]triazin-4-amine (C₆H₆N₄ ).[7]
Table 1. Comparative theoretical elemental composition of the target compound and key analogues.
This comparison immediately highlights the distinct analytical signature of the target compound. The introduction of the nitro group significantly decreases the relative percentages of Carbon and Hydrogen while dramatically increasing the Oxygen content. Notably, the Nitrogen percentage remains coincidentally similar to the parent ketone but is markedly lower than the amine analogue, providing a clear point of differentiation.
Part 2: A Validated Protocol for Experimental CHN Analysis
Analyzing nitrogen-rich heterocycles, particularly those containing nitro functional groups, requires specific considerations to ensure complete and accurate combustion.[8] Incomplete combustion can lead to the formation of stable N-oxides or elemental nitrogen that is not detected, resulting in erroneously low nitrogen values. The following protocol is designed to mitigate these challenges.
Experimental Workflow Diagram
A validated workflow for the elemental analysis of nitrogen-rich heterocyclic compounds.
Step-by-Step Methodology
Sample Preparation (Self-Validation Start):
Action: Accurately weigh 2-3 mg of the dried (lyophilized or vacuum oven dried) 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one sample into a clean tin capsule.
Causality: Using a precise microbalance is critical as the final percentages are calculated from this initial mass. The tin capsule acts as a catalyst, promoting a rapid and complete combustion upon melting. Drying the sample is essential to remove atmospheric water, which would otherwise inflate hydrogen and oxygen readings.
Instrument Calibration:
Action: Calibrate the CHN analyzer using a certified standard, such as Acetanilide. Run the standard until the experimental values are consistently within ±0.2% of the theoretical values.
Causality: This step ensures the instrument's detectors are responding accurately and linearly across the expected range of elemental concentrations. Acetanilide is a stable, pure standard with well-established C, H, and N values.
Combustion Parameters (Critical Step for Nitro-Compounds):
Action: Set the combustion furnace temperature to at least 1050°C. For this specific compound class, increase the oxygen injection time by 2-3 seconds beyond the standard setting.
Causality: The high temperature and excess, sustained oxygen environment are crucial to break the thermally stable pyrrolotriazine ring system and to ensure the complete conversion of the nitro group to nitrogen oxides (NOx), preventing the formation of N₂ gas prematurely.[8] This is the most common source of error for such compounds.
Reduction and Separation:
Action: The combusted gas mixture (N₂, NOx, CO₂, H₂O) is passed through a reduction tube containing reduced copper heated to ~650°C. The resulting gases are then separated on a chromatographic column.
Causality: The hot copper quantitatively converts all nitrogen oxides (NOx) into elemental nitrogen (N₂). This ensures that all nitrogen from the sample, regardless of its initial form, is converted to the single species that will be detected. The gas chromatograph then separates N₂, CO₂, and H₂O based on their different retention times.
Detection and Data Analysis:
Action: The separated gases pass through a thermal conductivity detector (TCD). The detector's signal is proportional to the concentration of each gas. The instrument's software integrates these signals and, using the initial sample weight and calibration data, calculates the final C, H, and N percentages.
Causality: The TCD provides a robust and universal detection method for these gases. The final validation step involves comparing the triplicate experimental results to the theoretical values calculated in Part 1.
Part 3: Interpretation and Comparative Insights
Successful elemental analysis of 6-Nitropyrrolo[2,1-f][1][2][3]triazin-4(3H)-one should yield experimental data within ±0.4% of the theoretical values: C=40.01%, H=2.24%, N=31.10%.
Purity Confirmation: Achieving these values provides strong evidence of the compound's identity and high purity. Significant deviation (e.g., >1%) suggests the presence of residual solvents, starting materials, or byproducts. For example, a high hydrogen value could indicate residual water or an organic solvent.
Differentiating from Analogues: Comparing the experimental result to the theoretical data in Table 1 provides a powerful tool for structural confirmation. An experimental nitrogen value of ~41.8% would strongly suggest that the intended nitration failed and the starting amine is present. Conversely, a carbon value of ~53.3% and nitrogen of ~31.1% might indicate that the nitro group is absent, and the sample is actually the parent ketone.
Troubleshooting Low Nitrogen: As discussed, a consistently low nitrogen reading, even with optimized combustion, is a known challenge for some nitro-compounds.[8] This can be due to the formation of highly stable nitrogen oxides that are not fully reduced. If this occurs, further optimization of the reduction tube temperature or the use of a different reducing agent may be necessary.
By employing a robust analytical protocol and comparing the results against a well-defined theoretical framework, researchers can confidently verify the structure and purity of novel pyrrolotriazine derivatives, a critical step in the drug development pipeline.
References
ChemWhat. PYRROLO[1,2-F][1][2][3]TRIAZIN-4-AMINE CAS#: 159326-68-8. Available from: [Link]
PubChem. 6-Bromopyrrolo[2,1-f][1][2][3]triazin-4-ol | C6H4BrN3O. Available from: [Link]
PubChem. Pyrrolo(2,1-f)(1,2,4)triazine | C6H5N3. Available from: [Link]
MDPI. Bioactive Pyrrolo[2,1-f][1][2][3]triazines: Synthesis, Molecular Docking, In Vitro Cytotoxicity Assay and Antiviral Studies. Available from: [Link]
Google Patents. US20250171466A1 - Pyrrolo[2,1-f][1][2][3]triazines and preparation and uses thereof. Available from:
PubChem. Pyrrolo[2,1-f][1][2][3]triazin-4-amine | C6H6N4. Available from: [Link]
Beilstein Journals. ones: Rearrangement of pyrrolo[1,2-d][1][3][9]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. Available from: [Link]
National Center for Biotechnology Information. Rearrangement of pyrrolo[1,2-d][1][3][9]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. Available from: [Link]
This guide outlines the operational protocols for the disposal of 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one , a critical heterocyclic intermediate often utilized in the synthesis of C-nucleoside antivirals (e.g., Rem...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the operational protocols for the disposal of 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one , a critical heterocyclic intermediate often utilized in the synthesis of C-nucleoside antivirals (e.g., Remdesivir analogs).
As a Senior Application Scientist, I have structured this not merely as a "trash guide," but as a risk-mitigation workflow. The presence of a nitro group (
) on a fused azolo-triazine scaffold introduces specific thermal and chemical sensitivities that standard organic waste protocols may overlook.
Part 1: Executive Safety & Hazard Characterization
Before disposal, you must characterize the specific hazards of the residue.[1] This compound is a "double-edged sword": it is a stable pharmaceutical intermediate, but it possesses energetic functional groups.[1]
The "Nitro" Factor: Thermal & Chemical Sensitivity
While 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one is generally stable under ambient conditions, the nitro group renders it potentially energetic.
Risk: High-temperature incineration is the required disposal method, but accumulation conditions prior to disposal are critical.
Incompatibility: Never mix this waste with strong bases (e.g., NaOH, KOH) or strong reducing agents (e.g., Hydrazine,
).
Mechanism:[1][2][3][4][5][6] The proton on the triazinone ring (
) is acidic (). Deprotonation by strong bases can form a salt.[1] In the presence of the electron-withdrawing nitro group, this salt can become shock-sensitive or thermally unstable (similar to picric acid salts, though less extreme).
Aquatic Toxicity: Triazine scaffolds are notorious for aquatic persistence and toxicity (often used in herbicides).[1]
Directive: Zero-discharge policy. Under no circumstances should this compound enter aqueous waste streams (drains) or municipal trash.[1]
Part 2: Waste Classification & Segregation Strategy
Proper segregation is the primary defense against waste stream accidents.[1] Use the following classification table to determine the correct waste stream.
Respiratory: N95 or P100 respirator if outside a fume hood.[1]
Containment (The "Double-Bag" Method):
Transfer the solid into a clear, sealable polyethylene bag (Bag A).
Self-Validation Step: Wipe the exterior of Bag A with a solvent-dampened wipe (Ethanol).[1] If the wipe turns yellow (characteristic color of nitro-compounds), the bag is contaminated. Re-bag.
Place Bag A into a second, thicker hazardous waste bag (Bag B).
Special Note: Write "NITRO-HETEROCYCLE: INCINERATE ONLY" in the comments section.
Storage:
Store in a dedicated Satellite Accumulation Area (SAA) .[1]
Keep away from heat sources, direct sunlight, and oxidizers.
Protocol B: Disposal of Liquid Waste (Mother Liquors/Solutions)
Use this for reaction mixtures (e.g., in DMSO, DMF, or Ethanol).
Solvent Compatibility Check:
Ensure the solvent stream is Non-Halogenated (unless DCM/Chloroform was used).[1]
Critical Stop: Verify the waste container does NOT contain strong bases (Sodium Methoxide, Sodium Hydride residues). If unsure, check pH. If pH > 10, neutralize carefully with dilute acetic acid before adding the nitro compound.[1]
Transfer:
Pour solution into the "Non-Halogenated Organic Waste" carboy.[1]
Record the approximate mass of the nitro-triazinone added to the carboy.[1] This is vital for the waste disposal vendor to determine incineration parameters.[1]
Part 4: Visualized Workflows (Graphviz)
Figure 1: Waste Segregation Decision Tree
This diagram illustrates the logic flow for determining the correct disposal path, ensuring incompatible streams are avoided.
Caption: Decision logic for segregating 6-nitropyrrolo-triazinone waste. Note the critical pH check to prevent unstable salt formation.
Figure 2: Emergency Spill Response Protocol
Immediate actions to take if the solid powder is spilled outside a containment device.
Caption: Wet-method spill cleanup to prevent aerosolization of nitro-aromatic dust.
Part 5: Regulatory & Compliance Context (RCRA)
While this specific intermediate may not have a dedicated P-list or U-list number under the US EPA Resource Conservation and Recovery Act (RCRA), it must be managed based on its Characteristics :
Ignitability (D001): If disposed of in flammable solvents (Flash point <60°C).[1]
Reactivity (D003): Although stable, the "nitro" designation often triggers "Reactive" protocols at waste treatment facilities to ensure safe incineration parameters.[1]
Toxicity: Due to the lack of chronic toxicity data for this specific intermediate, Prudent Practices dictate treating it as a "High Hazard" substance similar to other nitrogenous heterocycles.[1]
Final Directive: Ensure your waste manifest explicitly lists "Nitro-functionalized Heterocycle" to alert the incineration facility (TSDF) to manage combustion temperatures and nitrogen oxide (
) scrubbing requirements.
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1] [Link]1]
U.S. Environmental Protection Agency (EPA). (2024).[1] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov.[1][7] [Link]1]
American Chemical Society (ACS). (2023).[1] Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety.[1] [Link]1]
PubChem. (2024).[1] Compound Summary: Pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one derivatives. National Library of Medicine.[1] [Link]1]
Essential Safety and Logistical Guide for Handling 6-Nitropyrrolo[2,1-F]triazin-4(3H)-one
Essential Safety and Logistical Guide for Handling 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one This guide provides comprehensive safety protocols and logistical plans for the handling and disposal of 6-Nitropyrrolo[2...
Author: BenchChem Technical Support Team. Date: February 2026
Essential Safety and Logistical Guide for Handling 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one
This guide provides comprehensive safety protocols and logistical plans for the handling and disposal of 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one. The recommendations herein are grounded in established best practices for managing highly potent active pharmaceutical ingredients (HPAPIs) and are tailored to the anticipated hazard profile of this specific nitro-containing heterocyclic compound.
Hazard Assessment and Risk Mitigation
While a specific Safety Data Sheet (SDS) for 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one is not publicly available, its chemical structure—featuring a nitro group and a pyrrolo-triazine core—suggests it should be treated as a potent and potentially hazardous compound. Nitrogen-containing heterocyclic compounds are known for their diverse biological activities.[4] The presence of a nitroaromatic moiety often correlates with heightened toxicological and energetic properties. Therefore, a conservative approach, assuming high potency and toxicity, is essential to ensure personnel safety.
Inferred Hazard Profile:
Acute Toxicity: Likely harmful if swallowed, inhaled, or in contact with skin.
Irritation: Potential for serious skin and eye irritation.[5]
Sensitization: May cause an allergic skin reaction.
Organ Toxicity: Possible risk of organ damage from single or repeated exposure.
Carcinogenicity/Mutagenicity: Unknown, but should be handled as a potential carcinogen/mutagen until data proves otherwise.
Given these potential hazards, all handling of 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one must occur within a framework of stringent containment and personal protection.
Personal Protective Equipment (PPE): A Multi-Layered Defense
The use of appropriate PPE is a critical line of defense against exposure to potent compounds.[6] The following table outlines the minimum required PPE for handling 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one.
Body Part
Required PPE
Rationale and Best Practices
Respiratory
Powered Air-Purifying Respirator (PAPR) with HEPA filters
A PAPR is recommended over a standard N95 respirator to provide a higher protection factor, especially when handling powders or volatile solutions.[6][7] Surgical masks offer no protection from chemical exposure.[2]
Eyes and Face
Chemical splash goggles and a full-face shield
Goggles provide a seal around the eyes to protect against splashes and dust. A face shield offers an additional barrier for the entire face.[2][8]
Hands
Double-gloving with nitrile or neoprene gloves
Two pairs of gloves minimize the risk of exposure from a single glove failure. The outer glove should be removed and disposed of immediately after handling the compound.
Body
Disposable, solid-front, back-closing gown with knit cuffs
A disposable gown prevents contamination of personal clothing. The back-closing design and tight cuffs reduce the potential for skin exposure.[2][8]
Feet
Disposable shoe covers
Shoe covers prevent the tracking of contaminants out of the designated handling area.[8]
Donning and Doffing PPE Workflow
Proper procedure for putting on and taking off PPE is crucial to prevent cross-contamination.
Caption: Sequential workflow for donning and doffing Personal Protective Equipment.
Engineering Controls: Primary Containment
Engineering controls are the primary means of minimizing exposure to hazardous substances. For a potent compound like 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one, open bench handling is strictly prohibited.[9]
Chemical Fume Hood: All manipulations of the compound, including weighing, dissolving, and aliquoting, must be performed within a certified chemical fume hood.
Containment Ventilated Enclosure (CVE) or Glovebox: For procedures with a higher risk of aerosolization or when handling larger quantities, a CVE or a glovebox provides a superior level of containment.
Negative Pressure Environment: The laboratory or room where the compound is handled should be maintained under negative pressure relative to adjacent areas to prevent the escape of airborne contaminants.[9]
Operational Plan: Safe Handling Procedures
A detailed, step-by-step operational plan is essential for minimizing the risk of exposure and ensuring reproducible results.
4.1. Preparation and Weighing:
Designate a Handling Area: Cordon off a specific area within the chemical fume hood for all work with the compound. Cover the work surface with a disposable, absorbent bench liner.
Pre-weigh Consumables: All necessary equipment (spatulas, weigh boats, vials, etc.) should be gathered and placed within the containment area before the compound is introduced.
Weighing: Carefully weigh the desired amount of the compound. Use gentle movements to avoid creating dust.
Tare and Re-weigh: After transferring the compound, re-weigh the original container to determine the exact amount used.
4.2. Solubilization:
Solvent Addition: Add the solvent to the vessel containing the weighed compound.
Mixing: Use a vortex mixer or sonicator to ensure complete dissolution. Keep the container sealed during mixing.
Visual Inspection: Visually confirm that all solid material has dissolved before proceeding.
Workflow for Preparing a Stock Solution
Caption: Step-by-step process for the safe preparation of a stock solution.
Decontamination and Disposal Plan
Proper decontamination and disposal are critical to prevent environmental contamination and accidental exposure.
5.1. Decontamination:
Surface Decontamination: All surfaces and equipment that have come into contact with the compound must be decontaminated. A multi-step process is recommended:
Initial Wipe-Down: Use a disposable wipe dampened with a suitable solvent (e.g., 70% ethanol) to remove gross contamination.
Deactivating Solution: If a validated deactivating solution is available, apply it to the surfaces and allow for the recommended contact time. For nitroaromatic compounds, a basic solution may be effective, but this must be validated.
Final Rinse: Wipe the surfaces with a clean, damp cloth to remove any residual deactivating agent.
Personnel Decontamination: In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[6] For eye contact, use an eyewash station for at least 15 minutes and seek immediate medical attention.[6]
5.2. Waste Disposal:
All waste generated from handling 6-Nitropyrrolo[2,1-F][1][2][3]triazin-4(3H)-one is considered hazardous waste.
Waste Type
Disposal Container
Disposal Procedure
Solid Waste (gloves, gowns, weigh boats, etc.)
Labeled, sealed, and puncture-resistant hazardous waste container
Collect all solid waste in a designated container within the fume hood. Seal the container before removing it from the handling area.
Liquid Waste (unused solutions, rinsates)
Labeled, sealed, and chemically compatible hazardous waste container
Collect all liquid waste in a dedicated container. Do not mix with other waste streams.
Sharps (needles, scalpels)
Puncture-proof sharps container
Dispose of all sharps immediately after use in a designated sharps container.
All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) department in accordance with local, state, and federal regulations.[1] High-temperature incineration is the preferred method for the final disposal of halogenated and nitroaromatic compounds.[1]
Waste Disposal Pathway
Caption: Segregation and disposal pathway for hazardous waste.
References
Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]
ACS Publications. (n.d.). Cleaning and Decontamination of Potent Compounds in the Pharmaceutical Industry | Organic Process Research & Development. Retrieved from [Link]
Outsourced Pharma. (2015, July 7). Best Practices For Handling Potent APIs. Retrieved from [Link]
IPS. (n.d.). Handling & Processing of Potent Compounds: A Holistic Approach. Retrieved from [Link]
Hematology/Oncology Pharmacy Association. (n.d.). Ensuring Healthcare Worker Safety When Handling Hazardous Drugs and Therapies. Retrieved from [Link]
NIOSH. (n.d.). NIOSH ALERT - Preventing Occupational Exposures to Antineoplastic and Other Hazardous Drugs in Health Care Settings. Retrieved from [Link]
Defense Centers for Public Health. (n.d.). Hazardous Drugs: Surface Deactivation, Decontamination and Cleaning Standard Operating Procedure Guide. Retrieved from [Link]
OSHA. (n.d.). Personal Protective Equipment. Retrieved from [Link]
PubMed. (2012, September 15). NIOSH safe handling of hazardous drugs guidelines becomes state law. Retrieved from [Link]
OSHA. (2016, February 1). Controlling Occupational Exposure to Hazardous Drugs. Retrieved from [Link]
Agno Pharmaceuticals. (n.d.). Potent Compound Handling Operations: Exposure To APIs. Retrieved from [Link]
MDPI. (n.d.). Special Issue : Nitrogen-Containing Heterocyclic Compounds in Drug Design: Synthesis, Characterization, and Biological Activity. Retrieved from [Link]
ASHP. (n.d.). Guidelines on Handling Hazardous Drugs. Retrieved from [Link]
Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]
Rasayan Journal of Chemistry. (2022). SYNTHESIS AND BIOLOGICAL ACTIVE COMPOUNDS OF NITROGEN-CONTAINING HETEROCYCLIC COMPOUNDS: A REVIEW. Retrieved from [Link]
